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  • Product: Methyl 2-formyl-1H-indole-5-carboxylate
  • CAS: 880360-85-0

Core Science & Biosynthesis

Foundational

Synthesis and Characterization of Methyl 2-formyl-1H-indole-5-carboxylate: A Comprehensive Technical Guide

Executive Summary Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) is a highly versatile, bifunctional building block extensively utilized in medicinal chemistry and advanced materials science. Featuring an ele...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) is a highly versatile, bifunctional building block extensively utilized in medicinal chemistry and advanced materials science. Featuring an electrophilic formyl group at the C2 position and a methyl ester at the C5 position, it serves as a critical intermediate in the synthesis of complex pharmacophores. Most notably, it is a key precursor in the development of potent Collagen 1 translation inhibitors, which are currently being investigated for the treatment of severe fibrotic diseases such as idiopathic pulmonary fibrosis (IPF) and systemic sclerosis[1].

Strategic Retrosynthetic Analysis & Pathway Selection

Formylating the indole core presents a classic regioselectivity challenge. Due to the enamine-like nature of the indole system, standard electrophilic aromatic substitution (such as the Vilsmeier-Haack reaction) overwhelmingly favors the C3 position. To access the C2-formyl derivative, scientists must employ strategies that bypass the natural nucleophilicity of the heterocycle.

Two primary synthetic pathways are viable for this transformation:

  • Route A: Riley Oxidation of 2-Methylindoles. Utilizing selenium dioxide (SeO₂), the C2-methyl group of methyl 2-methyl-1H-indole-5-carboxylate can be directly oxidized to an aldehyde[2]. While this is a single-step transformation, it often suffers from overoxidation to the carboxylic acid or the formation of dimeric side products, necessitating rigorous chromatographic purification.

  • Route B: Directed ortho-Metalation (DoM). This is the gold-standard approach for C2-functionalization. By installing a bulky, electron-withdrawing protecting group (e.g., tert-butyloxycarbonyl, Boc) on the indole nitrogen, the C2 proton becomes highly acidic. Subsequent treatment with a strong, non-nucleophilic base selectively lithiates the C2 position, which can then be trapped by dimethylformamide (DMF)[3].

Retrosynthesis SM1 Methyl 1H-indole- 5-carboxylate Int1 Methyl 1-Boc-indole- 5-carboxylate SM1->Int1 Boc2O, DMAP (N-Protection) SM2 Methyl 2-methyl-1H- indole-5-carboxylate Target Methyl 2-formyl-1H- indole-5-carboxylate SM2->Target SeO2, Dioxane/H2O (Riley Oxidation) Int2 Methyl 1-Boc-2-formyl- 1H-indole-5-carboxylate Int1->Int2 1. LDA, -78 °C 2. DMF (DoM & Quench) Int2->Target TFA, CH2Cl2 (Deprotection)

Figure 1: Synthetic pathways for Methyl 2-formyl-1H-indole-5-carboxylate via DoM and Oxidation.

Detailed Experimental Protocols (Self-Validating Systems)

As a best practice for maximizing regiocontrol and scalability, Route B (DoM) is recommended. The following protocol is designed as a self-validating system, ensuring that intermediate integrity is verifiable at each stage via logical causality.

Step 1: N-Boc Protection (Umpolung of Indole Reactivity)
  • Procedure: Dissolve methyl 1H-indole-5-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM). Add 4-dimethylaminopyridine (DMAP, 0.1 eq) followed by di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) dropwise at 0 °C. Stir at room temperature for 2 hours.

  • Causality & Validation: DMAP acts as a nucleophilic catalyst, accelerating the acylation. The Boc group is essential; it not only protects the N-H bond from deprotonation in the next step but also sterically shields the C3 position and inductively acidifies the C2 proton, enabling regioselective lithiation[3].

  • Validation: Achieved via TLC (Hexane/EtOAc 4:1). The product will have a significantly higher

    
     value than the highly polar starting material due to the loss of the hydrogen-bond donating N-H.
    
Step 2: Directed C2-Lithiation and Formylation
  • Procedure: Dissolve the N-Boc intermediate in anhydrous THF and cool to -78 °C under an argon atmosphere. Dropwise add Lithium Diisopropylamide (LDA, 1.2 eq). Stir for 45 minutes at -78 °C to ensure complete metalation. Rapidly add anhydrous DMF (2.0 eq) and allow the reaction to warm to 0 °C over 1 hour. Quench with saturated aqueous NH₄Cl.

  • Causality & Validation: LDA is chosen over n-butyllithium because its steric bulk and non-nucleophilic nature prevent unwanted attack on the C5 methyl ester. The strict adherence to -78 °C prevents the lithiated intermediate from undergoing ring-opening or migrating. DMF serves as the formylating agent, collapsing into the aldehyde only upon aqueous workup.

Step 3: Deprotection
  • Procedure: Dissolve the crude C2-formyl-N-Boc intermediate in DCM. Add Trifluoroacetic acid (TFA, 10 eq) at 0 °C. Stir for 2 hours at room temperature. Concentrate under reduced pressure and neutralize with saturated NaHCO₃.

  • Causality & Validation: TFA selectively cleaves the Boc carbamate via a tert-butyl cation mechanism without hydrolyzing the robust C5 methyl ester. The return of the N-H stretch (~3300 cm⁻¹) in IR spectroscopy confirms successful deprotection.

Physicochemical & Spectroscopic Characterization

Accurate characterization is paramount to differentiate the C2-formyl product from the thermodynamically favored C3-formyl isomer.

Quantitative Data Summary

Table 1: Physicochemical Properties of Methyl 2-formyl-1H-indole-5-carboxylate

PropertyValue / Description
CAS Number 880360-85-0
Molecular Formula C₁₁H₉NO₃
Molecular Weight 203.19 g/mol
Physical Form Light brown to brown powder or crystals
Purity (Commercial) ≥ 97%
Storage Conditions Inert atmosphere, 2-8 °C, protect from moisture
Spectroscopic Causality (NMR)

The definitive proof of regiochemistry lies in the ¹H NMR spectrum:

  • C3-Proton Signature: In the C2-formyl isomer, the C3 position is unsubstituted. The C3 proton will appear as a distinct, sharp singlet (or a very fine doublet if long-range coupling to the N-H is resolved) around

    
     7.3 - 7.4 ppm. If the formylation had occurred at C3, this signal would be absent, and a C2 proton would appear further downfield (
    
    
    
    ~8.0 ppm) due to the adjacent nitrogen and electron-withdrawing formyl group.
  • Formyl Proton: Appears as a sharp singlet at

    
     9.8 - 10.0 ppm, characteristic of an aldehyde conjugated to an aromatic system.
    
  • Ester Protons: The methoxy group of the C5 ester remains a sharp 3H singlet at

    
     3.9 ppm.
    

Downstream Applications in Drug Development

Methyl 2-formyl-1H-indole-5-carboxylate is a privileged scaffold in the synthesis of targeted therapeutics. The C2-aldehyde readily undergoes reductive amination with complex secondary amines, such as 1-(pyridin-4-yl)piperazine, yielding advanced intermediates that modulate fibrotic pathways[1].

Application Target Methyl 2-formyl-1H- indole-5-carboxylate Imine Imine Intermediate Target->Imine Condensation (-H2O) Amine 1-(Pyridin-4-yl) piperazine Amine->Imine Product Collagen 1 Translation Inhibitor Core Imine->Product NaBH(OAc)3 (Reductive Amination)

Figure 2: Reductive amination workflow for synthesizing Collagen 1 translation inhibitors.

References[1] Title: Methyl 2-formyl-1H-indole-5-carboxylate | 880360-85-0 - Sigma-Aldrich | Source: sigmaaldrich.com | URL:Click Here for Verification[2] Title: WO2021216665A9 - Collagen 1 translation inhibitors and methods of use thereof - Google Patents | Source: google.com | URL:Click Here for Verification[3] Title: Catalyzed and uncatalyzed procedures for the syntheses of isomeric covalent multi-indolyl hetero non-metallides: an account - Beilstein Journals | Source: beilstein-journals.org | URL:Click Here for Verification[4] Title: Indolylboronic Acids: Preparation and Applications - PMC - NIH | Source: nih.gov | URL:Click Here for Verification

Sources

Exploratory

"Methyl 2-formyl-1H-indole-5-carboxylate" CAS number 880360-85-0

Executive Summary Methyl 2-formyl-1H-indole-5-carboxylate (CAS 880360-85-0) is a high-value heterocyclic intermediate utilized primarily in the synthesis of targeted small-molecule therapeutics. Unlike its more common C3...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 2-formyl-1H-indole-5-carboxylate (CAS 880360-85-0) is a high-value heterocyclic intermediate utilized primarily in the synthesis of targeted small-molecule therapeutics. Unlike its more common C3-formyl isomer (used in vinca alkaloid synthesis), this C2-formyl derivative serves as a critical scaffold for Collagen 1 translation inhibitors and kinase inhibitors . Its bifunctional nature—possessing an electrophilic aldehyde at C2 and a nucleophilic/modifiable ester at C5—allows for orthogonal functionalization, making it an ideal "warhead" carrier in fragment-based drug discovery (FBDD).

This guide delineates the optimized synthesis, handling protocols, and reaction pathways for this compound, moving beyond standard catalog data to provide actionable process chemistry insights.

Chemical Profile & Properties[1][2][3][4][5][6]

PropertyDataNotes
CAS Number 880360-85-0Verified
IUPAC Name Methyl 2-formyl-1H-indole-5-carboxylate
Molecular Formula C₁₁H₉NO₃
Molecular Weight 219.20 g/mol
Appearance Light brown to brown solidOxidation sensitive; darkens upon air exposure.[1]
Melting Point 126–130 °C (Typical)Depends on recrystallization solvent (EtOAc/Hexanes).
Boiling Point ~404 °C (Predicted)Decomposes before boiling at atm pressure.
Solubility DMSO, DMF, DCM, EtOAcPoor solubility in water and hexanes.
Storage -20°C, Inert AtmosphereAldehyde is prone to auto-oxidation to carboxylic acid.

Synthesis Strategy: The C2-Formylation Challenge

Synthesizing 2-formylindoles is chemically distinct from the standard Vilsmeier-Haack formylation, which exclusively targets the electron-rich C3 position. To install the formyl group at C2, a Riley Oxidation of a 2-methyl precursor is the industry-standard protocol.

Core Synthesis Workflow (Riley Oxidation)

The most robust route involves the selenium dioxide (SeO₂) mediated oxidation of Methyl 2-methyl-1H-indole-5-carboxylate .

Reaction Logic:

  • Precursor: Methyl 2-methyl-1H-indole-5-carboxylate (CAS 184150-96-7).

  • Oxidant: Selenium Dioxide (SeO₂).[2]

  • Solvent System: 1,4-Dioxane/Water (wet dioxane promotes the hydration of the intermediate imine/enamine species).

  • Mechanism: Ene-type reaction followed by sigmatropic rearrangement and hydrolysis.

Step-by-Step Protocol:

  • Charge: In a reaction vessel equipped with a reflux condenser, dissolve Methyl 2-methyl-1H-indole-5-carboxylate (1.0 eq) in 1,4-dioxane (10 mL/g).

  • Addition: Add Selenium Dioxide (1.2–1.5 eq). Caution: SeO₂ is highly toxic.

  • Activation: Add water (2–5% v/v relative to dioxane) to facilitate the hydrolysis of the intermediate selenite ester.

  • Reflux: Heat the mixture to 80–100°C for 4–6 hours. Monitor via TLC (EtOAc/Hexane 1:3) or LC-MS.[3] The starting material (methyl) will disappear, and a slightly more polar spot (aldehyde) will appear.

  • Workup: Filter the hot solution through a Celite pad to remove precipitated black selenium metal. Wash the pad with hot dioxane or EtOAc.

  • Purification: Concentrate the filtrate. Recrystallize from Ethyl Acetate/Hexanes or purify via flash column chromatography (SiO₂, 0→30% EtOAc in Hexanes).

Critical Process Control:

  • Over-oxidation: Prolonged heating can oxidize the aldehyde further to the carboxylic acid (Indole-2,5-dicarboxylic acid 5-methyl ester). Quench immediately upon consumption of starting material.

Visualization: Synthesis & Reactivity Pathways

The following diagram illustrates the retrosynthetic logic and the downstream utility of the scaffold in drug discovery.

IndoleSynthesis Figure 1: Synthesis and Derivatization of Methyl 2-formyl-1H-indole-5-carboxylate Precursor Methyl 2-methyl-1H- indole-5-carboxylate Reagent SeO2 / Dioxane / 80°C Precursor->Reagent Product Methyl 2-formyl-1H- indole-5-carboxylate (CAS 880360-85-0) Reagent->Product Riley Oxidation Amine Reductive Amination (Piperazine analogs) Product->Amine NaCNBH3 / R-NH2 Wittig Wittig Olefination (Chain Extension) Product->Wittig Ph3P=CH-R Condensation Hydrazone Formation (Bioactive Linkers) Product->Condensation R-NH-NH2

Caption: Figure 1 outlines the oxidative synthesis from the 2-methyl precursor and key derivatization pathways used in medicinal chemistry.

Applications in Drug Discovery

This intermediate is a "privileged scaffold" for designing inhibitors that require a hydrogen-bond donor (indole NH) and an acceptor (carbonyl) in a specific spatial arrangement.

A. Collagen 1 Translation Inhibitors

Recent patent literature (WO2021216665A9) highlights the use of CAS 880360-85-0 in synthesizing antifibrotic agents.

  • Mechanism: The 2-formyl group undergoes reductive amination with functionalized piperazines (e.g., 1-(pyridin-4-yl)piperazine).

  • Protocol Insight: The reaction typically uses Sodium Triacetoxyborohydride (STAB) or Sodium Cyanoborohydride in DCM/MeOH. The indole nitrogen does not require protection during this step, simplifying the workflow.

B. Kinase Inhibitor Scaffolds

Analogous to Sunitinib (which uses a 2-formyl pyrrole), the 2-formyl indole core serves as a hinge-binder in ATP-competitive kinase inhibitors. The C5-ester provides a handle for solubilizing groups (e.g., conversion to an amide or alcohol) that extend into the solvent-exposed region of the kinase pocket.

Safety & Handling Protocols

  • Selenium Toxicity: All reactions involving SeO₂ must be performed in a fume hood. Waste streams containing selenium (the Celite pad and aqueous washes) must be segregated and treated as hazardous heavy metal waste.

  • Aldehyde Instability: The product is an aldehyde. Store under argon or nitrogen at -20°C. If the solid turns dark brown/black, purify via a short silica plug before use to remove oxidation byproducts (carboxylic acids).

  • Skin/Eye Contact: Indoles are potential irritants. Wear nitrile gloves and safety goggles.

References

  • Patent Application: "Collagen 1 translation inhibitors and methods of use thereof." World Intellectual Property Organization, WO2021216665A9, 2021. [4]

  • Riley Oxidation Mechanism: "Selenium Dioxide Oxidation of Methyl Groups." Organic Syntheses, Coll. Vol. 6, p. 901 (1988). (General method adaption).

  • Indole Functionalization: "Synthesis and Functionalization of Indoles." Chemical Reviews, 2006, 106, 7, 2875–2911.

  • Product Data: "Methyl 2-formyl-1H-indole-5-carboxylate Properties." Sigma-Aldrich Catalog.

Sources

Foundational

Orthogonal Functionalization of the Indole Scaffold: A Technical Whitepaper on Methyl 2-formyl-1H-indole-5-carboxylate

Executive Summary In modern drug discovery, the indole nucleus represents a "privileged scaffold," frequently embedded in pharmaceuticals ranging from kinase inhibitors to neurological therapeutics. Methyl 2-formyl-1H-in...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the indole nucleus represents a "privileged scaffold," frequently embedded in pharmaceuticals ranging from kinase inhibitors to neurological therapeutics. Methyl 2-formyl-1H-indole-5-carboxylate serves as a highly versatile, bifunctional building block. Its unique architecture—featuring an electrophilic aldehyde at the C2 position and a protected carboxylate at the C5 position—enables perfectly orthogonal synthetic workflows.

This technical guide explores the physicochemical properties, structural causality, and validated synthetic protocols for utilizing Methyl 2-formyl-1H-indole-5-carboxylate in advanced medicinal chemistry, particularly in the synthesis of novel anti-fibrotic agents and translation inhibitors.

Physicochemical Profiling & Structural Data

To ensure reproducible downstream applications, it is critical to establish the precise physicochemical baseline of the compound[1][2]. The quantitative and structural data are summarized in Table 1.

Table 1: Physicochemical Properties of Methyl 2-formyl-1H-indole-5-carboxylate

PropertyValueCausality / Significance
Molecular Formula C11H9NO3[1]Defines the exact atomic composition for mass spectrometry validation.
Molecular Weight 203.19 g/mol [1]Critical for stoichiometric calculations in millimole-scale reactions.
CAS Number 880360-85-0[2]Primary identifier for global chemical inventory and regulatory compliance.
SMILES String COC(=O)c1ccc2[nH]c(C=O)cc2c1[3]Enables in silico modeling and computational docking studies.
InChI Key GFVQAIHYBTWVEN-UHFFFAOYSA-N[1]Facilitates exact structural database querying.
Physical Form Light brown to brown powderVisual indicator of bulk purity; darkening may indicate oxidative degradation.
Storage Conditions 2-8°C, Inert Atmosphere[3]Causality: Aldehydes on electron-rich aromatic rings are highly susceptible to autoxidation into carboxylic acids. Argon/Nitrogen blanketing prevents this degradation.

Structural Causality and Orthogonal Reactivity

The strategic value of Methyl 2-formyl-1H-indole-5-carboxylate lies in the distinct electronic environments of its two functional groups:

  • The C2-Formyl Group (Aldehyde): The C2 position of the indole is adjacent to the electron-donating nitrogen. However, the aldehyde carbonyl is highly electrophilic and sterically accessible. This makes it the kinetic target for nucleophilic attack, ideal for reductive aminations or Knoevenagel condensations.

  • The C5-Methyl Ester: The ester acts as a robust protecting group for the C5-carboxylic acid. It is stable under mild reductive and mildly acidic conditions, allowing chemists to exhaustively functionalize the C2 position before initiating a saponification (hydrolysis) to unlock the C5 position for subsequent amidation.

Derivatization Workflow

The following Graphviz diagram illustrates the orthogonal functionalization pathways available to this scaffold, highlighting how chemoselectivity is achieved in drug discovery workflows.

G Start Methyl 2-formyl-1H-indole-5-carboxylate (Core Scaffold) Path1 Reductive Amination (C2-Formyl Target) Start->Path1 Secondary Amine NaBH(OAc)3, DCE Path2 Saponification (C5-Ester Target) Start->Path2 LiOH THF/H2O Prod1 C2-Aminated Indole (Stable Ester) Path1->Prod1 Prod2 2-Formyl-1H-indole-5-carboxylic acid (Free Acid) Path2->Prod2 Final Bifunctional Drug Candidate (e.g., Anti-Fibrotic Agent) Prod1->Final 1. LiOH (Deprotection) 2. HATU, Amine Prod2->Final 1. Reductive Amination

Orthogonal reactivity pathways of Methyl 2-formyl-1H-indole-5-carboxylate.

Validated Experimental Methodologies

To demonstrate the practical application of this compound, we detail a self-validating protocol for the synthesis of Collagen 1 translation inhibitors, a class of molecules actively investigated for the treatment of Idiopathic Pulmonary Fibrosis (IPF)[4].

Protocol: Chemoselective Reductive Amination at C2

This procedure couples Methyl 2-formyl-1H-indole-5-carboxylate with 1-(pyridin-4-yl)piperazine, leaving the C5 ester intact[4].

Step-by-Step Methodology:

  • Imine Formation:

    • Dissolve 1.0 equivalent (e.g., 203 mg, 1.0 mmol) of Methyl 2-formyl-1H-indole-5-carboxylate and 1.1 equivalents of 1-(pyridin-4-yl)piperazine in 10 mL of anhydrous 1,2-dichloroethane (DCE).

    • Causality: DCE is chosen over dichloromethane (DCM) due to its higher boiling point and superior solvation of complex piperazine derivatives.

    • Add 1-2 drops of glacial acetic acid. Causality: Mild acid catalysis protonates the aldehyde oxygen, increasing its electrophilicity and accelerating iminium ion formation.

  • Reduction:

    • Stir the mixture at room temperature for 2 hours.

    • Add 1.5 equivalents of Sodium triacetoxyborohydride (NaBH(OAc)₃) in portions.

    • Causality: NaBH(OAc)₃ is a mild, chemo-selective reducing agent. It rapidly reduces the transient iminium ion but is insufficiently reactive to reduce the C2 aldehyde directly to an alcohol or attack the C5 methyl ester.

  • Quench and Extraction:

    • After 12 hours of stirring, quench the reaction with saturated aqueous NaHCO₃ (10 mL) to neutralize the acetic acid and destroy excess hydride.

    • Extract with ethyl acetate (3 x 15 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Self-Validating Purification (SCX-2 Chromatography):

    • Load the crude residue onto an SCX-2 (Strong Cation Exchange) column (e.g., 2 g, 0.6 mmol/g loading)[4].

    • Wash with methanol (MeOH). Causality: The unreacted indole starting material and non-basic impurities are neutral and will wash straight through the column.

    • Elute with 1 N Ammonia in Methanol. Causality: The ammonia deprotonates the newly formed basic piperazine/pyridine moiety, releasing the purified product as a brown solid[4]. This acid-base trapping mechanism inherently validates that the basic amine was successfully coupled to the indole core.

Analytical Validation Checkpoints

To ensure the structural integrity of the synthesized intermediate, researchers must utilize Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS).

  • ¹H NMR (DMSO-d6 or CDCl3):

    • Disappearance: The sharp singlet at ~9.8–10.0 ppm (characteristic of the C2 aldehyde proton) must completely disappear.

    • Appearance: A new singlet (or doublet, depending on coupling to the indole NH) will appear at ~3.7–3.9 ppm, representing the new methylene bridge (-CH₂-N) connecting the indole to the piperazine.

    • Preservation: The C5 methyl ester singlet must remain clearly visible at ~3.9 ppm (integrating to 3 protons), proving the chemoselectivity of the reaction.

  • LC-MS: The expected mass for the coupled product (C20H20N4O2) should yield an [M+H]+ peak of m/z 349.17.

References

  • WO2021216665A9 - Collagen 1 translation inhibitors and methods of use thereof Source: Google Patents URL

Sources

Exploratory

Technical Guide: Methyl 2-formyl-1H-indole-5-carboxylate Derivatives

Discovery, Synthesis, and Medicinal Applications Executive Summary Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) represents a "privileged scaffold" in modern medicinal chemistry. Its structural uniqueness li...

Author: BenchChem Technical Support Team. Date: March 2026

Discovery, Synthesis, and Medicinal Applications

Executive Summary

Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) represents a "privileged scaffold" in modern medicinal chemistry. Its structural uniqueness lies in its dual-functional nature: it possesses an electrophilic aldehyde at the C2 position (ideal for divergent library synthesis via condensation reactions) and a carboxylate ester at the C5 position (providing a handle for modulating lipophilicity and metabolic stability).

This guide serves as a technical blueprint for researchers utilizing this scaffold to develop novel antiviral and anticancer agents. Unlike simple indoles, the 2-formyl-5-carboxylate motif allows for the rapid generation of Schiff base libraries (hydrazones, semicarbazones) that exhibit potent biological activities, including inhibition of viral replication (Coxsackie B3, Influenza A) and cytotoxicity against resistant cancer cell lines (MCF-7, HepG2).

Chemical Foundation & Structural Logic

The scaffold's utility is derived from its specific substitution pattern, which enables orthogonal functionalization.

Structural Analysis[1]
  • C2-Formyl Group (The Warhead): Located at the 2-position, this aldehyde is less sterically hindered than its C3 counterpart. It serves as a "chemical hook" for hydrazine-based nucleophiles, creating conjugated systems (hydrazones) that can chelate metal ions in metalloenzymes or intercalate into DNA.

  • C5-Carboxylate (The Anchor): The ester group at C5 affects the electron density of the indole ring. It withdraws electrons, increasing the acidity of the N-H proton (pKa modulation) and serving as a hydrogen bond acceptor. It can be hydrolyzed to the free acid to improve water solubility or coupled with amines to fine-tune target binding.

Synthetic Strategy (The "2-Methyl Oxidation" Route)

While Vilsmeier-Haack formylation is standard for indoles, it predominantly targets the electron-rich C3 position. To selectively synthesize the C2-formyl isomer, a Selenium Dioxide (SeO₂) oxidation of a 2-methyl precursor is the most reliable protocol.

Synthesis Workflow (DOT Diagram)

SynthesisPath Start Methyl 4-hydrazinobenzoate Inter1 Methyl 2-methyl-1H-indole-5-carboxylate Start->Inter1 Cyclization Reagent1 + Acetone / Acid (Fischer Indole) Reagent1->Inter1 Product Methyl 2-formyl-1H-indole-5-carboxylate (Target Scaffold) Inter1->Product Selective Oxidation Reagent2 + SeO2 / Dioxane (Riley Oxidation) Reagent2->Product Deriv1 Schiff Bases (Hydrazones/Imines) Product->Deriv1 + R-NH2 Deriv2 C5-Amides (via Hydrolysis) Product->Deriv2 1. OH-  2. R'-NH2

Figure 1: Selective synthesis pathway avoiding C3-formylation isomers.[1]

Experimental Protocols

Synthesis of the Core Scaffold

Objective: Selective oxidation of the C2-methyl group without affecting the C5-ester.

Reagents:

  • Methyl 2-methyl-1H-indole-5-carboxylate (Precursor)

  • Selenium Dioxide (SeO₂)[2][3][4]

  • 1,4-Dioxane (Solvent)

  • Water (Trace, to facilitate reaction)

Protocol:

  • Dissolution: Dissolve 10 mmol of Methyl 2-methyl-1H-indole-5-carboxylate in 50 mL of 1,4-dioxane/water (95:5 v/v).

  • Oxidation: Add 11 mmol of SeO₂ in portions at room temperature.

  • Reflux: Heat the mixture to reflux (101°C) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3) for the disappearance of the starting material.

  • Workup: Filter the hot solution through a Celite pad to remove precipitated black selenium.

  • Isolation: Concentrate the filtrate under reduced pressure. The residue is typically recrystallized from Ethanol/Water to yield yellow needles of Methyl 2-formyl-1H-indole-5-carboxylate .

    • Yield Expectation: 65–75%

    • Melting Point: ~126–128°C (Verify with literature).

Derivatization: Synthesis of Antiviral Hydrazones

Objective: Condensation of the C2-aldehyde with a hydrazide to form a bioactive Schiff base.

Protocol:

  • Mixing: In a round-bottom flask, combine 1.0 eq of Methyl 2-formyl-1H-indole-5-carboxylate and 1.0 eq of the target hydrazide (e.g., Isonicotinic acid hydrazide) in Ethanol (10 mL/mmol).

  • Catalysis: Add 2–3 drops of Glacial Acetic Acid.

  • Reaction: Reflux for 2–4 hours. A heavy precipitate usually forms.

  • Purification: Cool to room temperature. Filter the solid, wash with cold ethanol and diethyl ether. Recrystallize from DMF/Ethanol if necessary.

Medicinal Chemistry & SAR Insights

The biological activity of this scaffold is highly sensitive to substitutions at the N1 , C2 , and C5 positions.

PositionModificationEffect on Activity (SAR)
C2-Formyl Hydrazone (-CH=N-NH-R) Critical for Activity. The C=N bond enables π-stacking with DNA base pairs or chelation with viral polymerases. Bulky aromatic R-groups (e.g., 4-fluorophenyl) often enhance antiviral selectivity index (SI).
C5-Ester Methyl Ester (-COOMe) Provides moderate lipophilicity (LogP ~2.5), aiding cell permeability.
C5-Ester Free Acid (-COOH) Reduces permeability but increases solubility. Often used as a prodrug precursor.
N1-Indole Methylation (-Me) Generally decreases activity for antiviral targets (H-bond donor is often required for binding site interaction).
Mechanism of Action (Hypothetical)

For antiviral applications (e.g., Coxsackie B3), the C2-hydrazone derivatives likely function by inhibiting viral RNA replication . The planar indole system intercalates into viral RNA, while the C5-ester interacts with the viral capsid proteins via hydrogen bonding.

SAR Logic Map (DOT Diagram)

SAR Core Methyl 2-formyl-1H-indole-5-carboxylate Mod1 C2: Hydrazone Formation Core->Mod1 Mod2 C5: Ester Hydrolysis Core->Mod2 Mod3 N1: Alkylation Core->Mod3 Eff1 Increases Antiviral Potency (Target: Viral Polymerase) Mod1->Eff1 Eff2 Increases Solubility (Decreases Permeability) Mod2->Eff2 Eff3 Decreases H-Bonding (Often Lowers Activity) Mod3->Eff3

Figure 2: Structure-Activity Relationship (SAR) summary for drug development.

References

  • Synthesis of Indole-2-Carboxylates

    • Title: Synthesis and antiviral activity of some novel indole-2-carboxylate derivatives.[5]

    • Source:European Journal of Medicinal Chemistry (via PubMed/ScienceDirect).
    • Context: Describes the broad-spectrum antiviral activity of indole-2-carboxylates and the importance of the C2 position.
  • Oxidation Protocols (Riley Oxidation)

    • Title: Selenium dioxide oxid
    • Source:Organic Syntheses / Journal of the Chemical Society.
    • Context: Standard protocols for converting active methyl groups on heterocycles to aldehydes using SeO₂.[3]

    • (General SeO2 oxidation reference).

  • Indole Scaffold in Oncology

    • Title: Indole As An Emerging Scaffold In Anticancer Drug Design.
    • Source:AIP Conference Proceedings.
    • Context: Discusses the cytotoxicity of 5-substituted indole derivatives against MCF-7 and HeLa cell lines.
  • CAS Registry Data

    • Compound: Methyl 2-formyl-1H-indole-5-carboxylate (CAS 880360-85-0).[6]

    • Source:Sigma-Aldrich / PubChem.
    • Context: Verification of chemical structure and physical properties.

Sources

Foundational

Technical Guide: Methyl 2-formyl-1H-indole-5-carboxylate for Novel Heterocycle Synthesis

[1] Executive Summary Methyl 2-formyl-1H-indole-5-carboxylate (CAS 880360-85-0) represents a high-value "bifunctional pivot" scaffold in modern medicinal chemistry.[1] Unlike simple indole carbaldehydes, this compound in...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

Methyl 2-formyl-1H-indole-5-carboxylate (CAS 880360-85-0) represents a high-value "bifunctional pivot" scaffold in modern medicinal chemistry.[1] Unlike simple indole carbaldehydes, this compound integrates a reactive C2-formyl electrophile with a C5-methyl ester , enabling orthogonal functionalization strategies.[1] The C2-aldehyde serves as a lynchpin for constructing fused heterocyclic cores (e.g., pyrimido[1,2-a]indoles,


-carbolines), while the C5-ester provides a handle for late-stage diversification to tune solubility and target affinity—critical parameters in kinase inhibitor and antiviral drug discovery.[1]

This guide details the synthesis of the core scaffold via controlled oxidation and its application in generating pyrimido[1,2-a]indoles through a copper-catalyzed oxidative cyclization.

Part 1: Chemical Profile & Reactivity

The utility of Methyl 2-formyl-1H-indole-5-carboxylate lies in its ability to participate in divergent reaction pathways without protecting group manipulation.[1]

FeatureChemical MoietyReactivity ProfileStrategic Utility
Electrophile C2-Formyl (-CHO) Highly reactive toward nucleophiles (amines, active methylenes).[1]Core construction (e.g., condensation, Pictet-Spengler).
Modulator C5-Methyl Ester (-COOMe) Stable under mild acidic/basic conditions; hydrolyzable.[1]Late-stage optimization (SAR); solubility enhancement.[1]
Nucleophile Indole N-H Acidic (pKa ~16); participates in H-bonding or N-alkylation.[1]Directed metalation; H-bond donor in active sites.[1]

Part 2: Synthesis of the Core Scaffold

While Vilsmeier-Haack formylation typically targets the electron-rich C3 position of indoles, accessing the C2-formyl derivative requires a different approach to avoid C3 regioselectivity.[1] The most robust, scalable protocol involves the Riley Oxidation of the 2-methyl precursor.

Protocol: Selenium Dioxide Oxidation of Methyl 2-methyl-1H-indole-5-carboxylate[1]

Rationale: Direct lithiation of ester-bearing indoles is risky due to potential nucleophilic attack on the ester.[1] Selenium dioxide (


) selectively oxidizes the activated benzylic-like C2-methyl group to an aldehyde without affecting the C5-ester.[1]
Materials:
  • Substrate: Methyl 2-methyl-1H-indole-5-carboxylate (1.0 equiv)

  • Oxidant: Selenium dioxide (

    
    ) (1.2–1.5 equiv)
    
  • Solvent: 1,4-Dioxane/Water (95:[1]5) or Xylene (anhydrous)

  • Temperature: Reflux (

    
    )
    
Step-by-Step Methodology:
  • Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve Methyl 2-methyl-1H-indole-5-carboxylate (10 mmol) in 1,4-dioxane (50 mL).

  • Addition: Add

    
      (12 mmol) in a single portion. Note: 
    
    
    
    is toxic; handle in a fume hood.[2]
  • Reaction: Heat the mixture to reflux. Monitor via TLC (Hexane/EtOAc 7:3). The starting material (

    
    ) will disappear, and the aldehyde product (
    
    
    
    ) will appear. Reaction time is typically 4–6 hours.[1]
  • Work-up: Cool to room temperature. Filter the reaction mixture through a pad of Celite to remove black selenium byproducts. Wash the pad with EtOAc.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (

    
    , Gradient: 0 
    
    
    
    30% EtOAc in Hexanes).
  • Validation: Product is a yellow solid. Confirm via

    
     NMR (distinct -CHO singlet at 
    
    
    
    ppm).

SynthesisPath Start Methyl 2-methyl-1H-indole-5-carboxylate Reagent SeO2 (1.2 equiv) 1,4-Dioxane, Reflux Start->Reagent Inter Intermediate: Selenic Ester Reagent->Inter Riley Oxidation (Ene reaction) Product Methyl 2-formyl-1H-indole-5-carboxylate (Target Scaffold) Inter->Product Decomposition (- Se, - H2O)

Figure 1: Selective oxidation pathway converting the 2-methyl precursor to the target 2-formyl scaffold.[1][3]

Part 3: Application – Synthesis of Pyrimido[1,2-a]indoles

The most powerful application of this scaffold is the synthesis of pyrimido[1,2-a]indoles , a privileged structure in kinase inhibitors (e.g., CDK, GSK-3


). This protocol utilizes an oxidative cyclization with 2-aminopyridine, leveraging the C2-aldehyde.[1]
Protocol: Copper-Catalyzed Oxidative Cyclization[1]

Mechanism: The reaction proceeds via initial condensation to form an imine (Schiff base), followed by a copper-mediated intramolecular C-H amination/oxidation to close the pyrimidine ring.

Materials:
  • Scaffold: Methyl 2-formyl-1H-indole-5-carboxylate (1.0 equiv)

  • Partner: 2-Aminopyridine (1.1 equiv)[1]

  • Catalyst:

    
     (10 mol%) or 
    
    
    
  • Oxidant: Air (balloon) or

    
    
    
  • Base:

    
     (2.0 equiv)
    
  • Solvent: DMF or DMSO

Step-by-Step Methodology:
  • Condensation: In a sealed tube, combine the aldehyde (1.0 mmol) and 2-aminopyridine (1.1 mmol) in DMF (5 mL). Stir at

    
     for 2 hours to form the imine intermediate (monitor by TLC).
    
  • Cyclization: Add

    
      (0.1 mmol) and 
    
    
    
    (2.0 mmol).
  • Oxidation: Sparge the solution with

    
     for 5 minutes, then maintain under an 
    
    
    
    balloon (or simply open to air with vigorous stirring if using high catalyst load).
  • Heating: Heat the mixture to

    
     for 12–16 hours. The reaction color typically changes from blue/green to dark brown.
    
  • Extraction: Cool to RT. Dilute with water (20 mL) and extract with EtOAc (

    
    ).
    
  • Purification: Wash combined organics with brine, dry over

    
    , and concentrate. Purify via column chromatography (DCM/MeOH 95:5).
    
  • Result: The product is Methyl pyrimido[1,2-a]indole-10-carboxylate (numbering may vary based on fusion).

HeterocycleSynthesis Reactants Methyl 2-formyl-1H-indole-5-carboxylate + 2-Aminopyridine Step1 Step 1: Condensation (Formation of Imine) Reactants->Step1 - H2O Step2 Step 2: Cu-Catalyzed C-H Activation (Intramolecular Cyclization) Step1->Step2 Cu(OAc)2, Cs2CO3 120°C, O2 Final Target Heterocycle: Pyrimido[1,2-a]indole derivative Step2->Final Oxidative Dehydrogenation

Figure 2: Reaction cascade for the assembly of the pyrimido[1,2-a]indole core.

Part 4: Troubleshooting & Optimization

ProblemProbable CauseSolution
Low Yield in Step 1 (Oxidation) Over-oxidation to carboxylic acid.[1]Strictly control stoichiometry of

(1.1–1.2 equiv). Stop reaction immediately upon disappearance of SM.
Incomplete Cyclization (Step 2) Poisoning of Copper catalyst.Ensure reagents are free of thiols/amines that bind Cu strongly. Increase catalyst loading to 20 mol%.
Purification Difficulty Product co-elutes with selenium waste.[1]Use a "scavenger" wash (aqueous

) or rigorous Celite filtration before the column.
Solubility Issues Rigid planar structure of product.The C5-methyl ester aids solubility.[1] If still insoluble, switch solvent to DMSO for biological assays.

References

  • ChemicalBook. Methyl 3-formyl-1-methyl-1H-indole-2-carboxylate synthesis (Analogous chemistry). Retrieved from

  • Science of Synthesis. Synthesis of pyrimido[1,2-a]indoles and related benzo-fused ring systems.[1] Thieme Chemistry.[1] Retrieved from

  • Shaikh, N., et al. Selenium Dioxide: A Selective Oxidising Agent for the Functionalisation of Quinolines.[4] J. Chem. Research (S), 2000.[4] Retrieved from

  • Chemspace. Methyl 2-methyl-1H-indole-5-carboxylate (Starting Material Availability). Retrieved from

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction (Context on C3 vs C2 formylation). Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: Reductive Amination of Methyl 2-formyl-1H-indole-5-carboxylate

[1] Executive Summary This application note details the optimized protocol for the reductive amination of Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 1011-65-0 derivative). This scaffold is a critical intermediate in t...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This application note details the optimized protocol for the reductive amination of Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 1011-65-0 derivative). This scaffold is a critical intermediate in the synthesis of kinase inhibitors and indole-based alkaloids.[1]

While reductive amination is a standard transformation, this specific substrate presents unique electronic challenges. The C2-aldehyde is electronically coupled to the indole nitrogen, reducing its electrophilicity, while the C5-methyl ester exerts an electron-withdrawing effect that stabilizes the indole core against acid-catalyzed polymerization.[1] This guide prioritizes the Sodium Triacetoxyborohydride (STAB) method due to its superior selectivity for the iminium intermediate, minimizing over-reduction of the aldehyde or reduction of the C5-ester.

Scientific Foundation & Mechanism[1]

Substrate Analysis[1]
  • Electrophilicity: The C2-formyl group receives electron density from the indole nitrogen lone pair (via resonance), making it less reactive toward amines than a standard benzaldehyde.

  • Stability: The C5-methoxycarbonyl group (ester) is electron-withdrawing.[1] This deactivates the indole ring, fortunately reducing the risk of acid-catalyzed dimerization (a common failure mode in electron-rich indoles) during the imine formation step.[1]

  • Solubility: The ester moiety improves solubility in chlorinated solvents (DCM, DCE) compared to the parent indole-2-carboxaldehyde.[1]

Reaction Mechanism

The reaction proceeds via the in situ formation of an iminium ion, which is selectively reduced by the hydride source. STAB is the reagent of choice because it is mild enough to spare the aldehyde (allowing one-pot execution) but active enough to reduce the protonated imine.[1][2]

ReactionMechanism Substrate Aldehyde Substrate (C2-Formyl Indole) Hemiaminal Hemiaminal Intermediate Substrate->Hemiaminal + Amine Amine Primary/Secondary Amine (H-NR2) Amine->Hemiaminal Iminium Iminium Ion (Activated) Hemiaminal->Iminium - H2O (Acid Cat.) Product Final Amine Product Iminium->Product + Hydride (STAB) Acid AcOH (Catalyst) STAB STAB (H-)

Figure 1: Mechanistic pathway of STAB-mediated reductive amination.[1] The acid catalyst (often generated in situ from STAB) facilitates the dehydration to the iminium ion.

Experimental Protocols

Method A: One-Pot STAB Protocol (Preferred)

Best for: Standard primary/secondary amines, high-throughput synthesis.[1]

Reagents:

  • Substrate: Methyl 2-formyl-1H-indole-5-carboxylate (1.0 equiv)[1]

  • Amine: 1.1 – 1.5 equiv (Use 1.5 eq if amine is volatile)[1]

  • Reductant: Sodium triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)[1]

  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)[1]

  • Catalyst: Glacial Acetic Acid (1.0 equiv) – Critical for unreactive amines.[1]

Step-by-Step Procedure:

  • Preparation: In a clean, dry reaction vial equipped with a magnetic stir bar, dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 mmol, ~203 mg) in DCE (5.0 mL).

    • Note: If the indole does not dissolve completely, add THF dropwise until clear.

  • Amine Addition: Add the Amine (1.1 mmol).

  • Acid Activation: Add Glacial Acetic Acid (1.0 mmol, ~60 µL).

    • Why? This catalyzes imine formation and buffers the STAB.

  • Imine Formation (Wait Step): Stir at Room Temperature (RT) for 30–60 minutes under Nitrogen.

    • Checkpoint: Although STAB allows "one-pot" addition, a short pre-stir ensures the equilibrium shifts toward the imine, minimizing direct reduction of the aldehyde (which is slow with STAB, but possible).

  • Reduction: Add STAB (1.5 mmol, ~318 mg) in one portion.

    • Observation: Mild effervescence may occur.[1]

  • Reaction: Stir at RT for 2–16 hours. Monitor by LC-MS or TLC (EtOAc/Hexane). Look for the disappearance of the aldehyde peak.

  • Quench: Quench by adding saturated aqueous NaHCO₃ (5 mL). Stir vigorously for 15 minutes to decompose borate complexes.

  • Workup: Extract with DCM (3 x 10 mL). Wash combined organics with Brine. Dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash column chromatography (typically DCM/MeOH or Hexane/EtOAc gradients).[1]

Method B: Stepwise NaBH₄ Protocol (Alternative)

Best for: Valuable amines, or if STAB fails to yield product due to steric hindrance.

  • Imine Formation: Dissolve Substrate (1.0 equiv) and Amine (1.0 equiv) in Methanol (dry) or Toluene (with Dean-Stark trap if stubborn).[1]

  • Reflux: Heat to reflux for 2–4 hours to drive imine formation. Confirm by NMR (shift of aldehyde proton from ~10 ppm to ~8.5 ppm).

  • Cool & Reduce: Cool to 0°C. Add Sodium Borohydride (NaBH₄) (1.0 equiv) slowly.

    • Caution: NaBH₄ is stronger than STAB.[1] It must only be added after the aldehyde is consumed to avoid reducing the starting material to the alcohol.

  • Workup: Acidify carefully with 1N HCl (to pH 3) to break amine-boron complexes, then basify to pH 10 with NaOH, and extract.

Critical Parameter Optimization

Use the following decision matrix to optimize reaction conditions based on your specific amine partner.

OptimizationTree Start Select Amine Partner Solubility Is the Amine HCl salt? Start->Solubility FreeBase Add 1.0 eq TEA to liberate free base Solubility->FreeBase Yes Sterics Is Amine Sterically Hindered? Solubility->Sterics No FreeBase->Sterics Standard Use Method A (STAB) in DCE at RT Sterics->Standard No Hindered Use Method A but: 1. Pre-stir 2h 2. Heat to 40°C Sterics->Hindered Yes SolventCheck Substrate Solubility? Standard->SolventCheck DCE_Good DCE (Preferred) SolventCheck->DCE_Good DCE_Bad THF or DCE/MeOH (9:1) SolventCheck->DCE_Bad

Figure 2: Decision tree for optimizing reaction conditions based on amine properties.

Key Optimization Data
ParameterStandard ConditionOptimization for Low Yield
Solvent 1,2-Dichloroethane (DCE)THF (for solubility) or MeOH (for Method B)[1]
Stoichiometry 1:1.1 (Aldehyde:Amine)1:1.5 (Drive equilibrium)
Temperature 20–25°C40–50°C (If imine formation is slow)
Time 4–16 Hours24 Hours
Additives Acetic Acid (1 eq)Molecular Sieves (3Å) to remove water

Quality Control & Troubleshooting

Analytical Markers
  • 1H NMR (DMSO-d6 or CDCl3):

    • Starting Material: Aldehyde proton singlet at ~10.0 - 10.5 ppm .[1]

    • Product: Disappearance of aldehyde. Appearance of methylene protons (

      
      ) typically at 3.8 – 4.2 ppm  (singlet or doublet depending on amine).[1]
      
    • Ester Integrity: Verify the methyl ester singlet remains at ~3.9 ppm .

  • MS (ESI+): Look for

    
    .[3] Be aware that Boron complexes can sometimes persist; acidic workup usually clears them.[1]
    
Common Issues
  • Aldehyde Reduction (Side Product):

    • Symptom:[1][3][4][5][6] Isolation of Methyl 2-(hydroxymethyl)-1H-indole-5-carboxylate.[1]

    • Cause: Reducing agent added before imine formed, or STAB is too old/wet (hydrolyzed to NaBH4).

    • Fix: Increase pre-stir time; use fresh STAB; add Molecular Sieves.

  • Incomplete Reaction:

    • Symptom:[1][4][5][6] Recovered aldehyde.[1][7]

    • Fix: Add 1.0 eq Acetic Acid (if not already added); switch to THF if precipitation is observed.

References

  • Abdel-Magid, A. F., et al. (1996).[1][8] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.

  • Gribble, G. W. (2000). "Sodium Triacetoxyborohydride."[1][6][7][8][9][10] Encyclopedia of Reagents for Organic Synthesis.

  • Song, Y., et al. (2010). "Recent Advances in the Synthesis of Indole Derivatives." Molecules, 15(12), 9233-9255.[1] (Context on Indole Reactivity). [1]

  • BenchChem. (2025).[1][2] "Application Notes: Catalytic Reductive Amination with Sodium Triacetoxyborohydride."

Sources

Application

"Methyl 2-formyl-1H-indole-5-carboxylate" in the synthesis of kinase inhibitors

Application Note: Methyl 2-formyl-1H-indole-5-carboxylate in Kinase Inhibitor Synthesis Executive Summary Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 100367-77-9) serves as a critical "linchpin" intermediate in the syn...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Methyl 2-formyl-1H-indole-5-carboxylate in Kinase Inhibitor Synthesis

Executive Summary

Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 100367-77-9) serves as a critical "linchpin" intermediate in the synthesis of multi-targeted kinase inhibitors (e.g., EGFR, VEGFR, and CDK series).[1] Its structural utility lies in its bifunctional nature: the C2-formyl group acts as a highly reactive electrophile for installing solvent-exposed solubilizing tails (via reductive amination or Knoevenagel condensation), while the C5-carboxylate provides a stable handle for late-stage diversification of the hinge-binding region or "head" groups.[1]

This guide details the synthesis, handling, and application of this scaffold, providing validated protocols for its conversion into bioactive small molecules.

Molecule Profile & Strategic Rationale

PropertyData
Chemical Name Methyl 2-formyl-1H-indole-5-carboxylate
CAS Number 100367-77-9
Molecular Formula C₁₁H₉NO₃
Molecular Weight 203.19 g/mol
Structural Role Bifunctional Core Scaffold
Key Reactivity C2-Aldehyde (Electrophile), C5-Ester (Masked Acid)

Mechanistic Logic in Drug Design:

  • Hinge Binding: The indole NH and C3-CH often participate in critical H-bonds within the ATP-binding pocket of kinases.[1]

  • Vector Exploration:

    • C2 Position: Projects towards the solvent front. Ideal for attaching hydrophilic "tails" (e.g., piperazines, morpholines) to improve ADME properties without disrupting binding affinity.

    • C5 Position: Projects deep into the hydrophobic back-pocket or towards the ribose binding site, depending on the kinase conformation.

Synthetic Workflows (Graphviz Visualization)

The following diagram outlines the logical flow from the precursor to the final kinase inhibitor, highlighting the divergent points for SAR (Structure-Activity Relationship) exploration.

KinaseInhibitorWorkflow Precursor Methyl 2-methyl-1H- indole-5-carboxylate (CAS: 57663-18-0) Scaffold Methyl 2-formyl-1H- indole-5-carboxylate (CAS: 100367-77-9) Precursor->Scaffold   Step1 SeO2 Oxidation (Protocol A) Intermediate_A C2-Functionalized Intermediate (Secondary Amine) Scaffold->Intermediate_A   Final_Drug Final Kinase Inhibitor (Amide Derivative) Intermediate_A->Final_Drug   Step2 Reductive Amination (Protocol B) Step3 1. Hydrolysis 2. Amide Coupling (Protocol C)

Caption: Synthetic workflow transforming the 2-methyl precursor into the 2-formyl scaffold, followed by sequential C2 and C5 functionalization.

Detailed Experimental Protocols

Protocol A: Synthesis of the Scaffold (Oxidation)

Objective: Convert Methyl 2-methyl-1H-indole-5-carboxylate to Methyl 2-formyl-1H-indole-5-carboxylate. Note: Direct formylation (Vilsmeier-Haack) on the indole ester typically targets C3.[1] Therefore, oxidation of the C2-methyl group is the preferred route.

Materials:

  • Methyl 2-methyl-1H-indole-5-carboxylate (1.0 eq)[1]

  • Selenium Dioxide (SeO₂, 1.2 eq)

  • 1,4-Dioxane (anhydrous)

  • Water (trace)

Step-by-Step:

  • Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Methyl 2-methyl-1H-indole-5-carboxylate (10 mmol) in 1,4-dioxane (50 mL).

  • Reagent Addition: Add Selenium Dioxide (12 mmol) in a single portion. Add 0.5 mL of water to facilitate the reaction (SeO₂ requires trace moisture to form selenious acid).

  • Reaction: Heat the mixture to reflux (100–105 °C) for 4–6 hours. Monitor by TLC (usually 30% EtOAc/Hexane) for the disappearance of the starting material and the appearance of a more polar aldehyde spot.

  • Workup: Filter the hot reaction mixture through a pad of Celite to remove precipitated selenium metal (red/black solid). Wash the pad with hot dioxane or EtOAc.[1]

  • Purification: Concentrate the filtrate under reduced pressure. Purify the residue via flash column chromatography (SiO₂, Gradient: 0→40% EtOAc in Hexanes).

  • Validation: The product should appear as a yellow/tan solid.

    • ¹H NMR Diagnostic: Look for the aldehyde proton singlet at ~9.8–10.2 ppm.[1]

Protocol B: C2-Functionalization (Reductive Amination)

Objective: Install a solubilizing amine tail (e.g., N-methylpiperazine) at the C2 position. This is a crucial step for generating "Type I" or "Type II" kinase inhibitor architectures.[1]

Materials:

  • Methyl 2-formyl-1H-indole-5-carboxylate (Scaffold from Protocol A)[1]

  • Amine (e.g., 1-Methylpiperazine, 1.2 eq)

  • Sodium Triacetoxyborohydride (STAB, 1.5 eq)

  • Acetic Acid (catalytic, 1-2 drops)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Step-by-Step:

  • Imine Formation: Dissolve the Scaffold (1.0 mmol) and the Amine (1.2 mmol) in DCM (10 mL). Add catalytic Acetic Acid.[1] Stir at room temperature for 1 hour. Note: In many cases, the imine is not isolated.

  • Reduction: Cool the solution to 0 °C. Add Sodium Triacetoxyborohydride (1.5 mmol) portion-wise.

  • Stirring: Allow the reaction to warm to room temperature and stir for 12–16 hours.

  • Quench: Quench with saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes.

  • Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Outcome: This yields the Methyl 2-(aminomethyl)-1H-indole-5-carboxylate . This intermediate now possesses the "tail" required for solubility and solvent interaction.[1]

Protocol C: C5-Functionalization (Hydrolysis & Amide Coupling)

Objective: Convert the C5-ester to an amide to engage specific pockets (e.g., the "back pocket" or gatekeeper residue).

Materials:

  • Product from Protocol B[1][2][3][4][5]

  • Lithium Hydroxide (LiOH, 3.0 eq)

  • THF/MeOH/Water (3:1:1)

  • Amine coupling partner (e.g., Aniline derivative)

  • HATU (1.2 eq), DIPEA (3.0 eq), DMF

Step-by-Step:

  • Hydrolysis: Dissolve the ester in THF/MeOH/Water. Add LiOH. Stir at 50 °C for 2 hours until the ester is consumed (LCMS monitoring).

  • Acid Isolation: Acidify to pH ~4 with 1N HCl. Extract with EtOAc or precipitate the zwitterionic acid (if the tail is basic). Dry the solid.[1][4][5][6]

  • Coupling: Dissolve the crude acid (1.0 eq) in DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 5 minutes to activate the acid.

  • Amine Addition: Add the coupling partner (e.g., 3-chloro-4-fluoroaniline) (1.1 eq).[1] Stir at RT for 2–12 hours.[1]

  • Purification: Dilute with water/brine. Extract with EtOAc.[1][2] Final purification via Preparative HPLC is recommended for kinase inhibitors to ensure >95% purity for biological assay.[1]

Troubleshooting & Optimization

IssueProbable CauseSolution
Low Yield in Protocol A Over-oxidation to acid or dimerization.[1]Stop reaction immediately upon consumption of SM.[1] Use exactly 1.1–1.2 eq of SeO₂.[1] Do not prolong reflux.[1]
Incomplete Reductive Amination Steric hindrance at C2.Use NaBH₃CN in MeOH with pH adjusted to 5–6 instead of STAB/DCM. Heat the imine formation step to 50 °C before reduction.
Solubility Issues Zwitterionic nature of the hydrolyzed acid.[1]Do not extract the acid; simply evaporate solvents and use the crude lithiate or HCl salt directly in the coupling step (adjusting DIPEA accordingly).

References

  • Synthesis of Indole-2-carboxamides: Discovery of new 5-substituted-indole-2-carboxamides as dual EGFR/CDK2 inhibitors.[1]

    • Source:

  • Oxidation of 2-Methylindoles: Oxidation of 2,3-disubstituted indole derivatives with selenium dioxide.[1]

    • Source:

  • Collagen/Kinase Inhibitor Application: Collagen 1 translation inhibitors and methods of use thereof (Patent WO2021216665).[1]

    • Source:

  • General Indole Functionalization:Methyl indole-5-carboxylate properties and applic

    • Source: [1]

Sources

Method

Application Note: Divergent Synthesis of Antiviral Libraries Using Methyl 2-formyl-1H-indole-5-carboxylate

Target Audience: Medicinal Chemists, Virology Researchers, and Drug Development Professionals Application Focus: Antiviral Hit-to-Lead Optimization, Library Generation, and Scaffold Diversification Executive Summary The...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Virology Researchers, and Drug Development Professionals Application Focus: Antiviral Hit-to-Lead Optimization, Library Generation, and Scaffold Diversification

Executive Summary

The indole moiety is universally recognized as a "privileged scaffold" in medicinal chemistry due to its unique ability to mimic peptide structures and reversibly bind to a diverse array of viral enzymes[1]. In the context of global viral threats, including SARS-CoV-2, HIV, and HCV, indole derivatives have demonstrated potent efficacy as fusion inhibitors, polymerase inhibitors, and protease inhibitors[2].

This application note details the strategic use of Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) as a bifunctional building block for antiviral drug discovery. By leveraging the orthogonal reactivity of its C2-aldehyde and C5-methyl ester, researchers can rapidly generate diverse, screening-ready libraries[3].

Mechanistic Rationale: The Indole Scaffold in Antiviral Discovery

The structural geometry of the indole core provides an ideal platform for interacting with viral targets. Substitutions at specific positions dictate the mechanism of action:

  • C2/C3 Modifications: Bulky or basic functional groups (e.g., piperazines, basic amines) at the C2 or C3 positions often enhance lipid envelope interactions or block viral surface proteins, acting as entry and membrane fusion inhibitors (e.g., Arbidol analogs)[2].

  • C5 Modifications: Carboxylate and amide derivatives at the C5 position are critical for anchoring the molecule within viral protease active sites. For instance, 5-carboxylate indole derivatives have shown profound inhibitory activity against the SARS-CoV-2 chymotrypsin-like protease (3CLpro) by forming essential hydrogen bonds with the catalytic dyad[4].

Quantitative Benchmarks: Indole-Based Antiviral Efficacy

To contextualize the value of the indole scaffold, the following table summarizes the efficacy of benchmark indole-containing antiviral agents across various viral targets[2],[1],[4].

Compound / ScaffoldPrimary Viral TargetEfficacy (IC₅₀ / EC₅₀)Clinical / Research Status
Arbidol (Umifenovir) Broad-spectrum / SARS-CoV-2 Fusion4.11 μMApproved / Repurposed
Compound 1 (5-Chloropyridinyl Indole)SARS-CoV-2 3CLpro250 nMPreclinical Lead
Delavirdine HIV-1 Reverse Transcriptase0.26 μMFDA Approved
BMS-378806 HIV-1 Attachment (gp120)Low nMPreclinical Prototype

Strategic Synthon: Methyl 2-formyl-1H-indole-5-carboxylate

Methyl 2-formyl-1H-indole-5-carboxylate is uniquely suited for divergent library synthesis. The synthetic workflow relies on a three-step sequence: (1) Reductive amination of the C2-formyl group to introduce basic/lipophilic vectors; (2) Mild saponification of the C5-ester; and (3) HATU-mediated amidation to introduce hydrogen-bonding networks[3].

Workflow A Methyl 2-formyl-1H-indole-5-carboxylate CAS: 880360-85-0 B Step 1: Reductive Amination (C2-Functionalization) A->B NaBH(OAc)3, Amine C Step 2: Ester Saponification (Deprotection) B->C NaOH, MeOH/H2O D Step 3: HATU Amidation (C5-Diversification) C->D HATU, DIPEA, Amine E Screening-Ready Antiviral Library D->E Purification

Caption: Workflow for the divergent synthesis of bifunctional indole libraries using Methyl 2-formyl-1H-indole-5-carboxylate.

Detailed Experimental Protocols

The following protocols are engineered as self-validating systems. Causality for reagent selection is provided to empower researchers to troubleshoot and adapt the methodology.

Step 1: C2-Functionalization via Reductive Amination

Objective: Introduce structural diversity at the C2 position while preserving the C5-ester.

  • Reaction Setup: Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 equiv) and the selected secondary amine (e.g., substituted piperazine, 1.2 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

  • Catalysis: Add glacial acetic acid (1.5 equiv) and stir at room temperature for 1 hour.

    • Causality: Acetic acid acts as a Brønsted acid catalyst, accelerating the dehydration step required to form the highly reactive iminium ion intermediate.

  • Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equiv) portion-wise over 10 minutes. Stir for 12 hours at room temperature.

    • Causality: NaBH(OAc)₃ is explicitly chosen over NaBH₄. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, preventing premature reduction of the starting aldehyde to an alcohol. It selectively reduces the iminium ion, ensuring high chemoselectivity.

  • Self-Validation (QC): Analyze the crude mixture via ¹H-NMR. The diagnostic aldehyde proton singlet (~9.8–10.2 ppm) must disappear, replaced by a new methylene singlet/multiplet (~3.5–4.0 ppm), confirming successful conversion.

Step 2: Saponification of the C5-Methyl Ester

Objective: Unmask the C5-carboxylic acid for subsequent coupling without degrading the newly formed C2-amine.

  • Reaction Setup: Dissolve the C2-functionalized intermediate in a 2:1:1 mixture of THF/MeOH/H₂O (0.1 M).

    • Causality: This specific ternary solvent system ensures the solubility of both the highly lipophilic indole-amine intermediate (THF/MeOH) and the inorganic hydroxide salt (H₂O), preventing biphasic reaction stalling.

  • Hydrolysis: Add LiOH·H₂O (3.0 equiv) and stir at 40 °C for 4–6 hours.

    • Causality: LiOH is preferred over harsher bases (NaOH/KOH) as it is milder, effectively cleaving the methyl ester without risking retro-aldol-type degradation or unexpected cleavage of sensitive functional groups introduced in Step 1.

  • Workup: Concentrate under vacuum to remove organic solvents. Adjust the aqueous layer to pH 5-6 using 1M HCl to precipitate the zwitterionic product.

  • Self-Validation (QC): LC-MS analysis must show a mass shift corresponding to the exact loss of 14 Da (loss of the methyl group).

Step 3: C5-Diversification via HATU-Mediated Amidation

Objective: Generate the final antiviral candidates by coupling the C5-acid with diverse anilines or amines.

  • Pre-activation: To a solution of the indole-5-carboxylic acid intermediate (1.0 equiv) in anhydrous DMF (0.1 M), add HATU (1.2 equiv) and N,N-diisopropylethylamine (DIPEA, 3.0 equiv). Stir for 15 minutes at room temperature.

    • Causality: HATU rapidly generates a highly reactive 7-azabenzotriazole active ester. The 15-minute pre-activation is critical to ensure complete conversion of the carboxylic acid before the amine is introduced, preventing unreacted acid from precipitating. DIPEA is utilized as a sterically hindered, non-nucleophilic base that neutralizes the system without competing for the active ester.

  • Coupling: Add the desired primary/secondary amine or aniline (1.2 equiv) and stir for 12 hours.

  • Self-Validation (QC): Confirm the amide bond formation via ¹³C-NMR. The carbonyl carbon peak will shift characteristically from ~168 ppm (acid) to ~162 ppm (amide).

Target Pathway Visualization

The resulting library of bifunctional indole derivatives can be screened against multiple stages of the viral life cycle. The diagram below illustrates the mechanistic targeting pathways enabled by this specific scaffold.

Pathway cluster_virus Viral Life Cycle Targets Entry Viral Entry / Fusion (e.g., Arbidol analogs) Protease Polyprotein Cleavage (e.g., 3CLpro Inhibitors) Polymerase RNA/DNA Replication (e.g., NNRTIs) Indole Indole-5-Carboxylate Derivatives Indole->Entry C2-Substitution Indole->Protease C5-Amide H-Bonding Indole->Polymerase Allosteric Binding

Caption: Mechanistic targeting of viral life cycle stages by functionalized indole-5-carboxylate derivatives.

References

  • Source: mdpi.
  • Source: nih.
  • Source: nih.
  • Source: google.

Sources

Application

Application Note: Methyl 2-formyl-1H-indole-5-carboxylate in Anticancer Agent Synthesis

[1] Executive Summary & Strategic Rationale Methyl 2-formyl-1H-indole-5-carboxylate represents a "privileged scaffold" in medicinal chemistry.[1] Its value lies in its bifunctionality : it possesses an electrophilic alde...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Strategic Rationale

Methyl 2-formyl-1H-indole-5-carboxylate represents a "privileged scaffold" in medicinal chemistry.[1] Its value lies in its bifunctionality : it possesses an electrophilic aldehyde at the C2 position (ideal for "warhead" attachment) and a methyl ester at the C5 position (ideal for pharmacokinetic tuning or solubility modulation).[1]

Unlike the more common C3-substituted indoles (derived from standard Vilsmeier-Haack conditions), the C2-formyl indole core provides a unique vector for occupying the ATP-binding pockets of kinases (e.g., VEGFR-2, EGFR) and the colchicine-binding site of tubulin.[1]

This guide details the protocols for transforming this specific intermediate into Indolyl-Sulfonylhydrazones , a class of compounds recently validated for high potency against breast cancer (MCF-7) and triple-negative breast cancer (MDA-MB-231) cell lines.[1]

Chemical Properties & Critical Handling Parameters

Before initiating synthesis, researchers must account for the specific reactivity profile of the C2-aldehyde.[1]

PropertySpecificationOperational Implication
CAS Number 880360-85-0Verification Standard.[1]
Molecular Weight 203.19 g/mol Stoichiometric calculations.
Appearance Yellowish crystalline powderColor change to dark brown indicates oxidation.
Solubility DMSO, DMF, hot MeOHPoor water solubility requires organic co-solvents during reactions.[1]
Stability Air-sensitive (Aldehyde)CRITICAL: The C2-aldehyde is prone to autoxidation to the carboxylic acid.[1] Store under Argon/Nitrogen at -20°C.

Application Protocol: Synthesis of Indole-Based Sulfonylhydrazone Libraries

Objective: To synthesize a library of N'-((5-(methoxycarbonyl)-1H-indol-2-yl)methylene)benzenesulfonohydrazides targeting apoptotic pathways in solid tumors.

Mechanism: This reaction utilizes an acid-catalyzed condensation between the C2-aldehyde and a substituted sulfonylhydrazide.[1] The resulting hydrazone linker (


) acts as a rigid spacer, positioning the indole core and the aryl ring to maximize 

stacking interactions within the target protein active site.
Materials & Reagents[2][3][4][5][6][7][8][9][10][11]
  • Substrate: Methyl 2-formyl-1H-indole-5-carboxylate (1.0 equiv).

  • Reagent: Substituted Benzenesulfonylhydrazides (1.1 equiv) (e.g., 4-chloro, 4-methyl, 4-methoxy).[1]

  • Solvent: Absolute Ethanol (EtOH).[1]

  • Catalyst: Glacial Acetic Acid (AcOH) (catalytic amount, ~3-5 drops).

  • Purification: Ethanol for recrystallization.

Step-by-Step Methodology
  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 2-formyl-1H-indole-5-carboxylate (203 mg, 1.0 mmol) in absolute Ethanol (10 mL).

    • Note: If solubility is poor at room temperature, gently warm to 40°C.

  • Addition: Add the appropriate Benzenesulfonylhydrazide (1.1 mmol) in a single portion.

  • Catalysis: Add 3-5 drops of Glacial Acetic Acid.

  • Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux (78°C) for 4–6 hours .

    • Monitoring: Monitor via TLC (Mobile Phase: Hexane:Ethyl Acetate 6:4).[1] The aldehyde spot (

      
      ) should disappear, and a new, lower 
      
      
      
      spot (hydrazone) should appear.
  • Work-up (Precipitation): Allow the reaction mixture to cool slowly to room temperature. The product typically precipitates as a solid.[2]

    • Troubleshooting: If no precipitate forms, reduce the solvent volume by 50% under vacuum and cool in an ice bath.

  • Isolation: Filter the solid using a Buchner funnel. Wash the cake with cold Ethanol (

    
    ) and cold Diethyl Ether (
    
    
    
    ) to remove unreacted hydrazine.
  • Purification: Recrystallize from hot Ethanol/DMF mixtures if the purity is <95% by HPLC.

Quality Control Standards
  • 1H NMR (DMSO-d6): Look for the characteristic singlet of the azomethine proton (

    
    ) typically appearing between 
    
    
    
    8.0 – 8.6 ppm.[1] The NH of the hydrazide often appears downfield (
    
    
    11.0 – 12.0 ppm).
  • Yield Expectations: 75% – 90%.

Visualization of Synthetic Workflow

The following diagram illustrates the logical flow from the starting scaffold to the final anticancer candidate, highlighting the critical decision points.

G cluster_0 Pre-Reaction Phase cluster_1 Library Synthesis (Reflux) cluster_2 Post-Synthesis Start Methyl 2-formyl-1H- indole-5-carboxylate (C2-Aldehyde) Check Purity Check (TLC/Melting Point) Start->Check Intermediate Schiff Base Formation (-H2O) Check->Intermediate Dissolve Reagent Aryl Sulfonylhydrazide (R-Ph-SO2-NH-NH2) Reagent->Intermediate Catalyst Cat. AcOH / EtOH Reflux 4-6h Catalyst->Intermediate Isolate Filtration & Cold EtOH Wash Intermediate->Isolate Precipitate Product Target Hydrazone (Anticancer Agent) Isolate->Product Valid Validation (NMR: CH=N signal) Product->Valid

Figure 1: Synthetic workflow for the condensation of Methyl 2-formyl-1H-indole-5-carboxylate with sulfonylhydrazides.

Downstream Applications & Biological Relevance[3][12][13]

Once the hydrazone library is synthesized, the methyl ester at C5 remains available for further modification.[1]

Hydrolysis for Solubility Enhancement

For drug candidates requiring intravenous administration, the lipophilic methyl ester is often hydrolyzed to the free carboxylic acid salt.

  • Protocol: Treat the hydrazone (from Section 3) with LiOH (2.0 equiv) in THF/H2O (3:1) at RT for 2 hours.

  • Result: Formation of the Lithium carboxylate salt, significantly improving aqueous solubility (

    
    ) without disrupting the hydrazone linkage.[1]
    
Representative Biological Data (Anticancer Activity)

Based on structural analogs (Indole-based sulfonylhydrazides) cited in recent literature [1, 2], the expected activity profile for these derivatives is summarized below:

Cell LineCancer TypeTarget MechanismExpected IC50 Range
MCF-7 Breast (ER+)Apoptosis induction (Bax/Bcl-2 modulation)

MDA-MB-231 TNBCVEGFR-2 Inhibition

HEK-293 Normal KidneyToxicity Control

(Selective)

Structural Activity Relationship (SAR) Visualization[1]

Understanding why this scaffold works is crucial for optimization.

SAR Core Methyl 2-formyl-1H- indole-5-carboxylate Core C2 C2-Hydrazone Linker (Rigid Spacer) Core->C2 C5 C5-Ester Group (Metabolic Stability) Core->C5 NH Indole NH (H-Bond Donor) Core->NH Target1 Tubulin Binding (Colchicine Site) C2->Target1 Orients Aryl Group Target2 Kinase Hinge Region (VEGFR-2) C5->Target2 Hydrophobic Pocket NH->Target2 H-Bonding

Figure 2: SAR Map detailing the pharmacophoric contributions of the scaffold.[1]

References

  • Kumar, D., et al. (2023). "Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells." PubMed Central (PMC).[1] Available at: [Link]

  • El-Sayed, M., et al. (2025). "Novel Indole-Based Sulfonylhydrazones as Potential Anti-Breast Cancer Agents: Synthesis, In Vitro Evaluation, ADME, and QSAR Studies."[1] Molecules (MDPI). Available at: [Link][1]

  • Al-Wahaibi, L., et al. (2023). "A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities."[1] PubMed Central (PMC).[1] Available at: [Link]

Sources

Method

Application Notes &amp; Protocols: Strategic Derivatization of Methyl 2-formyl-1H-indole-5-carboxylate for Structure-Activity Relationship (SAR) Studies

Introduction: The Privileged Indole Scaffold The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of natural products and synthetic drugs...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Privileged Indole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of natural products and synthetic drugs with diverse biological activities.[1][2] Its unique electronic properties and ability to participate in various intermolecular interactions make it an ideal framework for the design of targeted therapeutics. Within this class, Methyl 2-formyl-1H-indole-5-carboxylate emerges as a particularly valuable starting material for drug discovery campaigns. This trifunctional molecule offers three distinct and chemically addressable points for diversification, enabling a systematic exploration of the chemical space around the core scaffold to establish robust Structure-Activity Relationships (SAR).[3]

This guide provides a detailed exploration of derivatization strategies for Methyl 2-formyl-1H-indole-5-carboxylate, complete with field-proven protocols and the scientific rationale underpinning each experimental choice. Our objective is to empower researchers, scientists, and drug development professionals to efficiently generate compound libraries for SAR studies, accelerating the journey from hit identification to lead optimization.

Strategic Overview for SAR-Driven Derivatization

The power of Methyl 2-formyl-1H-indole-5-carboxylate lies in its three orthogonal functional groups, each providing a vector for chemical modification. A well-designed SAR campaign will systematically explore substitutions at each of these positions to probe the target's binding pocket for key interactions such as hydrogen bonding, hydrophobic interactions, and steric tolerance.

  • Position C2 (Formyl Group): The aldehyde at the C2 position is a versatile handle for introducing a wide array of substituents. It can be readily transformed into amines, alkenes, and other functional groups, allowing for the exploration of polar and non-polar interactions.

  • Position N1 (Indole Nitrogen): The indole N-H bond can be alkylated or arylated to introduce substituents that can modulate the molecule's overall lipophilicity, influence its orientation within a binding site, or introduce additional interaction points.[4]

  • Position C5 (Methyl Ester): The methyl ester at the C5 position can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to a variety of amides. This position is ideal for introducing groups that can act as hydrogen bond donors or acceptors.[5]

The following diagram illustrates the key derivatization pathways from the starting material.

SAR_Strategy cluster_c2 C2-Formyl Derivatization cluster_n1 N1-Indole Derivatization cluster_c5 C5-Ester Derivatization start Methyl 2-formyl-1H-indole-5-carboxylate C2_reductive Reductive Amination start->C2_reductive R-NH2, NaBH(OAc)3 C2_wittig Wittig Olefination start->C2_wittig Ph3P=CHR N1_alkylation N-Alkylation/Arylation start->N1_alkylation Base, R-X C5_hydrolysis Ester Hydrolysis start->C5_hydrolysis LiOH or NaOH C2_amines Diverse Amines (R-NH2) C2_reductive->C2_amines C2_alkenes Alkenes (C=C-R) C2_wittig->C2_alkenes N1_substituents Alkyl/Aryl Halides (R-X) N1_alkylation->N1_substituents C5_acid Indole-5-carboxylic acid C5_hydrolysis->C5_acid C5_amide Amide Coupling C5_acid->C5_amide R-NH2, Coupling Agent C5_amides Amides (CONHR) C5_amide->C5_amides

Caption: Key derivatization pathways for SAR studies.

Experimental Protocols

The following protocols are designed to be robust and adaptable for a range of substrates. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Protocol 1: Derivatization of the C2-Formyl Group via Reductive Amination

Reductive amination is a powerful and reliable method for converting aldehydes into amines.[6] This two-step, one-pot procedure involves the initial formation of a Schiff base (imine) between the aldehyde and a primary or secondary amine, followed by in situ reduction to the corresponding amine. Sodium triacetoxyborohydride is a mild and selective reducing agent, well-suited for this transformation.

Workflow:

Reductive_Amination_Workflow start Combine Indole & Amine in Solvent add_reductant Add NaBH(OAc)3 start->add_reductant stir Stir at Room Temp (4-24h) add_reductant->stir quench Quench with sat. NaHCO3 stir->quench extract Extract with Organic Solvent quench->extract purify Purify by Column Chromatography extract->purify product N-Substituted Indole-2-methylamine Derivative purify->product

Caption: Workflow for C2-formyl group reductive amination.

Materials:

  • Methyl 2-formyl-1H-indole-5-carboxylate

  • Primary or secondary amine of choice (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a round-bottom flask, add Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) and the chosen amine (1.1 eq).

  • Dissolve the solids in anhydrous DCM or DCE (approximately 0.1 M concentration).

  • Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 5 minutes. Note: The reaction is typically exothermic.

  • Continue stirring at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is usually complete within 4-24 hours.

  • Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation:

EntryAmine (R-NH₂)SolventTime (h)Yield (%)
1BenzylamineDCE685
2MorpholineDCM1278
3AnilineDCE2465
4CyclopropylamineDCM890
Protocol 2: Derivatization of the C2-Formyl Group via Wittig Olefination

The Wittig reaction is a fundamental method for the synthesis of alkenes from aldehydes or ketones and a phosphonium ylide (Wittig reagent).[7][8] This reaction is particularly useful for introducing carbon-carbon double bonds with control over stereochemistry, depending on the nature of the ylide. Stabilized ylides generally favor the (E)-alkene, while non-stabilized ylides favor the (Z)-alkene.[8]

Workflow:

Wittig_Workflow ylide_prep Prepare Wittig Reagent (Ylide) add_indole Add Indole Aldehyde Solution ylide_prep->add_indole react React at Appropriate Temp. add_indole->react quench Quench with Water react->quench extract Extract with Organic Solvent quench->extract purify Purify by Column Chromatography extract->purify product 2-Vinyl-indole Derivative purify->product

Caption: Workflow for C2-formyl group Wittig olefination.

Materials:

  • Methyl 2-formyl-1H-indole-5-carboxylate

  • Appropriate phosphonium salt (e.g., (Carbethoxymethyl)triphenylphosphonium bromide) (1.2 eq)

  • Base (e.g., Sodium hydride (NaH), Potassium tert-butoxide (t-BuOK)) (1.2 eq)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend the phosphonium salt (1.2 eq) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Carefully add the base (e.g., NaH, 60% dispersion in mineral oil) (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour to ensure complete ylide formation (a color change, often to deep red or orange, is indicative).

  • In a separate flask, dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) in anhydrous THF.

  • Cool the ylide solution back to 0 °C and add the solution of the indole aldehyde dropwise via a dropping funnel or syringe.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

  • Quench the reaction by the slow addition of water.

  • Extract the mixture with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography.

Data Presentation:

EntryPhosphonium SaltBaseTime (h)Product (E/Z ratio)Yield (%)
1(Carbethoxymethyl)triphenylphosphonium bromideNaH4Ethyl (E)-3-(5-(methoxycarbonyl)-1H-indol-2-yl)acrylate88
2Benzyltriphenylphosphonium chloridet-BuOK6Methyl 2-styryl-1H-indole-5-carboxylate75
3Methyltriphenylphosphonium bromiden-BuLi2Methyl 2-vinyl-1H-indole-5-carboxylate82
Protocol 3: Derivatization of the N1-Indole Nitrogen via N-Alkylation

N-alkylation of indoles is a common strategy to block the hydrogen-bonding potential of the N-H group and to introduce substituents that can probe hydrophobic pockets or provide additional vectors for modification.[2][4] The use of a base such as sodium hydride or potassium carbonate is standard practice.[2][4]

Workflow:

N_Alkylation_Workflow deprotonate Deprotonate Indole with Base add_halide Add Alkyl/Aryl Halide deprotonate->add_halide react React at RT or Heat add_halide->react quench Quench with Water/NH4Cl react->quench extract Extract with Organic Solvent quench->extract purify Purify by Column Chromatography extract->purify product 1-Substituted Indole Derivative purify->product

Caption: Workflow for N1-indole nitrogen alkylation.

Materials:

  • Methyl 2-formyl-1H-indole-5-carboxylate

  • Alkyl or benzyl halide (e.g., Iodomethane, Benzyl bromide) (1.1 eq)

  • Base (e.g., Sodium hydride (NaH), Potassium carbonate (K₂CO₃)) (1.2 eq)

  • Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) and dissolve it in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (60% dispersion in mineral oil) (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

  • Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of water.

  • Extract the mixture with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography.

Data Presentation:

EntryAlkyl Halide (R-X)BaseSolventTime (h)Yield (%)
1IodomethaneNaHDMF295
2Benzyl bromideK₂CO₃DMF689
3Propargyl bromideNaHTHF480
4Ethyl bromoacetateK₂CO₃MeCN1277

Conclusion

Methyl 2-formyl-1H-indole-5-carboxylate is an exceptionally versatile platform for generating diverse chemical libraries for SAR studies. The protocols detailed herein provide robust and reproducible methods for the selective derivatization of its three key functional groups. By systematically applying these transformations, researchers can efficiently map the chemical space around this privileged scaffold, leading to the identification of novel compounds with improved potency, selectivity, and pharmacokinetic properties.

References

  • Zhou, G., Sofiyev, V., Kaur, H., Snyder, B. A., Mankowski, M. K., Ptak, R. G., & Gochin, M. (2014). Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41. Journal of Medicinal Chemistry, 57(12), 5296–5311. [Link]

  • Zhou, G., Sofiyev, V., Kaur, H., Snyder, B. A., Mankowski, M. K., Ptak, R. G., & Gochin, M. (2014). Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41. Journal of Medicinal Chemistry, 57(12), 5296–5311. [Link]

  • Comins, D. L., & Joseph, S. P. (1996). Structure-Activity Relationships of Indole- and Pyrrole-Derived Cannabinoids. Journal of Medicinal Chemistry, 39(23), 4667–4677. [Link]

  • Zhou, G., Sofiyev, V., Kaur, H., Snyder, B. A., Mankowski, M. K., Ptak, R. G., & Gochin, M. (2014). Structure-activity relationship studies of indole-based compounds as small molecule HIV-1 fusion inhibitors targeting glycoprotein 41. Journal of Medicinal Chemistry, 57(12), 5296-5311. [Link]

  • Al-Ostoot, F. H., Al-Ghamdi, M. A., & Al-Zahrani, M. A. (2025). Insights into the Synthesis and Bioactivity of Indole-Based Compounds: A Short Review. Molecules, 30(13), 2945. [Link]

  • O'Connor, J. M., & Smith, C. D. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Advances, 10(73), 44855-44861. [Link]

  • Gong, L., & Li, Y. (2018). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. Organic Letters, 20(19), 6140–6144. [Link]

  • ResearchGate. (n.d.). Synthesis of N-alkylated indoles. Retrieved from [Link]

  • Sotorrios, L., & Afonso, C. A. M. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Catalysts, 10(7), 801. [Link]

  • Kumar, P., Kumar, A., Kumar, A., Singh, P., & Kumar, V. (2020). Amide–Amine Replacement in Indole-2-carboxamides Yields Potent Mycobactericidal Agents with Improved Water Solubility. ACS Omega, 5(46), 30045–30056. [Link]

  • Chegg.com. (2020, May 27). Solved In the following reaction, an indole—specifically, | Chegg.com. Retrieved from [Link]

  • Heinrich, T., & Böttcher, H. (2004). A new synthesis of indole 5-carboxylic acids and 6-hydroxy-indole-5-carboxylic acids in the preparation of an o-hydroxylated metabolite of vilazodone. Bioorganic & Medicinal Chemistry Letters, 14(10), 2681-2684. [Link]

  • ResearchGate. (n.d.). Tandem Wittig – Reductive annulation decarboxylation approach for the synthesis of indole and 2-substituted indoles. Retrieved from [Link]

  • Neufeldt, S. R., & Sanford, M. S. (2010). Synthesis of Indole-2-carboxylate Derivatives via Palladium-catalyzed Aerobic Amination of Aryl C–H Bonds. Organic Letters, 12(3), 532–535. [Link]

  • Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

  • J&K Scientific LLC. (n.d.). Indole-5-Carboxylic acid | 1670-81-1. Retrieved from [Link]

  • Hiremath, S. P., & Siddappa, S. (1965). Synthesis of indole-2-carbaldehydes, 2-(2-aminoethyl)- and 2-(2-aminopropyl)-indoles. Journal of Medicinal Chemistry, 8(1), 142–144. [Link]

  • Abe, Y., et al. (2025). Discovery of Indole-Based PDE5 Inhibitors: Synthesis and Pharmacological Evaluation. ACS Medicinal Chemistry Letters. [Link]

  • Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

  • El-Batta, A., Jiang, C., Zhao, W., Anness, R., Cooksy, A. L., & Bergdahl, M. (2007). Wittig reactions in water media employing stabilized ylides with aldehydes. Synthesis of alpha,beta-unsaturated esters from mixing aldehydes, alpha-bromoesters, and Ph3P in aqueous NaHCO3. The Journal of Organic Chemistry, 72(14), 5244–5259. [Link]

  • ResearchGate. (n.d.). Microwave‐Assisted Reductive Amination of 2‐Carboxybenzaldehydes with Amines for the Synthesis of N‐Substituted Isoindolin‐1‐one. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of methyl indole-5-carboxylate. Retrieved from [Link]

  • Acros Pharmatech. (n.d.). Methyl 2-formyl-1H-indole-5-carboxylate. Retrieved from [Link]

  • Wang, Y., et al. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. RSC Medicinal Chemistry, 15(3), 834-843. [Link]

  • Al-Suwaidan, I. A., et al. (2023). A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities. Molecules, 28(9), 3761. [Link]

  • Oncodesign Services. (n.d.). Structure-Activity Relationship (SAR) Studies. Retrieved from [Link]

  • Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Derivatization Spectroscopy-A Challenging Era for Analysis of Drug. Retrieved from [Link]

  • MDPI. (2025). Indole-2-carboxamides Optimization for Antiplasmodial Activity. Retrieved from [Link]

  • ResearchGate. (2026). Optimization of Methods for Derivatization of Sarin, Soman, and VX Hydrolysis Products in the Process of Analyzing These Compounds Using Gas Chromatography. Retrieved from [Link]

  • Oncodesign Services. (n.d.). Structure-Activity Relationship (SAR) Studies. Retrieved from [Link]

  • MilliporeSigma. (n.d.). methyl 2-methyl-1H-indole-5-carboxylate. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: N-Alkylation of Methyl 2-formyl-1H-indole-5-carboxylate

Introduction: The Strategic Importance of N-Alkylated Indoles The indole scaffold is a cornerstone in medicinal chemistry and drug discovery, appearing in a vast array of biologically active natural products and syntheti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of N-Alkylated Indoles

The indole scaffold is a cornerstone in medicinal chemistry and drug discovery, appearing in a vast array of biologically active natural products and synthetic pharmaceuticals.[1][2][3] The functionalization of the indole nitrogen (N-1 position) through alkylation is a critical synthetic transformation that allows for the modulation of a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and receptor-binding affinity. This often leads to enhanced therapeutic efficacy and a more favorable pharmacokinetic profile. Methyl 2-formyl-1H-indole-5-carboxylate is a particularly valuable starting material due to its multiple functional handles, which can be further elaborated to construct complex molecular architectures. This document provides a comprehensive guide to the N-alkylation of this versatile indole derivative, offering detailed protocols and insights into the underlying chemical principles for researchers in synthetic and medicinal chemistry.

Mechanistic Rationale and Strategic Considerations

The N-alkylation of indoles is fundamentally a nucleophilic substitution reaction. The indole nitrogen, while not strongly nucleophilic, can be deprotonated by a suitable base to form a highly reactive indolate anion.[4][5] This anion then acts as the nucleophile, attacking an electrophilic alkylating agent to form the desired C-N bond.

However, a key challenge in indole chemistry is the competition between N-alkylation and C-3 alkylation, as the C-3 position is often inherently more nucleophilic in the neutral indole.[3][6] To favor the desired N-alkylation, the reaction conditions must be carefully controlled to promote the formation and reaction of the indolate anion.

Key Factors Influencing Regioselectivity:
  • Base Selection: The choice of base is paramount. A strong base is required to effectively deprotonate the indole N-H (pKa ≈ 17 in DMSO), thereby generating a high concentration of the indolate anion.[4] Sodium hydride (NaH) is a classic and highly effective choice for this purpose.[4][5] Other strong bases such as potassium hydroxide (KOH) and cesium carbonate (Cs₂CO₃) can also be employed.[4] For substrates sensitive to very strong bases, milder conditions using bases like potassium carbonate (K₂CO₃) in a polar aprotic solvent may be suitable.[7]

  • Solvent Effects: Polar aprotic solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF) are generally preferred.[4][6] These solvents effectively solvate the cation of the indolate salt, leaving the anion more exposed and nucleophilic, which favors N-alkylation.[6]

  • Nature of the Alkylating Agent: The reactivity of the alkylating agent plays a significant role. Alkyl iodides are typically more reactive than bromides, which are in turn more reactive than chlorides.[4] The choice of leaving group can influence the reaction rate and efficiency.

  • Temperature: Reaction temperature can influence the thermodynamic versus kinetic control of the reaction. In some cases, higher temperatures may favor the formation of the more thermodynamically stable N-alkylated product.[4][6]

The presence of electron-withdrawing groups on the indole ring, such as the 2-formyl and 5-carboxylate groups in the target substrate, increases the acidity of the N-H proton.[1][5] This facilitates deprotonation, making the substrate more amenable to N-alkylation under standard conditions.

Alternative N-Alkylation Strategies:

While the classical base-mediated approach is widely used, other methods for N-alkylation exist, including:

  • Mitsunobu Reaction: This reaction allows for the N-alkylation of indoles with alcohols under mild, neutral conditions using a combination of a phosphine (e.g., triphenylphosphine) and an azodicarboxylate (e.g., DIAD or DEAD).[8][9][10][11] This method is particularly useful for substrates that are sensitive to strong bases.

  • Phase-Transfer Catalysis (PTC): PTC can be an effective method for N-alkylation, especially for large-scale synthesis.[1][12][13] It involves the use of a phase-transfer catalyst (e.g., a quaternary ammonium salt) to shuttle the indolate anion from an aqueous or solid phase into an organic phase where it can react with the alkylating agent.[14]

Experimental Protocols

Protocol 1: Classical N-Alkylation using Sodium Hydride

This protocol details the most common and robust method for the N-alkylation of electron-deficient indoles.

Materials:
  • Methyl 2-formyl-1H-indole-5-carboxylate

  • Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous N,N-dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:
  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq).

  • Dissolution: Dissolve the indole in anhydrous DMF (to a concentration of approximately 0.1-0.5 M).

  • Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add NaH (1.1-1.5 eq) portion-wise. Caution: Hydrogen gas is evolved. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature until gas evolution ceases, indicating complete formation of the indolate anion.

  • Alkylation: Re-cool the reaction mixture to 0 °C. Add the alkylating agent (1.0-1.2 eq) dropwise.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4] Gentle heating (e.g., to 50-80 °C) may be necessary to drive the reaction to completion, depending on the reactivity of the alkylating agent.[4][6]

  • Work-up: Once the reaction is complete, cool the mixture to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extraction: Dilute the mixture with water and extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Washing: Wash the combined organic layers with water and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-alkylated product.[4]

Protocol 2: N-Alkylation via the Mitsunobu Reaction

This protocol provides a milder alternative for N-alkylation, avoiding the use of strong bases.

Materials:
  • Methyl 2-formyl-1H-indole-5-carboxylate

  • Alcohol (the source of the alkyl group)

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Anhydrous tetrahydrofuran (THF)

  • Ethyl acetate

  • Hexanes

  • Silica gel for column chromatography

Procedure:
  • Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq), the desired alcohol (1.2-1.5 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Add DIAD or DEAD (1.5 eq) dropwise to the stirred solution. Caution: The reaction can be exothermic.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 6-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Concentration: Once the reaction is complete, remove the THF under reduced pressure.

  • Purification: The crude residue can often be purified directly by flash column chromatography on silica gel. A common byproduct, triphenylphosphine oxide, can sometimes be precipitated from the crude mixture by the addition of a non-polar solvent like hexanes or a mixture of ethyl acetate and hexanes, followed by filtration.[11] Elute the column with an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the N-alkylated product.

Data Presentation and Characterization

The success of the N-alkylation reaction should be confirmed by standard analytical techniques.

Table 1: Summary of Reaction Conditions and Analytical Data
ParameterProtocol 1 (NaH)Protocol 2 (Mitsunobu)
Base/Reagents NaHPPh₃, DIAD/DEAD
Solvent Anhydrous DMFAnhydrous THF
Temperature 0 °C to RT (or heated)0 °C to RT
Typical Reaction Time 1-12 hours6-24 hours
Work-up Aqueous QuenchDirect Chromatography
Key Byproduct None (gaseous H₂)Triphenylphosphine oxide
Characterization of the Product:
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The most telling indicator of successful N-alkylation is the disappearance of the N-H proton signal (typically a broad singlet above 10 ppm) in the ¹H NMR spectrum and the appearance of new signals corresponding to the newly introduced alkyl group.[4]

  • Mass Spectrometry (MS): LC-MS or High-Resolution Mass Spectrometry (HRMS) should be used to confirm the molecular weight of the N-alkylated product.

  • Infrared (IR) Spectroscopy: The disappearance of the N-H stretching vibration (typically around 3300-3400 cm⁻¹) can also indicate a successful reaction.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the N-alkylation of Methyl 2-formyl-1H-indole-5-carboxylate.

N_Alkylation_Workflow Start Methyl 2-formyl-1H- indole-5-carboxylate Reaction N-Alkylation Reaction (in appropriate solvent) Start->Reaction Reagents Alkylation Reagents (e.g., NaH/Alkyl Halide or Mitsunobu Reagents) Reagents->Reaction Quench Reaction Quench & Aqueous Work-up (for NaH method) Reaction->Quench Protocol 1 Purification Purification (Flash Column Chromatography) Reaction->Purification Protocol 2 Extraction Solvent Extraction Quench->Extraction Extraction->Purification Product Pure N-Alkylated Indole Purification->Product Analysis Characterization (NMR, MS, IR) Product->Analysis

Caption: General workflow for the N-alkylation of an indole substrate.

Troubleshooting and Optimization

Problem Potential Cause Suggested Solution
No or Low Conversion Insufficiently strong base (incomplete deprotonation).[4]Use a stronger base like NaH or increase the equivalents of the current base.[6]
Poor quality or wet reagents/solvents.[4]Ensure all reagents are pure and use anhydrous solvents under an inert atmosphere.[4]
Low reaction temperature.[4]Increase the reaction temperature; some reactions require heating to proceed efficiently.[4][6]
Significant C-3 Alkylation Incomplete deprotonation, allowing the neutral indole to react.[6]Ensure complete deprotonation by using a strong base like NaH and allowing sufficient time for the reaction with the base.[4][6]
Non-polar or less polar solvent.Switch to a more polar aprotic solvent like DMF or DMSO to favor N-alkylation.[4][6]
Decomposition of Starting Material Base is too strong or temperature is too high for the substrate.Consider a milder base (e.g., K₂CO₃, Cs₂CO₃) or switch to the Mitsunobu protocol.[4][6]

Conclusion

The N-alkylation of Methyl 2-formyl-1H-indole-5-carboxylate is a versatile and crucial transformation for the synthesis of novel compounds with potential therapeutic applications. By carefully selecting the appropriate reaction conditions, particularly the base and solvent, high yields of the desired N-alkylated product can be achieved while minimizing side reactions. The protocols and insights provided in this guide are intended to equip researchers with the necessary tools to successfully perform this important synthetic step.

References

  • Enantioselective Catalytic Synthesis of N-alkylated Indoles. (2020). MDPI. [Link]

  • CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. (2021). PMC. [Link]

  • Enantioselective N-Alkylation of Nitroindoles under Phase-Transfer Catalysis. ResearchGate. [Link]

  • Indole N-alkylation of tryptamines via dianion and phthalimido intermediates. New potential indolealkylamine haptens. (1978). Canadian Science Publishing. [Link]

  • N-alkylation of indole ring using Mitsunobu reaction. Plu.mx. [Link]

  • N-alkylation of indole derivatives. (2006).
  • Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal. [Link]

  • N-alkylation of 1 H-indoles and 9 H-carbazoles with alcohols. ResearchGate. [Link]

  • Synthesis of Fused Imidazoles, Pyrroles, and Indoles with a Defined Stereocenter α to Nitrogen Utilizing Mitsunobu Alkylation Followed by Palladium-Catalyzed Cyclization. (2011). ACS Publications. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021). Beilstein Journals. [Link]

  • Dearomatization of Electron-Deficient Indoles with N-Alkylanilines via Visible-Light-Induced Hydroalkylation. (2025). ACS Publications. [Link]

  • in the chemical literature: N-alkylation of an indole. (2019). YouTube. [Link]

  • N‐Alkylation of Indole Compounds in Modified Wittig–Horner Reaction. (2007). Taylor & Francis. [Link]

  • Mitsunobu reaction. Organic Synthesis. [Link]

  • General Synthesis of N-Alkylindoles from N,N-Dialkylanilines via [4+1] Annulative Double C–H Functionalization. (2023). PMC. [Link]

  • Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. (2020). PMC. [Link]

  • Synthesis of alkyl-substituted N-protected indoles via acylation and reductive deoxygen
  • An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines. Unknown Source.
  • Enantioselective synthesis of N-alkylindoles enabled by nickel-catalyzed C-C coupling. (2022). PMC. [Link]

  • An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines. ResearchGate. [Link]

  • Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. (2014). PMC. [Link]

  • Synthesis of methyl indole-5-carboxylate. PrepChem.com. [Link]

  • Access to C5-Alkylated Indolines/Indoles via Michael-Type Friedel–Crafts Alkylation Using Aryl-Nitroolefins. (2018). ACS Publications. [Link]

  • Process for n-alkylation of indoles. (1961).
  • Enantioselective Catalytic Synthesis of N-alkylated Indoles. OUCI. [Link]

Sources

Method

Application Note: Methyl 2-formyl-1H-indole-5-carboxylate as a Privileged Precursor for Divergent Fused Indole Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol Introduction & Mechanistic Rationale In the landscape of drug discove...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

In the landscape of drug discovery, indole-fused heterocycles—such as indolo[1,2-a]quinoxalines, pyrazino[1,2-a]indoles, and


-carbolines—are highly sought after due to their profound biological activities, ranging from oncology to infectious disease targeting[1]. The synthesis of these complex polycyclic systems requires versatile, highly reactive building blocks. Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0)  has emerged as a privileged precursor that enables divergent synthetic pathways.

As a Senior Application Scientist, I emphasize that the utility of this molecule is not coincidental; it is rooted in its highly engineered electronic and steric properties:

  • C2-Formyl Electrophilicity: The aldehyde group at the C2 position serves as a highly reactive electrophilic center. It readily undergoes imine condensation, acting as the critical initiator for multicomponent reactions (MCRs) like the Ugi four-component reaction (U-4CR) or Pictet-Spengler cyclizations[1][2].

  • C5-Ester Electronic Modulation: The methyl ester at C5 exerts a strong electron-withdrawing effect (-M, -I) on the indole core. This lowers the Highest Occupied Molecular Orbital (HOMO) of the indole ring, which suppresses unwanted electrophilic aromatic substitutions at the nucleophilic C3 position. Furthermore, this stabilization prevents oxidative degradation during downstream transition-metal-catalyzed cross-coupling steps.

  • Late-Stage Functionalization Handle: Post-cyclization, the C5-carboxylate provides a robust synthetic handle. It can undergo saponification, amidation, or reduction, allowing medicinal chemists to rapidly generate diverse libraries for Structure-Activity Relationship (SAR) profiling.

Divergent Synthetic Pathways: Quantitative Comparison

By leveraging orthogonal catalytic systems, Methyl 2-formyl-1H-indole-5-carboxylate can be directed toward distinctly different fused indole scaffolds. The table below summarizes the causality between the chosen reagents/catalysts and the resulting polycyclic architectures.

Synthesis PathwayKey Reagents & CatalystsReaction MechanismTarget ScaffoldTypical Yield Range
Pathway A 2-Haloanilines, CuI, L-Proline, Cs

CO

U-4CR followed by Cu-catalyzed intramolecular N-arylation5,6-Dihydroindolo[1,2-a]quinoxalines70% - 88%[1][2]
Pathway B (E)-4-alkoxy-4-oxobut-2-enoic acids, K

CO

U-4CR followed by base-mediated intramolecular hydroaminationOxo-1,2,3,4-tetrahydropyrazino[1,2-a]indoles65% - 82%[3]
Pathway C Tryptamine derivatives, Brønsted/Lewis AcidModified Pictet-Spengler condensation & cyclization

-Carboline / Indoloquinolizidines
55% - 75%[1][2]

Pathway Visualization

The following diagram illustrates the divergent synthetic logic originating from the precursor.

G A Methyl 2-formyl-1H-indole- 5-carboxylate B Ugi-4CR Adduct A->B Ugi-4CR (Amines, Acids, Isocyanides) E β-Carboline Derivatives A->E Modified Pictet-Spengler (Acid Catalyzed) C Indolo[1,2-a]quinoxaline Scaffold B->C CuI / L-Proline N-Arylation D Pyrazino[1,2-a]indole Scaffold B->D K2CO3 / CH3CN Hydroamination

Caption: Divergent synthesis of fused indoles from Methyl 2-formyl-1H-indole-5-carboxylate.

Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls (IPCs) are embedded to ensure mechanistic fidelity at each step.

Protocol A: Synthesis of Indolo[1,2-a]quinoxaline Derivatives via Cu-Catalyzed Sequence[1][3]

Objective: To synthesize a tetracyclic indolo[1,2-a]quinoxaline core utilizing an orthogonal Ugi-4CR / N-arylation strategy.

Step 1: Ugi Four-Component Reaction (U-4CR)

  • Preparation: In a 50 mL round-bottom flask, dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 mmol) and 2-bromoaniline (1.0 mmol) in anhydrous Methanol (5.0 mL).

  • Imine Formation: Stir the mixture at room temperature for 30 minutes. Causality Check: The formation of the Schiff base activates the system for nucleophilic attack.

  • Addition: Sequentially add an aliphatic carboxylic acid (e.g., acetic acid, 1.0 mmol) and an isocyanide (e.g., tert-butyl isocyanide, 1.0 mmol).

  • Reaction: Stir at room temperature for 12–24 hours.

  • Validation (IPC): Monitor via TLC (Hexane/EtOAc 7:3). The disappearance of the aldehyde spot (UV active, stains with 2,4-DNPH) confirms complete conversion to the Ugi adduct.

  • Workup: Evaporate the solvent under reduced pressure. Extract with EtOAc, wash with brine, dry over anhydrous Na

    
    SO
    
    
    
    , and concentrate. Use the crude adduct directly in the next step.

Step 2: Intramolecular Cu-Catalyzed N-Arylation

  • Catalyst Loading: Transfer the crude Ugi adduct to a Schlenk tube. Add CuI (10 mol%), L-proline (20 mol%), and Cs

    
    CO
    
    
    
    (2.0 equiv).
  • Solvent & Atmosphere: Add anhydrous DMSO (4.0 mL). Evacuate and backfill the tube with Argon three times to prevent oxidative degradation of the catalyst.

  • Cyclization: Heat the mixture to 90 °C for 8–12 hours. Mechanistic Note: L-proline acts as a bidentate ligand, stabilizing the Cu(I) intermediate and facilitating the oxidative addition into the aryl-bromide bond, followed by reductive elimination to form the C-N bond at the indole nitrogen.

  • Validation (IPC): Confirm cyclization via IR spectroscopy (disappearance of the secondary N-H stretch of the indole at ~3300 cm

    
    ) and LC-MS (loss of the bromine isotope pattern).
    
  • Purification: Cool to room temperature, dilute with water, and extract with EtOAc. Purify via silica gel flash chromatography.

Protocol B: Diastereoselective Synthesis of Tetrahydropyrazino[1,2-a]indoles[4]

Objective: To construct the pyrazino[1,2-a]indole framework via a post-Ugi intramolecular hydroamination.

  • U-4CR Condensation: React Methyl 2-formyl-1H-indole-5-carboxylate (1.0 mmol), a primary alkyl amine (1.0 mmol), (E)-4-alkoxy-4-oxobut-2-enoic acid (1.0 mmol), and an isocyanide (1.0 mmol) in Methanol (5 mL) at room temperature for 24 hours.

  • Isolation: Remove the solvent and isolate the Ugi adduct via short-pad silica filtration.

  • Intramolecular Hydroamination: Dissolve the intermediate in anhydrous CH

    
    CN (10 mL). Add K
    
    
    
    CO
    
    
    (1.5 equiv).
  • Reaction: Stir at room temperature for 6–8 hours. Mechanistic Note: The base deprotonates the indole N-H, which subsequently undergoes a 6-exo-trig Michael-type addition into the

    
    -unsaturated ester moiety of the tethered Ugi side-chain.
    
  • Validation (IPC): The major diastereomer can be predicted and validated by comparing experimentally observed Circular Dichroism (CD) and UV–visible spectra with theoretical DFT-calculated ECD spectra[3]. 1H-NMR NOESY experiments will confirm the relative syn/anti stereochemistry of the newly formed chiral centers.

Safety and Handling

According to the Material Safety Data Sheet (MSDS), Methyl 2-formyl-1H-indole-5-carboxylate carries the following hazard statements:

  • H302: Harmful if swallowed.

  • H315 / H319: Causes skin irritation and serious eye irritation.

  • H335: May cause respiratory irritation.

  • Handling: Perform all dry powder transfers and reactions in a certified chemical fume hood. Store under an inert atmosphere at 2–8 °C to prevent slow oxidation of the formyl group to a carboxylic acid.

References

  • Aouine, Y., et al. (2019). "Highly regio- and diastereoselective synthesis of oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indoles, based on a post-Ugi condensation: joint experimental and computational study." Researcher.life. Available at: [Link]

  • Shiri, M., et al. (2024). "An efficient and practical approach for the synthesis of indoloquinolines and indolo/pyrroloquinoxalines via a Cu-catalyzed Ugi-C/Ugi-N-arylation sequence." ResearchGate. Available at:[Link]

  • Shiri, M., & Bozorgpour-Savadjani, Z. (2014). "Selective Synthesis of 5,6-Dihydroindolo[1,2-a]quinoxalines and 6,7-Dihydroindolo[2,3-c]quinolines by Orthogonal Copper and Palladium Catalysis." ResearchGate. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for Methyl 2-formyl-1H-indole-5-carboxylate Synthesis

Welcome to the Advanced Synthesis Support Center. Formylating the C2 position of an indole while preserving a sensitive C5-methyl ester requires precise electronic and steric control.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Synthesis Support Center. Formylating the C2 position of an indole while preserving a sensitive C5-methyl ester requires precise electronic and steric control. Unprotected indoles naturally favor electrophilic attack at the C3 position, and standard formylation conditions (e.g., Vilsmeier-Haack) will fail to yield the desired C2-isomer. Furthermore, the presence of the C5-carboxylate introduces a severe chemoselectivity challenge when using strong organometallic bases.

This guide provides a field-proven, self-validating Directed Ortho-Metalation (DoM) workflow to achieve high-yielding, regioselective C2-formylation without degrading your starting material[1].

Synthesis Workflow

SynthesisWorkflow Start Methyl 1H-indole-5-carboxylate (Starting Material) Protect Step 1: N-Protection (NaH, PhSO2Cl, DMF) Start->Protect Lithiate Step 2: C2-Lithiation (LDA, TMEDA, THF, -78°C) Protect->Lithiate Blocks C3 formylation Formylate Step 3: Formylation (Anhydrous DMF quench) Lithiate->Formylate LDA prevents ester attack Deprotect Step 4: N-Deprotection (TBAF, THF or Mg/MeOH) Formylate->Deprotect Product Methyl 2-formyl-1H-indole- 5-carboxylate (Target) Deprotect->Product Preserves C5 ester

Directed ortho-metalation (DoM) workflow for selective C2-formylation of indoles.

Standard Operating Procedure (SOP): The DoM Route
Phase 1: N-Phenylsulfonyl Protection

To direct lithiation to the C2 position, the indole nitrogen must be protected with an electron-withdrawing group[2].

  • Preparation: Dissolve methyl 1H-indole-5-carboxylate (1.0 eq) in anhydrous DMF (0.2 M) under an argon atmosphere at 0 °C[3].

  • Deprotonation: Add NaH (60% dispersion in mineral oil, 1.2 eq) portion-wise.

    • Self-Validation: Hydrogen gas evolution will vigorously occur. Wait 30 minutes until bubbling completely ceases; this visual cue confirms quantitative deprotonation.

  • Protection: Add benzenesulfonyl chloride (PhSO2Cl, 1.1 eq) dropwise. Warm to room temperature and stir for 2 hours.

  • Workup: Quench with ice water, extract with EtOAc, wash extensively with brine (to remove DMF), dry over Na2SO4, and concentrate.

Phase 2: C2-Lithiation and Formylation
  • Preparation: Dissolve the N-protected indole in rigorously anhydrous THF (0.1 M) and add TMEDA (1.2 eq). Cool the system to -78 °C.

  • Lithiation: Add freshly prepared Lithium diisopropylamide (LDA, 1.2 eq) dropwise down the side of the flask[4].

    • Self-Validation: The reaction mixture will transition to a deep yellow/orange hue upon formation of the C2-lithio species. If the solution remains pale, lithiation is incomplete. Stir for 1 hour at -78 °C.

  • Formylation: Add anhydrous DMF (3.0 eq) dropwise[5]. Stir for 30 minutes at -78 °C, then allow the flask to warm to room temperature over 1 hour.

  • Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc, dry, and concentrate.

Phase 3: Selective Deprotection
  • Preparation: Dissolve the crude intermediate in anhydrous THF (0.15 M).

  • Cleavage: Add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 2.0 eq) and heat at reflux for 4–6 hours.

    • Self-Validation: Monitor by TLC (Hexanes/EtOAc 3:1). The highly polar N-SO2Ph intermediate (Rf ~0.6) will cleanly convert to the fluorescent, lower-Rf product (Rf ~0.3) under UV 254 nm.

  • Isolation: Cool, dilute with water, extract with EtOAc, and purify via silica gel chromatography to yield the target compound.

Quantitative Data: Lithiation & Formylation Optimization

The choice of base and additives during Phase 2 is the most critical variable in this synthesis. The table below summarizes the causality between reaction conditions and isolated yields.

BaseAdditiveTemperatureQuench ReagentOutcome / Yield (%)
n-BuLi (1.2 eq)None-78 °CDMF< 10% (Nucleophilic attack on C5 ester)
LDA (1.2 eq)None-78 °CDMF65% (Incomplete lithiation due to aggregation)
LDA (1.2 eq)TMEDA (1.2 eq)-78 °CDMF88% (Optimal conversion; rapid lithiation)
LTMP (1.2 eq)None-78 °CDMF85% (Viable, highly hindered alternative to LDA)
LDA (1.2 eq)TMEDA (1.2 eq)0 °CDMF40% (Significant decomposition/ring opening)
Troubleshooting & FAQs

Q: Why am I observing a mixture of C3-formylation and C2-formylation, or exclusively C3-formylation? A: Unprotected indoles naturally undergo electrophilic aromatic substitution at the C3 position because the resulting arenium ion is highly stabilized. To force reactivity to the C2 position, you must implement a Directed Ortho-Metalation (DoM) strategy[1]. By protecting the indole nitrogen with an electron-withdrawing phenylsulfonyl (-SO2Ph) group, you block the nitrogen lone pair from participating in C3-activation and dramatically increase the acidity of the C2 proton, allowing for exclusive C2-deprotonation[2].

Q: My starting material is degrading, and LC-MS shows the C5-methyl ester has been converted to a ketone or tertiary alcohol. How do I prevent this? A: This is a classic chemoselectivity failure caused by using highly nucleophilic alkyllithium reagents (e.g., n-BuLi or sec-BuLi). Alkyllithiums will readily attack the electrophilic C5-methyl ester before deprotonating the C2 position. You must switch to a sterically hindered, non-nucleophilic base such as Lithium diisopropylamide (LDA) or Lithium tetramethylpiperidide (LTMP)[4]. These bases are bulky enough to selectively deprotonate the C2 position without attacking the ester moiety.

Q: The lithiation step using LDA is sluggish, resulting in poor yields and a lot of recovered starting material. What is the root cause? A: Lithium amides like LDA tend to form stable, unreactive oligomeric aggregates in pure THF. To increase the kinetic basicity of LDA, add a stoichiometric amount of N,N,N',N'-tetramethylethylenediamine (TMEDA)[6]. TMEDA acts as a bidentate ligand that breaks down these aggregates into highly reactive monomers and dimers, significantly accelerating the C2-deprotonation rate at -78 °C.

Q: During the final N-deprotection step, my methyl ester is hydrolyzing to a carboxylic acid. How can I selectively remove the -SO2Ph group? A: Standard basic hydrolysis (e.g., NaOH or KOH in MeOH/H2O) will indiscriminately saponify the C5-methyl ester alongside the N-sulfonyl group. To achieve orthogonal deprotection, you must rely on the high fluorophilicity of the silicon-like sulfur atom in the sulfonyl group. Using Tetrabutylammonium fluoride (TBAF) in THF at reflux allows for the selective cleavage of the N-SO2Ph bond while leaving the C5-methyl ester completely intact. Alternatively, mild single-electron reduction using Magnesium turnings in dry methanol is highly effective.

References
  • Snieckus, V. (1990). Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879-933. URL:[Link]

  • Collum, D. B. (1992). Is N,N,N',N'-tetramethylethylenediamine a good ligand for lithium? Accounts of Chemical Research, 25(10), 448-454. URL:[Link]

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. URL:[Link]

Sources

Optimization

Technical Support Center: Methyl 2-formyl-1H-indole-5-carboxylate

This guide serves as a specialized Technical Support Center for researchers working with Methyl 2-formyl-1H-indole-5-carboxylate (MFIC).[1][2][3] It addresses the specific stability challenges and side reaction profiles...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a specialized Technical Support Center for researchers working with Methyl 2-formyl-1H-indole-5-carboxylate (MFIC).[1][2][3] It addresses the specific stability challenges and side reaction profiles inherent to this bifunctional indole scaffold.

[1][2][3]

Ticket Type: Advanced Chemical Stability & Impurity Profiling Applicable CAS: 1000574-33-9 (Generic connectivity), 1011-65-0 (Parent ester reference) Assumed Synthesis Route: Oxidation of Methyl 2-methyl-1H-indole-5-carboxylate or Lithiation/Formylation.[1][2][3]

Core Chemical Reactivity Profile

To troubleshoot side products effectively, one must understand the competing reactivities of the three functional zones on the molecule.

  • Zone A: The C2-Formyl Group (Aldehyde) [1][2][3]

    • Primary Risk:[2]Auto-oxidation .[1][2] Indole-2-carboxaldehydes are electron-rich compared to benzaldehydes.[1][2] They are prone to air oxidation, converting the aldehyde (-CHO) to the carboxylic acid (-COOH).[1][2][3]

    • Secondary Risk:[2]Cannizzaro Disproportionation . In the presence of strong bases (e.g., NaOH, KOH), the C2-aldehyde (lacking

      
      -protons) will disproportionate into the C2-alcohol and C2-carboxylate.[1][2][3]
      
  • Zone B: The C5-Methyl Ester [1][2]

    • Primary Risk:[2]Hydrolysis .[1][2][4] While relatively stable, exposure to strong aqueous base (intended for the aldehyde) can saponify this ester to the C5-acid.[3]

    • Secondary Risk:[2]Transesterification .[1][2] Use of reactive alcohols (EtOH, iPrOH) as solvents can lead to ester exchange.[3]

  • Zone C: The Indole Core (N1 & C3)

    • Primary Risk:[2]N-Alkylation/Acylation . The N1-H is acidic (

      
      ).[1][2] In basic media, it forms an indolyl anion susceptible to electrophiles.[3]
      
    • Secondary Risk:[2]C3-Electrophilic Attack . Although deactivated by the C2-carbonyl, the C3 position remains the most nucleophilic carbon. In acidic media, dimerization (bis-indolyl methane formation) can occur.[1][2][3]

Impurity & Side Product Identification Guide

The following table correlates observed analytical anomalies with specific chemical side products.

Impurity TypeStructure / NameOrigin / CauseAnalytical Signature (NMR/LCMS)
Oxidative Degradant 5-(Methoxycarbonyl)-1H-indole-2-carboxylic acid Air exposure; Old samples; Poor storage.[1][2][3]1H NMR: Loss of -CHO singlet (~9.8-10.0 ppm).[1][2] Appearance of broad -COOH (11-13 ppm).[1][2] LCMS: [M+16] mass shift (COOH vs CHO).
Cannizzaro Product A Methyl 2-(hydroxymethyl)-1H-indole-5-carboxylate Base exposure (Reduction half).[1][2][3]1H NMR: New methylene doublet/singlet (~4.5-5.0 ppm).[1][2][3] Loss of -CHO.
Cannizzaro Product B 5-(Methoxycarbonyl)-1H-indole-2-carboxylate (Salt) Base exposure (Oxidation half).[1][2][3]1H NMR: Similar to oxidative degradant but exists as salt in basic media.[1][2]
Hydrolysis Product 2-Formyl-1H-indole-5-carboxylic acid Acid/Base hydrolysis of C5-ester.[1][2]1H NMR: Loss of Methyl singlet (~3.9 ppm). Retention of CHO peak.
Dimer Bis(5-methoxycarbonyl-1H-indol-2-yl)methanol Acid-catalyzed condensation (Aldol-like).[1][2][3]LCMS: Dimer mass [2M - H2O] or similar.[1][2][3] Complex aromatic region.[1][2]

Visualization of Degradation Pathways

The following diagram illustrates the "Life Cycle" of the molecule and where specific impurities originate.

MFIC_Degradation MFIC Methyl 2-formyl-1H-indole- 5-carboxylate (Target) Acid_Deg Impurity A: Indole-2-carboxylic acid deriv. (Auto-oxidation) MFIC->Acid_Deg Air/O2 (Storage) or KMnO4/Oxidants Alcohol_Red Impurity B: Indole-2-methanol deriv. (Reduction/Cannizzaro) MFIC->Alcohol_Red NaBH4 (Over-reduction) or NaOH (Cannizzaro) Hydrolysis_Prod Impurity C: Free 5-COOH acid (Ester Hydrolysis) MFIC->Hydrolysis_Prod Strong Acid/Base + H2O Dimer Impurity D: Bis-indolyl Dimer (Acidic Condensation) MFIC->Dimer H+ (Cat.) Moisture

Caption: Mechanistic pathways leading to the four primary impurities of Methyl 2-formyl-1H-indole-5-carboxylate.

Troubleshooting & FAQs

Q1: My product has turned from a pale yellow solid to a pink/reddish powder. Is it ruined?

Diagnosis: Indole Oxidation (Rosindole formation).[2][3] Explanation: Indoles are notoriously light- and air-sensitive.[1][2] The pink coloration typically indicates the formation of trace oxidation products (quinoidal species) or oligomers. Solution:

  • Check Purity: Run a TLC or LCMS.[1][2] Often, the color comes from <1% impurity. If the main peak is intact, the compound is usable.

  • Purification: Perform a rapid filtration through a short pad of silica gel using DCM/Hexane. The colored impurities are usually more polar and will stick to the baseline.

  • Prevention: Store under Argon/Nitrogen at -20°C, protected from light (amber vial).

Q2: I see a new set of peaks in the NMR around 4.8 ppm after treating with NaOH.

Diagnosis: Cannizzaro Reaction or Alcohol Formation. Explanation: You likely attempted to hydrolyze the ester (C5) using a base, but the aldehyde (C2) reacted first. Without alpha-protons, the aldehyde undergoes disproportionation.[5] Fix:

  • Avoid Strong Bases: If you need to hydrolyze the ester, use mild conditions (e.g., LiOH in THF/H2O at 0°C) and monitor closely, or protect the aldehyde as an acetal first.[3]

  • Alternative: If the goal was not hydrolysis, ensure your reaction media is buffered to prevent transient high pH.

Q3: The aldehyde proton signal (10.0 ppm) is disappearing, but I didn't add any reagents.

Diagnosis: Auto-oxidation to Carboxylic Acid. Explanation: Indole-2-carboxaldehydes can oxidize to the 2-carboxylic acid simply by sitting in solution (e.g., CDCl3) for prolonged periods, especially if the solvent contains dissolved oxygen or traces of acid.[1][2][3] Protocol:

  • Solvent Check: Do not store NMR samples in CDCl3 (which becomes acidic over time).[2][3] Use DMSO-d6 or Acetone-d6 for stability.[1][2]

  • Recovery: If the sample is valuable, you can try to selectively reduce the acid back to the alcohol and re-oxidize, but it is usually more efficient to re-synthesize or repurify.

Experimental Protocols: Purification & Storage

Protocol A: Purification of Partially Oxidized Material

Use this when the aldehyde contains 5-10% acid impurity.[1]

  • Dissolution: Dissolve the crude solid in minimal Dichloromethane (DCM).

  • Wash: Wash rapidly with cold saturated NaHCO3 solution.[1][2]

    • Why? The impurity (Indole-2-COOH) is acidic and will move to the aqueous layer as the carboxylate salt.[1][2] The target aldehyde and ester remain in the organic layer.

  • Extraction: Extract the aqueous layer once with DCM to recover any trapped target.

  • Drying: Dry combined organics over

    
     (avoid MgSO4 if very acidic) and concentrate in vacuo at <40°C.
    
  • Crystallization: Recrystallize from EtOAc/Hexanes if necessary.

Protocol B: Long-Term Storage
  • State: Store as a solid, never in solution.

  • Atmosphere: Flush the vial with Nitrogen or Argon before sealing.

  • Temperature: -20°C is recommended.

  • Container: Amber glass vial with a Teflon-lined cap (to prevent plasticizer leaching and light degradation).

Troubleshooting Logic Flow

Use this decision tree to diagnose spectral anomalies.

Troubleshooting_Tree Start Start: Identify Issue Q1 NMR: Missing CHO peak? Start->Q1 Q2 New peak at ~4.8 ppm? Q1->Q2 Yes Q4 Color Change? Q1->Q4 No Q3 New broad peak >11 ppm? Q2->Q3 No Sol1 Likely Cannizzaro (Alcohol formed) Q2->Sol1 Yes Sol2 Likely Oxidation (Acid formed) Q3->Sol2 Yes Sol3 Trace Oligomers (Rosindole) Q4->Sol3 Pink/Red

Caption: Rapid diagnostic logic for spectral and physical anomalies.

References

  • Vilsmeier-Haack Regioselectivity

    • Title: A Researcher's Guide to the Regioselectivity of the Vilsmeier-Haack Reaction.
    • Source: BenchChem Technical Guides.[1][2]

    • Context: Explains why direct formylation favors C3, necessitating altern
  • Indole Oxidation Mechanisms

    • Title: Oxidation chemistry of indole-2-carboxylic acid: Mechanism and products.[1][2][6]

    • Source:ResearchGate / Journal of Electroanalytical Chemistry.
    • Context: Details the oxidative instability of the indole-2-position and form
    • URL:[Link]

  • Cannizzaro Reaction in Indoles

    • Title: Cannizzaro reaction - Scope and Mechanism.[1][2][5]

    • Source:Wikipedia / Organic Chemistry Portal.[1][2]

    • Context: Defines the disproportionation mechanism for non-enolizable aldehydes (like Indole-2-CHO) in base.
    • URL:[Link]

  • General Indole Stability

    • Title: Methyl indole-5-carboxylate Safety Data Sheet (SDS).[1][2][3]

    • Source: Sigma-Aldrich / Merck.[1][2]

    • Context: Provides baseline stability d

Sources

Troubleshooting

Technical Support Portal: Optimization of Vilsmeier-Haack Formylation for Indole-5-Carboxylates

Welcome to the Technical Support Center for heterocyclic functionalization. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and operational challenges associated with th...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for heterocyclic functionalization. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and operational challenges associated with the Vilsmeier-Haack formylation of deactivated indole substrates—specifically, indole-5-carboxylates.

This guide moves beyond basic procedures, offering field-proven insights, causality-driven troubleshooting, and a self-validating protocol to ensure high-fidelity synthesis.

Diagnostic Center: Troubleshooting & FAQs

Q: Why is my indole-5-carboxylate reacting so slowly compared to unsubstituted indole? A: The reactivity of the indole substrate fundamentally dictates the required thermodynamic conditions[1]. Unsubstituted indole is highly electron-rich, with the C-3 position being approximately


 times more reactive than benzene toward electrophilic aromatic substitution[2]. However, an ester group (-COOR) at the C-5 position exerts an electron-withdrawing effect via inductive and resonance mechanisms. This decreases the overall electron density of the fused pyrrole ring. To overcome this deactivation, the reaction requires a higher activation energy. While standard indoles can be formylated at 0 °C to room temperature, indole-5-carboxylates typically require heating the reaction mixture to 85–95 °C for extended periods to achieve complete conversion[3].

Q: I am observing incomplete conversion and low yields. What are the most common points of failure? A: Low yields in this specific formylation usually stem from degraded reagents or incomplete Vilsmeier reagent formation. Phosphorus oxychloride (POCl₃) is highly sensitive to moisture, and N,N-dimethylformamide (DMF) can degrade over time to contain dimethylamine and formic acid impurities[1]. You must use freshly distilled POCl₃ and high-purity, anhydrous DMF. Additionally, the Vilsmeier reagent must be formed at a low temperature (0–5 °C) to prevent the decomposition of the highly sensitive chloroiminium electrophile before the deactivated substrate is introduced[1].

Q: During aqueous work-up, my product yield drops significantly. Why is the product lost in the aqueous phase? A: The direct product of the Vilsmeier-Haack reaction is not the aldehyde, but a water-soluble chloroiminium intermediate[3],[4]. This intermediate requires rigorous hydrolysis to yield the final indole-3-carboxaldehyde. If the quench is performed at an incorrect pH (too acidic), the iminium salt will not fully hydrolyze and will remain dissolved in the aqueous layer[1]. To resolve this, quench the reaction by pouring it into vigorously stirred crushed ice, then slowly neutralize with a mild base (such as saturated sodium carbonate) until the solution is distinctly alkaline[1],[3].

Q: Is there a risk of N-formylation or C-2 formylation with this substrate? A: Vilsmeier-Haack formylation of indole takes place almost exclusively at C-3 because it is the most reactive position[2]. N-formylation generally only occurs if the C-3 position is sterically hindered or if a massive excess of reagent is used under specific conditions[1]. Because the C-3 position of indole-5-carboxylate is unsubstituted and sterically accessible, regioselectivity is highly favored toward 3-formyl-indole-5-carboxylate.

Troubleshooting Issue Issue: Low Yield or Unreacted Substrate Check1 Check 1: Reagent Quality (Fresh POCl3/Anhydrous DMF?) Issue->Check1 Check2 Check 2: Reaction Temp (Increased to 85-95°C?) Issue->Check2 Action1 Action: Distill POCl3 & Dry DMF Check1->Action1 No Success Result: Optimal Formylation at C-3 Position Check1->Success Yes Action2 Action: Heat to overcome deactivation from 5-ester Check2->Action2 No Check2->Success Yes Action1->Success Action2->Success

Caption: Troubleshooting decision tree for low yield in formylation.

Protocol Vault: Self-Validating Methodology

This standard operating procedure (SOP) is designed as a self-validating system. It incorporates specific checkpoints to ensure each mechanistic step has successfully occurred before proceeding to the next.

Standard Operating Procedure: Formylation of Ethyl Indole-5-Carboxylate

Step 1: Preparation of the Electrophilic Vilsmeier Reagent

  • Equip a flame-dried, two-necked round-bottom flask with a magnetic stir bar, dropping funnel, and nitrogen inlet.

  • Add anhydrous DMF (3.0 equivalents) and cool the flask to 0 °C in an ice bath[1].

  • Slowly add freshly distilled POCl₃ (1.5 equivalents) dropwise over 30 minutes.

    • Causality: The reaction between POCl₃ and DMF is highly exothermic; maintaining the temperature below 5 °C prevents the thermal degradation of the active chloroiminium species[1],[3].

  • Stir the mixture at 0 °C for an additional 30 minutes to ensure complete reagent formation[1].

Step 2: Substrate Addition and Electrophilic Aromatic Substitution

  • Dissolve ethyl indole-5-carboxylate (1.0 equivalent) in a minimal volume of anhydrous DMF.

  • Add the substrate solution dropwise to the Vilsmeier reagent at 0 °C to avoid localized high concentrations[1].

  • Remove the ice bath and gradually heat the reaction mixture to 85–95 °C[3].

  • Maintain heating for 8–12 hours.

    • Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC). Do not proceed to work-up until the starting material spot is entirely consumed[1].

Step 3: Hydrolysis and Work-up

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly into a beaker containing crushed ice with vigorous stirring[3].

  • Slowly add a saturated aqueous solution of sodium carbonate (Na₂CO₃) until the pH is alkaline (pH 8-9)[3].

    • Causality & Validation Checkpoint: Use pH paper to confirm alkalinity. Alkaline conditions are mandatory to drive the hydrolysis of the water-soluble iminium salt intermediate into the final, precipitating aldehyde[1].

  • Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water[3].

  • If precipitation is incomplete, extract the aqueous phase with dichloromethane (DCM) or ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure[3].

  • Purify the crude product via recrystallization (e.g., from ethanol) or silica gel column chromatography[1],[3].

VH_Workflow Start 1. Vilsmeier Reagent Preparation (POCl3 + DMF at 0-5°C) Substrate 2. Substrate Addition (Indole-5-carboxylate in DMF) Start->Substrate Reaction 3. Electrophilic Substitution (Heating to 85-95°C) Substrate->Reaction Intermediate 4. Iminium Salt Intermediate (C-3 Position) Reaction->Intermediate Quench 5. Aqueous Hydrolysis (Ice + Na2CO3 to pH 8-9) Intermediate->Quench Product 6. Isolation (3-Formyl-indole-5-carboxylate) Quench->Product

Caption: Workflow for Vilsmeier-Haack Formylation of Indole-5-carboxylates.

Data Analytics: Quantitative Yield Comparisons

To illustrate the impact of the C-5 ester group on reaction thermodynamics, the table below compares the optimized conditions and expected yields for various indole derivatives. Notice how the electron-withdrawing nature of the carboxylate group necessitates higher temperatures and longer reaction times compared to electron-donating substituents.

SubstrateReagentsTemperature (°C)Reaction Time (h)Expected Yield (%)Reference
IndolePOCl₃, DMF0 to 85696[3]
5-MethylindolePOCl₃, DMF0 to 85688[3]
Ethyl indole-5-carboxylate POCl₃, DMF 85 to 95 8 to 12 70 to 85 [3],[5]

References

  • China Indole Manufacturers Suppliers Factory - Customized Indole Quotation Biosynce [Link]

  • Vilsmeier-Haack Reaction Chemistry Steps[Link]

Sources

Optimization

"Methyl 2-formyl-1H-indole-5-carboxylate" stability and storage conditions

This guide provides in-depth technical support for the stability and storage of Methyl 2-formyl-1H-indole-5-carboxylate. It is intended for researchers, scientists, and professionals in drug development who utilize this...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical support for the stability and storage of Methyl 2-formyl-1H-indole-5-carboxylate. It is intended for researchers, scientists, and professionals in drug development who utilize this compound in their experiments.

Compound Overview and Intrinsic Stability

Methyl 2-formyl-1H-indole-5-carboxylate is a bifunctional molecule featuring both an aldehyde and a methyl ester on an indole scaffold. This particular arrangement of functional groups makes it a valuable intermediate in the synthesis of various biologically active compounds.[1] However, the inherent reactivity of the indole nucleus, coupled with the aldehyde group, necessitates careful handling and storage to prevent degradation and ensure experimental reproducibility. The indole ring is electron-rich and susceptible to oxidation, particularly at the C2 and C3 positions.[2] Furthermore, the aldehyde can undergo oxidation to a carboxylic acid, while the methyl ester is prone to hydrolysis under basic conditions.[2]

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid Methyl 2-formyl-1H-indole-5-carboxylate?

For long-term stability, the solid compound should be stored in a tightly sealed container in a cool, dry, and dark environment.[3][4] To minimize oxidative degradation, storing under an inert atmosphere (e.g., argon or nitrogen) is highly recommended.[2] While some suppliers suggest room temperature storage, refrigeration at 2-8°C is a more robust approach to preserving its integrity over extended periods.[1]

Q2: I've received a new batch of the compound. What should I look for to assess its initial quality?

A high-quality sample of Methyl 2-formyl-1H-indole-5-carboxylate should appear as a white to tan or yellowish crystalline powder. Any significant deviation from this, such as a dark brown or tarry appearance, may indicate degradation. For a more definitive quality check, we recommend performing an initial analysis by TLC, LC-MS, or acquiring a ¹H NMR spectrum to confirm the structure and purity against a reference standard.

Q3: How should I prepare and store stock solutions of this compound?

Stock solutions should be prepared in high-purity, anhydrous, and aprotic solvents if compatible with your experimental design. To prevent degradation in solution, it is advisable to use degassed solvents. Store stock solutions in tightly sealed vials with a septum, protected from light (e.g., by using amber vials or wrapping them in aluminum foil), and at low temperatures, such as -20°C or -80°C.[2] Prepare only the amount of solution needed for your immediate experiments to minimize freeze-thaw cycles.

Q4: Is this compound sensitive to light or air?

Yes, indole derivatives, in general, can be sensitive to both light and air.[2][5][6] The indole ring is susceptible to photo-oxidation and air oxidation.[2] Therefore, it is crucial to handle the compound in a well-ventilated area, away from direct sunlight, and to store it in light-resistant containers under an inert atmosphere whenever possible.

Troubleshooting Guide

This section addresses common problems encountered during the handling and use of Methyl 2-formyl-1H-indole-5-carboxylate.

Issue 1: Inconsistent Experimental Results or Lower Than Expected Yields
  • Symptom: Variability in reaction outcomes or lower yields when using the same experimental protocol.

  • Possible Cause: Degradation of the starting material. The aldehyde and indole functionalities are reactive and can degrade over time if not stored properly.

  • Troubleshooting Steps:

    • Assess Purity: Re-analyze the purity of your stock of Methyl 2-formyl-1H-indole-5-carboxylate using TLC, LC-MS, or NMR. Compare the results with the certificate of analysis provided by the supplier or with data from a fresh sample.

    • Check for Impurities: Look for the appearance of new spots on a TLC plate or unexpected peaks in your LC-MS or NMR spectrum. A common degradation product is the corresponding carboxylic acid from the oxidation of the aldehyde.

    • Use a Fresh Sample: If degradation is suspected, use a freshly opened container of the compound or purify the existing stock by recrystallization or column chromatography if feasible.

Issue 2: Color Change of the Solid Compound
  • Symptom: The solid compound has darkened from its original white/tan color.

  • Possible Cause: This is often a visual indicator of oxidation or other degradation pathways, potentially accelerated by exposure to air, light, or moisture.[5]

  • Troubleshooting Steps:

    • Evaluate Purity: A color change warrants a purity check as described in Issue 1.

    • Review Storage Conditions: Ensure that your storage conditions align with the recommendations (cool, dry, dark, and preferably under an inert atmosphere).

    • Consider Purification: If the purity is compromised but the compound is still usable for your application, consider purifying it before use.

Issue 3: Appearance of Unexpected Peaks in HPLC/LC-MS Analysis of a Stock Solution
  • Symptom: Analysis of a stock solution shows new peaks that were not present when the solution was freshly prepared.[2]

  • Possible Cause: The compound is degrading in the chosen solvent or under the storage conditions of the solution.

  • Troubleshooting Steps:

    • Solvent Compatibility: Ensure the solvent is of high purity, anhydrous, and aprotic if possible. Protic solvents may participate in degradation pathways.

    • Storage of Solution: Stock solutions should be stored at low temperatures (-20°C or -80°C) and protected from light.[2] Avoid repeated freeze-thaw cycles.

    • Prepare Fresh Solutions: It is best practice to prepare stock solutions fresh for each set of experiments, especially for sensitive compounds.

Recommended Storage Conditions Summary

ConditionSolid CompoundStock Solution
Temperature 2-8°C (Refrigerated)[1]-20°C to -80°C
Atmosphere Inert gas (Argon/Nitrogen) recommendedHeadspace flushed with inert gas
Light Protect from light (Amber vial/dark place)[2]Amber vials or wrapped in foil
Container Tightly sealed[4]Tightly sealed vial with septum

Experimental Workflow: Handling and Storage

The following diagram outlines the recommended workflow for handling Methyl 2-formyl-1H-indole-5-carboxylate from receipt to experimental use.

handling_workflow Workflow for Methyl 2-formyl-1H-indole-5-carboxylate cluster_receipt Receiving and Initial Assessment cluster_storage Storage cluster_handling Handling and Use cluster_solution Solution Storage receive Receive Shipment inspect Visually Inspect (Color, Appearance) receive->inspect quality_check Initial Quality Control (TLC, LC-MS, or NMR) inspect->quality_check short_term Short-term Storage (Cool, Dry, Dark) quality_check->short_term Use within 1 month long_term Long-term Storage (2-8°C, Inert Atmosphere) quality_check->long_term Store for > 1 month weigh Weigh in Ventilated Area short_term->weigh long_term->weigh dissolve Dissolve in Anhydrous/Degassed Solvent weigh->dissolve use Use in Experiment dissolve->use store_solution Store Solution at -20°C to -80°C (Protected from Light) dissolve->store_solution store_solution->use

Caption: Recommended handling and storage workflow.

References

  • Acros Pharmatech. Methyl 2-formyl-1H-indole-5-carboxylate. [Link]

  • Loba Chemie. INDOLE-3-ACETIC ACID FOR BIOCHEMISTRY. [Link]

  • MDPI. Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. [Link]

  • BuyersGuideChem. 2-Formyl-1H-indole-5-carboxylic acid methyl ester. [Link]

  • Chemspace. Methyl 2-methyl-1H-indole-5-carboxylate - C11H11NO2. [Link]

Sources

Troubleshooting

Overcoming low reactivity of the formyl group in "Methyl 2-formyl-1H-indole-5-carboxylate"

Troubleshooting Guide: Overcoming Low Formyl Group Reactivity[1] Core Diagnostic: The "Vinylogous Amide" Trap User Query: "I am trying to perform a reductive amination (or Wittig reaction) on Methyl 2-formyl-1H-indole-5-...

Author: BenchChem Technical Support Team. Date: March 2026

Troubleshooting Guide: Overcoming Low Formyl Group Reactivity[1]

Core Diagnostic: The "Vinylogous Amide" Trap

User Query: "I am trying to perform a reductive amination (or Wittig reaction) on Methyl 2-formyl-1H-indole-5-carboxylate, but the starting material remains unconsumed even after 24 hours at reflux. Why is this aldehyde so unreactive?"

Technical Analysis: The formyl group at the C-2 position of an indole is not a "true" aldehyde in terms of reactivity.[1] It behaves electronically as a vinylogous amide .[1] The lone pair on the indole nitrogen (N-1) donates electron density into the ring, which can be delocalized all the way to the formyl oxygen at C-2.[1]

This resonance effect significantly reduces the electrophilicity of the carbonyl carbon, making it resistant to nucleophilic attack (e.g., by amines or phosphorus ylides). While the C-5 ester (methoxycarbonyl) is electron-withdrawing, it is insufficient to counteract the strong donation from the N-1 position.[1]

Visualizing the Deactivation:

Resonance N1 Indole N-H (Lone Pair Donor) C2 C-2 Position (Conduit) N1->C2 Resonance (+M) O_Formyl Formyl Oxygen (Electron Sink) C2->O_Formyl Delocalization Reactivity Result: Low Electrophilicity O_Formyl->Reactivity Deactivation

Caption: The resonance pathway (red arrows) shows electron density flowing from the nitrogen to the formyl oxygen, stabilizing the carbonyl and reducing its reactivity toward nucleophiles.

Strategic Solutions & Decision Matrix

To restore reactivity, you must disrupt this resonance pathway or activate the carbonyl externally.

StrategyMechanismProsCons
A. N-Protection (Recommended) Electronic Switch: Derivatizing N-1 with an electron-withdrawing group (EWG) stops the lone pair donation.[1]Restores "normal" aldehyde reactivity; highly reliable.[1]Adds two steps (protection/deprotection).[1]
B. Lewis Acid Activation Coordination: A Lewis acid coordinates to the carbonyl oxygen, increasing electrophilicity.Single step; no isolation of intermediates.[1]Can be incompatible with acid-sensitive substrates; requires dry conditions.[1]
C. Imine Pre-activation Intermediate Species: Forcing imine formation with TiCl₄ before reduction/addition.[1]Good for reductive aminations.[1]Titanium waste; rigorous moisture exclusion required.[1]
Detailed Protocols
Protocol A: The "N-Boc Switch" (Highest Success Rate)

Use this if your synthesis allows for a protection-deprotection sequence.[1] This is the most robust method to restore reactivity.

Rationale: The tert-butoxycarbonyl (Boc) group on N-1 pulls electron density away from the ring, breaking the vinylogous amide resonance and making the C-2 formyl group highly electrophilic.[1]

Step-by-Step:

  • Protection:

    • Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 equiv) in dry THF or DCM.[1]

    • Add Boc₂O (1.2 equiv) and DMAP (0.1 equiv).[1]

    • Stir at RT for 2–4 hours. Monitor by TLC (the Boc-protected aldehyde will be significantly less polar).[1]

    • Result: The C-2 aldehyde is now electronically activated.[1]

  • The Reaction (e.g., Wittig/Reductive Amination):

    • Perform your desired reaction on the N-Boc intermediate.[1] You will observe reaction rates comparable to benzaldehyde.[1]

  • Deprotection:

    • Treat the product with TFA/DCM (1:4) or 4M HCl in Dioxane to remove the Boc group.[1]

Protocol B: TiCl₄-Mediated Reductive Amination

Use this if you cannot protect the nitrogen or need a "one-pot" solution for difficult amines.[1]

Rationale: Titanium(IV) chloride acts as a water scavenger and a strong Lewis acid, forcing the formation of the imine (Schiff base) even with deactivated aldehydes.

Reagents:

  • Substrate: Methyl 2-formyl-1H-indole-5-carboxylate[1][2]

  • Amine: 1.1 equiv

  • TiCl₄: 0.6 equiv (1M in DCM)[1]

  • Et₃N: 3.0 equiv

  • Reducing Agent: NaBH₃CN or NaBH(OAc)₃[1]

Workflow:

  • Dissolve the indole aldehyde and the amine in dry DCM under Argon.

  • Cool to 0 °C.

  • Add Et₃N followed by the dropwise addition of TiCl₄ (Caution: Exothermic, fumes).

  • Stir at RT for 2–12 hours. Note: The solution will likely turn dark red/brown.

  • Once imine formation is complete (check via aliquot NMR or IR if possible; TLC may hydrolyze the imine), dilute with methanol.

  • Add NaBH₃CN (1.5 equiv) and stir for 4 hours.

  • Quench with saturated NaHCO₃.[1]

Troubleshooting FAQ

Q1: I tried the Wittig reaction with NaH, but I only recovered starting material. Why? A: The indole N-H proton (pKa ~16) is acidic.[1][3] If you use a strong base like NaH or LiHMDS, you will deprotonate the nitrogen first. The resulting indole anion is extremely electron-rich, pushing even more density into the formyl group, completely deactivating it.

  • Fix: Use Protocol A (N-Boc) to remove the acidic proton.[1] Alternatively, use a stabilized ylide with a weaker base, or use 2.5 equivalents of base to form the dianion (risky and messy).

Q2: Can I use microwave irradiation to force the reaction? A: Yes, but with caution. Microwave heating (100–120 °C) in a solvent like Toluene or DCE can overcome the activation energy barrier.[1] However, Methyl 2-formyl-1H-indole-5-carboxylate has an ester group that may transesterify or hydrolyze if the solvent isn't dry.[1]

  • Recommendation: Try microwave heating with a mild Lewis Acid (e.g., Yb(OTf)₃ or acetic acid) to catalyze the process.

Q3: Does the ester at C-5 affect the choice of reducing agent? A: Yes. The C-5 methyl ester is relatively stable, but avoid using LiAlH₄ (LAH) if you want to keep the ester intact.

  • Safe Reducing Agents: NaBH₄, NaBH(OAc)₃, NaBH₃CN, and DIBAL-H (at -78 °C, carefully controlled).[1]

Mechanistic & Decision Pathway

Troubleshooting Start Problem: Low Reactivity of Methyl 2-formyl-1H-indole-5-carboxylate Q1 Can you protect the Indole Nitrogen? Start->Q1 Sol_A Solution A: N-Boc Protection (Restores Electrophilicity) Q1->Sol_A Preferred Route Q2 Is the reaction condition acidic or basic? Q1->Q2 Alternative Yes Yes No No Sol_B Solution B: Lewis Acid Activation (TiCl4 or Sc(OTf)3) Q2->Sol_B Neutral/Lewis Acidic Sol_C Solution C: Microwave + Acid Cat. (Acetic Acid/Toluene) Q2->Sol_C Brønsted Acidic

Caption: Decision tree for selecting the optimal activation strategy based on synthetic constraints.

References
  • BenchChem. (2025).[1][4] Technical Support Center: Synthesis of Indole-2-Carbaldehydes. Retrieved from [1]

  • RSC Publishing. (2022).[1] Dynamic kinetic resolution of γ,γ-disubstituted indole 2-carboxaldehydes via NHC-Lewis acid cooperative catalysis. Retrieved from [1]

  • Sigma-Aldrich. (n.d.).[1] Methyl indole-5-carboxylate Product Information. Retrieved from [1]

  • University of Naples. (2022).[1] Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives. Retrieved from [1]

  • Academia.edu. (2007).[1] Synthesis of N-Protected/Free Indole-7-Carboxaldehyde. Retrieved from [1]

Sources

Optimization

Protecting group strategies for "Methyl 2-formyl-1H-indole-5-carboxylate"

The following guide is designed as a specialized Technical Support Center resource for Methyl 2-formyl-1H-indole-5-carboxylate . It prioritizes experimental logic, orthogonality, and troubleshooting over generic definiti...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide is designed as a specialized Technical Support Center resource for Methyl 2-formyl-1H-indole-5-carboxylate . It prioritizes experimental logic, orthogonality, and troubleshooting over generic definitions.

Topic: Protecting Group Strategies & Orthogonality

Status: Operational | Tier: Level 3 (Senior Scientist Support)

Molecule Architecture & Reactivity Profile

Before selecting a protection strategy, you must understand the competing reactivities of this scaffold. The molecule contains three distinct reactive centers:[1]

  • N1-H (Indole Nitrogen): pKa ~16. The electron-withdrawing formyl group at C2 and ester at C5 significantly increase the acidity of this proton compared to unsubstituted indole. It is prone to deprotonation and subsequent N-alkylation or acylation.

  • C2-Formyl (Aldehyde): A "soft" electrophile. Highly susceptible to nucleophilic attack (Grignard, reduction, oxidation) and can participate in unwanted aldol-type condensations under basic conditions.

  • C5-Methoxycarbonyl (Methyl Ester): A "hard" electrophile. Generally stable but susceptible to hydrolysis (saponification) under aqueous basic conditions or reduction by strong hydrides (LiAlH4).

The Central Challenge: Protecting the aldehyde (usually requiring acid catalysis) is often incompatible with acid-labile N-protecting groups (like Boc). Conversely, removing base-stable N-protecting groups (like Tosyl) often jeopardizes the C5-methyl ester.

Decision Matrix: Selecting the Right Strategy

Use the following logic flow to determine the correct protecting group (PG) for your specific downstream chemistry.

PG_Strategy Start Start: Methyl 2-formyl-1H-indole-5-carboxylate Goal What is your next reaction? Start->Goal BaseSens BaseSens Goal->BaseSens Strong Base / Nucleophile (e.g., Grignard, Lithiation) AcidSens AcidSens Goal->AcidSens Strong Acid / Oxidation (e.g., Nitration, Halogenation) EsterMod EsterMod Goal->EsterMod Modifying C5-Ester (e.g., Hydrolysis, Amidation) NBoc NBoc BaseSens->NBoc Use N-Boc (Stable to Base, Labile to Acid) NTosyl NTosyl AcidSens->NTosyl Use N-Tosyl or N-SEM (Stable to Acid) Acetal Acetal EsterMod->Acetal Protect C2-Aldehyde first (Acetal/Dioxolane) Warning1 Warning1 NBoc->Warning1 Caution: Deprotection (Acid) will cleave Acetals Warning2 Warning2 NTosyl->Warning2 Caution: Deprotection (Base) will hydrolyze C5-Ester

Figure 1: Strategic decision tree for selecting orthogonal protecting groups based on downstream reaction conditions.

Protocol Library & Troubleshooting

Strategy A: N-Boc Protection (The "Base-Stable" Route)

Best for: Reactions involving basic nucleophiles or when mild acidic deprotection is acceptable. Mechanism: The electron-withdrawing C2-aldehyde makes the N-H acidic enough to react with (Boc)₂O using mild bases, avoiding the need for NaH which might cause polymerization.

Standard Protocol:

  • Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) in DCM or THF.

  • Add DMAP (0.1 eq) and Et₃N (1.5 eq).

  • Add (Boc)₂O (1.2 eq) portion-wise at 0°C.

  • Stir at RT for 2–4 hours. Monitor by TLC (Product is less polar than starting material).

Troubleshooting Issue Root Cause Solution
Low Yield / Incomplete Reaction C2-aldehyde deactivates the ring; N-H is less nucleophilic.Switch solvent to Acetonitrile or use catalytic DMAP (critical for acyl transfer).
Side Product: "Double Spot" Attack on the aldehyde (rare with Boc) or bis-Boc formation.Use strictly 1.1 eq of (Boc)₂O. If aldehyde attack is suspected, ensure reagents are dry.
Aldehyde Degradation Cannizzaro reaction induced by base.Avoid strong inorganic bases (NaOH/KOH). Stick to organic bases (Et₃N, DIPEA).
Strategy B: N-SEM Protection (The "Orthogonal" Route)

Best for: Maximum orthogonality. Stable to both acid (mild) and base. Removed by Fluoride (TBAF), leaving the C5-ester and C2-acetals intact.

Standard Protocol:

  • Dissolve substrate in anhydrous DMF at 0°C.

  • Add NaH (1.1 eq, 60% dispersion). Note: Gas evolution.

  • Stir for 15 min, then add SEM-Cl (1.1 eq) dropwise.

  • Stir at 0°C to RT for 1 hour.

Critical Troubleshooting:

  • Issue: Hydrolysis of the C5-Ester during protection.

    • Fix: Ensure the NaH is high quality and the reaction is kept cold (0°C). Do not use excess NaH. Quench strictly with NH₄Cl, not water/NaOH.

  • Issue: Removal difficulty.

    • Fix: While TBAF is standard, N-SEM on electron-deficient indoles can be stubborn. If TBAF fails, use TBAF + en (ethylenediamine) or MgBr₂/Et₂O .

Strategy C: C2-Formyl Protection (Acetal Formation)

Best for: When you need to manipulate the C5-ester (e.g., reduction to alcohol) without touching the aldehyde.

Standard Protocol:

  • Suspend substrate in Toluene (Indoles are often insoluble in Hexane).

  • Add Ethylene Glycol (5-10 eq) and p-TsOH (0.05 eq).

  • Reflux with a Dean-Stark trap to remove water.

  • Monitor carefully; prolonged heating can degrade the indole.

FAQs for Acetal Protection:

  • Q: Can I use Methanol/H⁺ to make the dimethyl acetal?

    • A: NO. Using MeOH with acid will likely cause transesterification of your methyl ester (if it were an ethyl ester) or simply equilibrium issues. More importantly, dimethyl acetals are less stable than cyclic dioxolanes. Stick to Ethylene Glycol/Toluene.

  • Q: My N-Boc group fell off during acetal formation.

    • A: This is expected. Boc is acid-labile. If you need N-protection and an acetal, you must use N-Tosyl or N-SEM before forming the acetal. Alternatively, form the acetal on the unprotected indole (if N-H won't interfere with your next step).

Comparative Data: Protecting Group Stability

Protecting GroupStability: AcidStability: BaseRemoval MethodCompatibility with C5-Ester
N-Boc Poor (Cleaves in TFA/HCl)Good (Stable to LiOH, NaH)Acid (TFA, HCl)High (Acid removal won't touch ester)
N-Tosyl Good (Stable to HCl/pTsOH)Variable (Cleaves with strong nuc.)Base/Reductive (Mg/MeOH, KOH)Low (Removal conditions often hydrolyze ester)
N-SEM Moderate (Stable to weak acid)Good Fluoride (TBAF)High (TBAF won't touch ester)
C2-Acetal Poor (Hydrolyzes in aq. Acid)Excellent Aqueous AcidHigh (Base stable)

Frequently Asked Questions (FAQs)

Q1: I need to reduce the C5-ester to an alcohol (C5-CH₂OH) but keep the C2-aldehyde intact. How?

  • Answer: You cannot do this directly because LiAlH₄ or DIBAL will reduce both.

    • Protect C2-aldehyde as a cyclic acetal (Strategy C).

    • Perform the reduction (e.g., LiAlH₄).[2] The acetal protects the C2 position.

    • Deprotect the acetal with mild aqueous acid (e.g., PPTS, Acetone/H₂O).

Q2: Why did my Vilsmeier-Haack reaction (to install the aldehyde) give a mixture of C2 and C3 isomers?

  • Answer: While this guide focuses on the already formed aldehyde, this is a common upstream issue. The C5-ester deactivates the ring. Typically, formylation favors C3.[2] To force C2-formylation, a large directing group on N1 is often used to block C3 sterically, or one uses a lithiation-formylation strategy (Lithiate C2 with n-BuLi, then quench with DMF).

Q3: Can I use N-Benzyl (Bn) protection?

  • Answer: It is risky. Removing N-Bn usually requires hydrogenation (Pd/C, H₂). This conditions might reduce the C2-aldehyde to an alcohol or the C2-C3 double bond of the indole (forming an indoline), especially since the ring is electron-deficient. Oxidative removal (DDQ) is possible if you use PMB (p-Methoxybenzyl) instead of simple Benzyl.

References

  • Synthesis and Reactivity of Indole-2-carboxaldehydes

    • Source: BenchChem Technical Support.[1][2][3] "Synthesis of Indole-2-Carbaldehydes."

  • N-Boc Protection Protocols for Indoles

    • Source: National Institutes of Health (PMC).
    • URL:[Link]

  • General Protecting Group Str

    • Source: Chemistry LibreTexts. "Protecting Groups in Organic Synthesis."
    • URL:[Link]

  • N-SEM Deprotection Troubleshooting

    • Source: BenchChem Technical Support.[1][2][3] "N-Protecting Group Removal from Indole Derivatives."[3][4]

Sources

Troubleshooting

Technical Support Center: Scaling Up Methyl 2-formyl-1H-indole-5-carboxylate

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of Methyl 2-formyl-1H-indole-5-carboxylate (CAS...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0).

Formylating the C2 position of the indole core presents a unique regiochemical challenge. Standard electrophilic aromatic substitution (EAS) methods fail because the indole's highest electron density resides at the C3 position. To bypass this, we must rely on either Directed ortho-Metalation (DoM) (Route A) or the Oxidation of a C2-methyl precursor (Route B)[1]. This guide establishes a self-validating, highly scalable framework focusing primarily on the DoM pathway due to its superior safety profile and avoidance of heavy-metal toxicity at scale[2].

Process Flow & Route Selection

The following diagram outlines the two primary synthetic pathways. Route A is the recommended scale-up pathway, utilizing kinetic control and cryogenic lithiation to ensure absolute C2 regioselectivity. Route B is an alternative oxidative pathway, often limited at scale by the toxicity of the oxidants required.

SynthesisRoutes SM Methyl 1H-indole-5-carboxylate (Commercially Available) Boc N-Boc-methyl 1H-indole-5-carboxylate SM->Boc Boc2O, DMAP CH2Cl2, RT Lithium C2-Lithiated Intermediate (Kinetic Enolate) Boc->Lithium LDA, THF -78°C (DoM) FormylBoc N-Boc-methyl 2-formyl-1H-indole-5-carboxylate Lithium->FormylBoc Anhydrous DMF -78°C to RT Target Methyl 2-formyl-1H-indole-5-carboxylate (Target Product) FormylBoc->Target 20% TFA / CH2Cl2 RT (Deprotection) MethylIndole Methyl 2-methyl-1H-indole-5-carboxylate (Alternative Precursor) MethylIndole->Target SeO2 or MnO2 Dioxane, 80°C (Oxidative Route)

Process flow for the scale-up synthesis of Methyl 2-formyl-1H-indole-5-carboxylate.

Quantitative Route Comparison

To assist in your process chemistry decision-making, the quantitative metrics of both routes are summarized below:

Process MetricRoute A: Directed ortho-Metalation (DoM)Route B: Oxidative Pathway
Overall Yield 65% – 75% (over 3 steps)40% – 55% (1 step from 2-methyl precursor)
Regioselectivity >98% (Exclusive C2 functionalization)>95% (C2 specific)
Primary Impurity Des-formyl starting material (incomplete DoM)Over-oxidation to carboxylic acid
Scale-up Bottleneck Requires cryogenic reactors (-78 °C)Severe toxicity & exothermic control
Key Reagents Boc₂O, LDA, anhydrous DMF, TFASeO₂ or activated MnO₂

Self-Validating Experimental Protocol (Route A)

This protocol is designed as a self-validating system . Do not proceed to the next step unless the specific visual or analytical validation criteria are met.

Step 1: N-Boc Protection
  • Procedure : Dissolve Methyl 1H-indole-5-carboxylate (1.0 eq) in anhydrous CH₂Cl₂ (10 mL/g). Add 4-Dimethylaminopyridine (DMAP, 0.1 eq). Slowly add Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) dropwise at room temperature. Stir for 2 hours.

  • Causality : The indole N-H is poorly nucleophilic. DMAP acts as a nucleophilic catalyst, forming a highly reactive N-Boc pyridinium intermediate that rapidly transfers the Boc group to the indole nitrogen. The Boc group is strictly required for the subsequent DoM step to sterically block C3 and coordinate the lithium base.

  • Validation : The reaction will actively evolve CO₂ gas. Cessation of bubbling is your primary visual indicator of completion. Confirm via TLC (Hexanes:EtOAc 3:1); the highly polar N-H indole (lower

    
    ) will completely convert to the non-polar N-Boc indole (higher 
    
    
    
    ).
Step 2: Directed ortho-Metalation (DoM) & Formylation
  • Procedure : Dissolve the N-Boc intermediate in freshly distilled, anhydrous THF (15 mL/g). Cool the reactor to strictly -78 °C. Add Lithium diisopropylamide (LDA, 1.5 eq) dropwise. Stir for 1 hour. Add anhydrous DMF (3.0 eq) dropwise. Stir for 30 minutes at -78 °C, then allow warming to room temperature.

  • Causality : The carbonyl oxygen of the Boc group coordinates with the Li⁺ cation, directing the diisopropylamide anion to deprotonate the adjacent C2 proton. The low temperature traps the kinetic enolate, preventing migration or degradation. DMF acts as the formylating electrophile.

  • Validation (Critical) : Upon addition of LDA, the solution must transition to a deep yellow/orange color , confirming the formation of the C2-lithiated species. Upon the addition of DMF, this deep color will rapidly fade to pale yellow , validating successful electrophilic trapping.

Step 3: Deprotection
  • Procedure : Dissolve the crude formylated intermediate in CH₂Cl₂. Add Trifluoroacetic acid (TFA) to achieve a 20% v/v solution. Stir at room temperature for 2 hours. Quench slowly with saturated aqueous NaHCO₃.

  • Causality : Acidic conditions protonate the Boc group, leading to the expulsion of a tert-butyl cation (which eliminates to isobutylene) and carbamic acid (which decarboxylates). We avoid basic deprotection to prevent saponification of the C5 methyl ester.

  • Validation : Vigorous gas evolution (isobutylene and CO₂) will occur. The reaction is complete when gas evolution ceases and TLC indicates the return of a highly polar (lower

    
    ) spot corresponding to the final product.
    

Troubleshooting Guides & FAQs

Q1: Why can't I just use the Vilsmeier-Haack reaction on the starting material? A: The Vilsmeier-Haack reaction relies on Electrophilic Aromatic Substitution (EAS). In the indole core, the highest occupied molecular orbital (HOMO) coefficient and peak electron density reside at the C3 position due to enamine-like conjugation with the nitrogen lone pair. Consequently, subjecting Methyl 1H-indole-5-carboxylate to POCl₃/DMF will exclusively yield the 3-formyl isomer. To achieve C2 formylation, you must bypass EAS entirely by using DoM or by 1[1].

Q2: My lithiation step (Route A) yields a mixture of starting material and product. How do I force completion? A: Incomplete lithiation is almost always caused by trace moisture quenching the LDA, or insufficient temperature control.

  • Diagnostic Check: If the solution does not turn deep orange upon LDA addition, your LDA is degraded or your THF is wet.

  • Correction: Ensure THF is freshly distilled over sodium/benzophenone. Maintain the internal reactor temperature strictly below -70 °C. If the temperature spikes during LDA addition, the kinetic enolate will degrade, leading to poor conversions.

Q3: During the final deprotection step, I am seeing ester hydrolysis (saponification) and losing my product to the aqueous layer. How do I prevent this? A: The methyl ester at the 5-position is highly sensitive to strong aqueous bases. If you attempt to remove the Boc group using basic conditions (e.g., K₂CO₃/MeOH or NaOH), you will rapidly hydrolyze the methyl ester to a carboxylic acid, rendering it water-soluble. You must use anhydrous acidic conditions (20% TFA in CH₂Cl₂ or 4M HCl in dioxane) to cleanly cleave the Boc group while preserving the ester.

Q4: If I choose to use the alternative SeO₂ oxidation route (Route B), how do I remove the toxic red selenium byproduct efficiently on a large scale? A: 2[2] using SeO₂ generates elemental selenium (the red allotrope) and organoselenium byproducts, which are highly toxic and notoriously difficult to filter.

  • Correction: Quench the crude reaction mixture with a saturated aqueous solution of sodium sulfite (Na₂SO₃). The sulfite reacts with insoluble red selenium to form water-soluble sodium selenosulfate (Na₂SeSO₃), which can be safely partitioned into the aqueous layer during extraction. Always filter the initial crude mixture through a tightly packed pad of Celite® before extraction to prevent unbreakable emulsions.

References

  • Sigma-Aldrich . "Methyl 2-formyl-1H-indole-5-carboxylate | 880360-85-0". .

  • Rodriguez, J. G., et al. "Synthesis and structural analysis of (E)-2-(2′-nitrovinyl)indoles from the corresponding 2-formylindole derivatives". Journal of Heterocyclic Chemistry. 1.

  • BenchChem . "Technical Support Center: Synthesis of Indole-2-Carbaldehydes". 2.

Sources

Optimization

Troubleshooting guide for reactions involving "Methyl 2-formyl-1H-indole-5-carboxylate"

Troubleshooting Guide & Optimization Protocols CAS: 880360-85-0 | Formula: C₁₁H₉NO₃ | MW: 203.19 g/mol Executive Summary: The Molecule at a Glance Methyl 2-formyl-1H-indole-5-carboxylate is a bifunctional indole scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

Troubleshooting Guide & Optimization Protocols

CAS: 880360-85-0 | Formula: C₁₁H₉NO₃ | MW: 203.19 g/mol

Executive Summary: The Molecule at a Glance

Methyl 2-formyl-1H-indole-5-carboxylate is a bifunctional indole scaffold widely utilized in the synthesis of PARP inhibitors (e.g., Veliparib analogs) and antiviral agents. It presents a unique challenge in organic synthesis due to its "push-pull" electronic structure:

  • The Indole Core: Electron-rich, yet deactivated by the ester.

  • C2-Formyl Group: A vinylogous amide carbonyl. It is significantly less electrophilic than a standard benzaldehyde due to resonance donation from the indole nitrogen.

  • C5-Methyl Ester: A remote electron-withdrawing group (EWG) that increases the acidity of the N-H proton.

Common Failure Modes:

  • Stalled Reductive Amination: The deactivated aldehyde fails to form the imine intermediate.

  • N-Alkylation Competition: The N-H proton is more acidic (pKa ~14–15) than typical indoles, leading to side reactions under basic conditions.

  • Oxidative Degradation: The C2-aldehyde is prone to air oxidation, forming the corresponding carboxylic acid impurity.

Reactivity Map & Logic Flow

The following diagram illustrates the competing reactivity sites and the decision logic for troubleshooting low yields.

ReactivityMap Molecule Methyl 2-formyl-1H- indole-5-carboxylate C2 C2-Formyl (Aldehyde) Issue: Low Electrophilicity Molecule->C2 Primary Reactivity N1 N1-Nitrogen (NH) Issue: High Acidity / Competing N-Alkylation Molecule->N1 Secondary Site C5 C5-Ester Issue: Hydrolysis Sensitivity Molecule->C5 Stability Risk Act_Imine Use Ti(OiPr)4 or Dean-Stark for Imine C2->Act_Imine If Reductive Amination fails Act_Protect Protect N-H (Boc/Ts) before strong base N1->Act_Protect If C-Alkylation fails Act_Buffer Maintain pH < 10 during workup C5->Act_Buffer If Ester vanishes

Figure 1: Reactivity profile highlighting the three critical functional "handles" and their associated troubleshooting pathways.

Troubleshooting Guide: Reaction Specifics

Scenario A: Reductive Amination Stalls or Yields <30%

Symptom: You observe unreacted starting material (aldehyde) despite adding amine and reducing agent (e.g., STAB or NaBH₃CN). Root Cause: The indole nitrogen lone pair donates electron density into the C2-carbonyl system (vinylogous amide character). This makes the carbonyl carbon significantly less electrophilic than a standard benzaldehyde, slowing down the initial attack of the amine to form the imine/hemiaminal.

Corrective Protocol:

  • Switch to Two-Step Procedure: Do not use "one-pot" conditions immediately.

  • Lewis Acid Activation: Add Titanium(IV) isopropoxide [Ti(OiPr)₄] (1.5 – 2.0 equiv) to the mixture of the aldehyde and amine (neat or in THF). Stir for 4–12 hours to force imine formation.

  • Reduction: Dilute with methanol and add NaBH₄ after the imine is formed.

Expert Tip: If using Ti(OiPr)₄, quench the reaction with wet Rochelle's salt (Sodium potassium tartrate) and stir vigorously for 1 hour until the biphasic mixture becomes clear. This prevents titanium emulsions from trapping your product.

Scenario B: "Pink/Red" Discoloration of Solid

Symptom: The white/off-white solid turns pink or brown upon storage. Root Cause: Auto-oxidation. Indole-2-carboxaldehydes are susceptible to radical oxidation at the C2 position in the presence of light and oxygen, converting the aldehyde to the carboxylic acid (Methyl 2-carboxy-1H-indole-5-carboxylate).

Corrective Protocol:

  • Purification: Recrystallize from minimal hot Ethanol or Ethyl Acetate/Hexanes.

  • Storage: Store under Argon/Nitrogen at -20°C. Protect from light using amber vials.

Scenario C: N-Alkylation vs. C-Alkylation

Symptom: Attempting a Knoevenagel condensation or Wittig reaction using a base results in multiple spots on TLC. Root Cause: The C5-methyl ester withdraws electron density, lowering the pKa of the N-H proton to ~14–15 (compared to ~17 for indole). Bases like NaH, KOtBu, or even K₂CO₃ can deprotonate the nitrogen, leading to N-alkylation side products or interfering with the desired pathway.

Corrective Protocol:

  • Option 1 (Protection): Protect the nitrogen with a Boc or Tosyl group before attempting base-mediated reactions at the aldehyde.

    • Note: The electron-withdrawing protecting group will also make the C2-aldehyde more reactive (more electrophilic), which is beneficial.

  • Option 2 (Base Selection): For condensations, use Piperidine/Acetic Acid (catalytic) in Ethanol (mild conditions) to avoid N-deprotonation.

Standard Operating Procedures (SOPs)

Protocol 1: Optimized Reductive Amination (Ti-Mediated)

Use this when standard reductive amination fails.

StepActionCritical Parameter
1 Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) and Amine (1.1 eq) in anhydrous THF (0.2 M).Use dry glassware.
2 Add Ti(OiPr)₄ (1.5 eq) dropwise.Solution may turn yellow/orange (imine formation).
3 Stir at RT for 6–12 hours .Monitor by TLC (Imine is often more polar than aldehyde).
4 Dilute with MeOH (equal volume to THF).Cool to 0°C.
5 Add NaBH₄ (2.0 eq) portion-wise.Gas evolution (H₂) will occur.
6 Stir for 1 hour, then quench with sat. aq. Rochelle's Salt .Vigorous stirring is required to break the Ti-complex.
Protocol 2: Solubility & Solvent Compatibility
SolventSolubility RatingApplication Notes
DCM / Chloroform ExcellentPreferred for extraction and chromatography.
DMSO / DMF ExcellentGood for SNAr or alkylation reactions.
Methanol / Ethanol ModerateGood for reductive amination; heating required for recrystallization.
Diethyl Ether PoorUse for precipitation/trituration of impurities.
Hexanes / Heptane InsolubleUse as antisolvent.

Frequently Asked Questions (FAQ)

Q: Can I hydrolyze the ester at C5 without affecting the aldehyde at C2? A: Yes, but it requires care. The Cannizzaro reaction (disproportionation of the aldehyde) is a risk under strong basic conditions.

  • Recommendation: Use LiOH (1.1 eq) in THF/Water at 0°C. Monitor closely. Avoid heating. If the aldehyde is sensitive, protect it as an acetal first, hydrolyze the ester, then deprotect.

Q: Why does my Wittig reaction yield a mixture of E/Z isomers? A: Indole-2-carboxaldehydes often give mixtures due to the steric bulk of the indole ring.

  • Optimization: Use HWE (Horner-Wadsworth-Emmons) reagents for higher E-selectivity. If using non-stabilized ylides, "Schlosser modification" conditions can improve E-selectivity.

Q: Is this molecule compatible with Pd-catalyzed cross-coupling? A: Yes. The C2-aldehyde and C5-ester are generally compatible with Suzuki or Sonogashira conditions. However, the free N-H can poison catalysts or undergo N-arylation.

  • Fix: Protect the N-H with Boc or Methyl (if N-methyl is desired) prior to coupling.

References

  • Synthesis & Reactivity of Indole-2-carboxylates

    • Title: Synthesis and Transformations of Ethyl 3-Formyl-1H-indole-2-carboxylate (Analogous chemistry for 2-formyl variants).
    • Source: Jakše, R. et al. Z.
    • URL:

  • Reductive Amination Methodology (Ti-Mediated)

    • Title: Titanium(IV)
    • Source: Bhattacharyya, S. Journal of Organic Chemistry1995, 60, 4928–4929.
    • URL:

  • Physical Properties & Stability

    • Title: Methyl indole-5-carboxylate (Base scaffold data).[1][2]

    • Source: NIST Chemistry WebBook, SRD 69.[3]

    • URL:

  • Indole Aldehyde Stability Guidelines

    • Title: Improving the stability of 3H-Indole-2-carbaldehyde during storage (Applicable to 1H tautomers).
    • Source: BenchChem Technical Guides.
    • URL:

Sources

Troubleshooting

Improving the solubility of "Methyl 2-formyl-1H-indole-5-carboxylate" derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a critical bottleneck: their highly potent indole derivatives are failing in bi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who hit a critical bottleneck: their highly potent indole derivatives are failing in biological assays due to intractable aqueous solubility.

Working with Methyl 2-formyl-1H-indole-5-carboxylate presents a unique physicochemical challenge. To overcome this, we must move beyond trial-and-error and apply rational, thermodynamically grounded solubilization strategies. This guide provides mechanistic insights, validated protocols, and a diagnostic workflow to rescue your assays.

Diagnostic Workflow for Solubilization

Before committing resources to a strategy, use the decision matrix below to determine whether a chemical or formulation-based approach is most appropriate for your specific experimental constraints.

Solubilization Start Poor Aqueous Solubility: Methyl 2-formyl-1H-indole-5-carboxylate Decision Is chemical modification of the scaffold permitted? Start->Decision ChemMod Chemical Modification (Prodrugs / Analogs) Decision->ChemMod Yes Formulation Formulation Strategies (Excipients / Carriers) Decision->Formulation No N1 N1-Alkylation (Add PEG / Ionizable Group) ChemMod->N1 C2 C2-Formyl Modification (Reductive Amination) ChemMod->C2 C5 C5-Ester Hydrolysis (Form Carboxylate Salt) ChemMod->C5 CoSolvent Co-Solvent System (DMSO / PEG 400) Best for In Vitro Formulation->CoSolvent Cyclodextrin Inclusion Complexation (HP-β-CD) Best for In Vivo Formulation->Cyclodextrin

Workflow for addressing the solubility of Methyl 2-formyl-1H-indole-5-carboxylate derivatives.

Frequently Asked Questions: Mechanistic Insights

Q1: Mechanistically, why does Methyl 2-formyl-1H-indole-5-carboxylate exhibit such intractable aqueous solubility? A1: The insolubility is thermodynamically driven by two competing forces: high crystal lattice energy and high lipophilicity. The planar indole core promotes tight


 stacking in the solid state. Furthermore, while the C5-methyl ester and C2-formyl groups act as hydrogen bond acceptors, the molecule lacks any ionizable functional groups at physiological pH (pH 7.4). The N1-proton is extremely weakly acidic (pKa > 15) and remains fully protonated in aqueous media. Without ionization, the hydration energy cannot overcome the lattice energy, resulting in rapid precipitation.

Q2: If chemical modification is permitted, what is the most efficient synthetic route to improve solubility while retaining the indole scaffold? A2: The C2-formyl group is your most strategic synthetic handle. By subjecting the aldehyde to reductive amination with a hydrophilic, basic amine (e.g., morpholine, N-methylpiperazine), you convert a neutral, hydrophobic moiety into a basic tertiary amine. This allows for the generation of highly water-soluble hydrochloride or mesylate salts. Alternatively, hydrolysis of the C5-methyl ester to the corresponding carboxylic acid allows for the formation of highly soluble sodium or potassium salts at pH > 6.0 12.

Q3: For in vivo pharmacokinetic (PK) studies where chemical modification is prohibited, which formulation strategy is most reliable? A3: Complexation with Hydroxypropyl-


-cyclodextrin (HP-

-CD) is the gold standard for indole derivatives. The hydrophobic inner cavity of the cyclodextrin encapsulates the lipophilic indole ring, shielding it from the aqueous environment, while the hydroxylated exterior ensures bulk aqueous solubility. This avoids the severe cytotoxicity and precipitation risks associated with high concentrations of organic co-solvents like DMSO 13.

Validated Experimental Protocols

To ensure reproducibility, every protocol below is designed as a self-validating system . Do not proceed to biological testing without passing the validation checkpoints.

Protocol A: Preparation of HP- -CD Inclusion Complex (Kneading Method)

Best for: In vivo dosing, long-term stability.

  • Calculate Molar Ratio: Weigh Methyl 2-formyl-1H-indole-5-carboxylate and HP-

    
    -CD at a 1:2 molar ratio to ensure complete encapsulation.
    
  • Paste Formation: Place the HP-

    
    -CD in a glass mortar. Slowly add a 50/50 (v/v) mixture of ethanol and molecular-grade water dropwise while triturating with a pestle until a uniform, sticky paste forms.
    
  • Encapsulation: Add the indole derivative powder directly into the paste. Knead vigorously and continuously for 45–60 minutes. The mechanical shear forces the hydrophobic indole into the cyclodextrin cavity. Add micro-drops of the ethanol/water mixture if the paste becomes too dry.

  • Drying & Milling: Dry the resulting complex in a vacuum oven at 40°C for 24 hours to remove all residual solvents. Mill the dried cake into a fine powder.

  • Self-Validation Check (Critical): Analyze a 5 mg sample of the final powder using Differential Scanning Calorimetry (DSC). Pass criteria: The complete disappearance of the sharp melting endotherm characteristic of the crystalline indole compound. If the peak remains, encapsulation is incomplete; repeat the kneading process with a higher HP-

    
    -CD ratio.
    
Protocol B: Three-Component Co-Solvent Titration

Best for: In vitro cell culture assays.

  • Primary Stock: Dissolve the indole derivative in 100% anhydrous DMSO to create a highly concentrated primary stock (e.g., 50 mM). Vortex until completely clear.

  • Intermediate Dilution: Transfer the required volume of the DMSO stock to a new tube. Add PEG 400 to achieve a 1:4 ratio of DMSO to PEG 400. Mix thoroughly. The PEG 400 acts as a surfactant bridge, preventing "solvent shock" when water is introduced.

  • Aqueous Titration: While vortexing the intermediate mixture at medium speed, add your aqueous assay buffer (e.g., PBS) dropwise until you reach the final desired concentration.

  • Self-Validation Check (Critical): Before applying the solution to your cells, measure the optical density of the final solution at 600 nm (OD600) using a spectrophotometer. Pass criteria: An OD600 reading of < 0.05 compared to a solvent-only blank. A higher reading indicates sub-visual colloidal aggregation (precipitation). If aggregation is detected, you must increase the PEG 400 ratio or reduce the final compound concentration.

Quantitative Comparison of Solubilization Strategies

Use the data in this table to benchmark your expected outcomes based on the solubilization strategy chosen.

Solubilization StrategyPrimary MechanismTypical Aqueous Solubility LimitBiological Compatibility & Use Case
Aqueous Buffer (Control) None (Baseline)< 10 µg/mLHigh; but insufficient drug concentration.
10% DMSO / 90% Buffer Co-solvency (Dielectric reduction)50 - 200 µg/mLLow; restricted to in vitro assays due to DMSO toxicity (>0.5% final concentration).
10% HP-

-CD (w/v)
Inclusion Complexation1,000 - 5,000 µg/mLHigh; excellent for in vivo PK/PD studies and oral/IV dosing.
C2-Reductive Amination Ionization (pKa shift & Salt formation)> 10,000 µg/mLHigh; permanent structural change. Best for hit-to-lead optimization.

References

  • A novel class of indole derivatives: enhanced bioavailability, permeability, and antioxidant efficacy for thromboembolic disease therapy - PubMed (NIH). Available at:[Link]

  • Discovery of Tricyclic Indoles That Potently Inhibit Mcl-1 Using Fragment-Based Methods and Structure-Based Design - PubMed Central (NIH). Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of Indole-2-carbaldehydes and Indole-3-carbaldehydes

Introduction The indole scaffold is a cornerstone in medicinal chemistry and natural product synthesis, forming the core of essential biomolecules like the amino acid tryptophan and neurotransmitter serotonin.[1] When fu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The indole scaffold is a cornerstone in medicinal chemistry and natural product synthesis, forming the core of essential biomolecules like the amino acid tryptophan and neurotransmitter serotonin.[1] When functionalized with an aldehyde group, the resulting indolecarbaldehydes become exceptionally versatile intermediates. The constitutional isomers, indole-2-carbaldehyde and indole-3-carbaldehyde, while structurally similar, exhibit distinct reactivity profiles governed by the placement of the electron-withdrawing aldehyde group on the indole ring.

This guide provides an in-depth comparison of the chemical reactivity of these two isomers. We will dissect their electronic and steric characteristics, analyze their behavior in key organic transformations supported by experimental data, and provide detailed protocols for researchers to validate these findings. Our objective is to offer a nuanced understanding that empowers chemists to make informed decisions in synthetic design and execution.

I. Fundamental Electronic and Steric Differences

The reactivity of the indole ring is dominated by the lone pair of electrons on the nitrogen atom, which is delocalized into the bicyclic aromatic system. This makes the pyrrole moiety electron-rich and highly nucleophilic, particularly at the C3 position. The introduction of an aldehyde group, a potent electron-withdrawing group via both inductive (-I) and resonance (-M) effects, significantly perturbs this electronic landscape. The specific position of this group is the primary determinant of the divergent reactivity between the two isomers.

  • Indole-3-carbaldehyde: The aldehyde at the C3 position directly withdraws electron density from the most nucleophilic site of the indole ring. This deactivates the C3 position towards further electrophilic attack but strongly activates the carbonyl carbon for nucleophilic addition. The C2 position, while less nucleophilic than the C3 of unsubstituted indole, remains a site of relative electron density.

  • Indole-2-carbaldehyde: With the aldehyde at the C2 position, electron density is drawn away from this carbon. Consequently, the C3 position becomes even more electron-rich and nucleophilic compared to that in unsubstituted indole, making it highly susceptible to electrophilic attack. The C2-carbonyl is an electrophilic center, though its reactivity is modulated by proximity to the fused benzene ring and the nitrogen atom.

Sterically, the C2 position is more encumbered than the C3 position due to its location adjacent to the fused benzene ring. This can influence the rate of reactions where a bulky reagent or transition state is involved.

Caption: Figure 1. Contrasting electronic properties of the two isomers.

II. Comparative Reactivity in Key Transformations

The theoretical differences in electronic and steric properties manifest in tangible variations in chemical reactivity. This section compares the performance of the two isomers in several fundamental reaction classes.

A. Nucleophilic Addition to the Carbonyl Group

Nucleophilic addition is a hallmark reaction of aldehydes. This includes transformations like the Wittig reaction for olefination and the Knoevenagel condensation for forming α,β-unsaturated systems.

Wittig Reaction

The Wittig reaction converts aldehydes into alkenes using a phosphonium ylide.[2][3][4][5] The reaction is initiated by the nucleophilic attack of the ylide on the carbonyl carbon.

  • Indole-3-carbaldehyde: The carbonyl group is highly electrophilic, leading to facile reaction with Wittig reagents.

  • Indole-2-carbaldehyde: The carbonyl is also reactive, but steric hindrance from the adjacent ring and potentially slightly reduced electrophilicity can lead to slower reaction rates or require more reactive ylides.[6]

Knoevenagel Condensation

This reaction involves the condensation of an aldehyde with an active methylene compound, catalyzed by a weak base.[7][8][9]

  • Indole-3-carbaldehyde: Readily undergoes Knoevenagel condensation with a variety of active methylene compounds like malononitrile and barbiturates.[7][9][10][11] The high electrophilicity of the carbonyl carbon facilitates the initial nucleophilic attack.

  • Indole-2-carbaldehyde: Also participates in Knoevenagel condensations, for example, with nitromethane to produce 2-(2-nitrovinyl)indoles, which are precursors to tryptamine analogs.[12][13] However, direct comparative studies often show that reactions with the C3 isomer are higher yielding or proceed under milder conditions.

ReactionSubstrateReagentProductYieldReference
Knoevenagel Indole-3-carbaldehydeMalononitrile2-(1H-indol-3-ylmethylene)malononitrileHigh Yields[7][11]
Knoevenagel Indole-2-carbaldehydeNitromethane2-(2-Nitrovinyl)indoleGood Yields[12][14]
Wittig Indole-2-carbaldehydePhosphonium Ylide2-Vinylindole DerivativeReported[6]
B. Electrophilic Substitution on the Indole Ring

The electron-rich nature of the indole nucleus makes it susceptible to electrophilic attack. The position of the deactivating aldehyde group dictates the site of substitution.

  • Indole-3-carbaldehyde: The C3 position is deactivated. Electrophilic attack is therefore directed to the benzene ring (typically C5 or C6) or the indole nitrogen, and generally requires harsher conditions than for unsubstituted indole.

  • Indole-2-carbaldehyde: The C3 position is strongly activated and is the primary site for electrophilic substitution. This enhanced nucleophilicity allows for reactions that are difficult with other indole derivatives. For instance, N-protected indole-2-carbaldehydes react at the C3 position with glycine esters to form γ-carboline derivatives.[15]

C. Oxidation and Reduction
Oxidation to Carboxylic Acid

Both isomers can be oxidized to their corresponding carboxylic acids.

  • Indole-3-carbaldehyde: Readily oxidized to indole-3-carboxylic acid.[16] In biological systems, this oxidation is also observed.[17][18]

  • Indole-2-carbaldehyde: Can be oxidized to indole-2-carboxylic acid. However, the indole-2-carboxylic acid system itself can be susceptible to further oxidative degradation.[19]

Reduction to Alcohol

Reduction of the aldehyde to a primary alcohol is a common transformation.

  • Indole-3-carbaldehyde: Easily reduced to indole-3-methanol using standard reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

  • Indole-2-carbaldehyde: Similarly reduced to indole-2-methanol.[20] Some reports suggest that the reduction of indole-2-carboxylic acid esters (a related substrate) with LiAlH₄ is a standard procedure.[14]

D. Specialized Reactivity

The distinct electronic properties of each isomer have been exploited for unique synthetic applications.

  • Indole-3-carbaldehyde: It is a classic precursor for the synthesis of bis(indolyl)methanes (BIMs). In this acid-catalyzed reaction, the protonated aldehyde is attacked by the nucleophilic C3 position of a second indole molecule.[7]

  • Indole-2-carbaldehyde: Its highly nucleophilic C3 position allows it to act as the nucleophile in reactions. For example, it can undergo Friedel-Crafts-type reactions with electron-deficient partners.[21]

III. Experimental Protocols

To provide a practical basis for comparison, detailed methodologies for a representative Knoevenagel condensation are provided below. These protocols are designed to be self-validating systems for comparing the reactivity of the two isomers under identical conditions.

G cluster_workflow Figure 2. Workflow for Comparative Reactivity Study start Prepare separate solutions of Indole-2-carbaldehyde and Indole-3-carbaldehyde (1 mmol each in 10 mL Ethanol) reagent Prepare solution of Malononitrile (1 mmol) in Ethanol catalyst Add catalytic piperidine (2-3 drops) to each reaction start->catalyst Combine reagent->catalyst reaction Stir both reaction mixtures at room temperature catalyst->reaction monitor Monitor progress of both reactions by Thin Layer Chromatography (TLC) (e.g., at 15, 30, 60 min) reaction->monitor workup Upon completion (or after a set time), quench with ice-water, filter the precipitate, wash, and dry monitor->workup analysis Analyze Products: - Determine yield (%) - Characterize (NMR, MS) - Compare reaction times workup->analysis

Caption: Figure 2. General workflow for comparative reactivity studies.

Protocol 1: Comparative Knoevenagel Condensation with Malononitrile

Objective: To compare the reaction rate and yield of indole-2-carbaldehyde and indole-3-carbaldehyde in a Knoevenagel condensation.

Materials:

  • Indole-3-carbaldehyde

  • Indole-2-carbaldehyde

  • Malononitrile

  • Ethanol (Reagent Grade)

  • Piperidine

  • Standard laboratory glassware, magnetic stirrers

  • TLC plates (silica gel), developing chamber, and UV lamp

Procedure:

  • Reaction Setup (Parallel Reactions):

    • Reaction A: To a 50 mL round-bottom flask, add indole-3-carbaldehyde (1.45 g, 10 mmol) and ethanol (20 mL). Stir until dissolved.

    • Reaction B: To a second 50 mL round-bottom flask, add indole-2-carbaldehyde (1.45 g, 10 mmol) and ethanol (20 mL). Stir until dissolved.

  • Reagent Addition: To each flask, add malononitrile (0.66 g, 10 mmol).

  • Catalyst Addition: To each flask, add 5 drops of piperidine.

  • Reaction Monitoring:

    • Stir both mixtures vigorously at room temperature.

    • Monitor the progress of each reaction by TLC every 15 minutes (Eluent: 7:3 Hexane/Ethyl Acetate). Spot starting materials as references. Note the time required for the disappearance of the starting aldehyde spot.

  • Work-up:

    • Once a reaction is deemed complete by TLC, pour the mixture into 50 mL of ice-cold water.

    • Collect the resulting precipitate by vacuum filtration.

    • Wash the solid product thoroughly with cold water (3 x 20 mL).

  • Purification and Analysis:

    • Dry the crude product in a vacuum oven.

    • Record the mass and calculate the yield.

    • If necessary, recrystallize the product from ethanol to obtain a pure sample for characterization (¹H NMR, ¹³C NMR, MS).

Expected Outcome: Based on the higher electrophilicity of its carbonyl group, the reaction with indole-3-carbaldehyde is expected to proceed faster and potentially give a higher yield within a given timeframe compared to indole-2-carbaldehyde.

IV. Conclusion

While indole-2-carbaldehyde and indole-3-carbaldehyde are simple isomers, their chemical behavior diverges significantly. Indole-3-carbaldehyde is characterized by a highly electrophilic carbonyl carbon and a deactivated C3 position, making it an excellent substrate for nucleophilic additions to the aldehyde and syntheses like that of bis(indolyl)methanes. Conversely, indole-2-carbaldehyde possesses a highly nucleophilic C3 position, rendering it ideal for electrophilic substitution reactions at that site. Its C2-aldehyde, while reactive, is more sterically hindered.

Understanding these fundamental differences is crucial for synthetic chemists. By selecting the appropriate isomer, researchers can strategically access desired molecular architectures, optimize reaction conditions, and avoid unintended side reactions, ultimately accelerating the process of drug discovery and materials science innovation.

References
  • BenchChem (2025). Technical Support Center: Synthesis of Indole-2-Carbaldehydes. BenchChem.
  • Böttcher, C., et al. (2014).
  • BenchChem (n.d.). Synthesis routes of Indole-2-carbaldehyde. BenchChem.
  • BenchChem (2025). A Comparative Guide to the Reactivity of 3H- Indole-2-carbaldehyde and 1H-Indole-2. BenchChem.
  • El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.
  • Xue, J., et al. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses.
  • Organic Syntheses Procedure (n.d.). Indole-2-carboxylic acid, ethyl ester.
  • Kumar, G. S., et al. (2016). Synthesis of new potential Indole-3-yl derivatives via Knoevenagel condensation.
  • BenchChem (2025). Troubleshooting guide for the condensation reaction of indole-3-carbaldehyde. BenchChem.
  • BenchChem (n.d.). Application Notes and Protocols: Condensation Reactions of 1-Benzyl-2-chloro-1H-indole-3-carbaldehyde. BenchChem.
  • Biradar, J. S., & Sasidhar, B. S. (2011). Solvent-free, microwave assisted Knoevenagel condensation of novel 2,5-disubstituted indole analogues and their biological evaluation. European Journal of Medicinal Chemistry.
  • Organic Chemistry Portal (n.d.). Synthesis of indoles.
  • Bingül, M., et al. (2018). Synthesis of Indole-3-Carboxyaldehyde Thiosemicarbazone Derivatives and Investigation of Antioxidant and Anticholinesterase.
  • Balanna, K., et al. (2022). Dynamic kinetic resolution of γ,γ-disubstituted indole 2-carboxaldehydes via NHC-Lewis acid cooperative catalysis for the synthesis of tetracyclic ε-lactones. RSC Publishing.
  • Stolar, T., et al. (2019). Mechanochemical Synthesis and Isomerization of N-Substituted Indole-3-carboxaldehyde Oximes. MDPI.
  • ResearchGate (2025). Knoevenagel Reactions of Indole-3-carbaldehyde.
  • PubMed (2014).
  • Somei, M., Yamada, F., & Shinmyo, D. (1994). Nucleophilic substitution reactions on indole nucleus: syntheses of 2-substituted indole-3-carboxaldehydes. Semantic Scholar.
  • HETEROCYCLES (2017).
  • ResearchGate (n.d.). Oxidation chemistry of indole-2-carboxylic acid: Mechanism and products formed in neutral aqueous solution.
  • Horng, A. J., & Yang, S. F. (1973). Peroxidase-catalyzed oxidation of indole-3-acetaldehyde to 4-hydroxyquinoline in the presence of bisulfite ion: Elimination of pyrrole ring C2 as formic acid. Biochimica et Biophysica Acta (BBA) - Enzymology.
  • Journal Article (n.d.). Synthesis of indole-2-carbaldehydes, 2-(2-aminoethyl)- and 2-(2-aminopropyl)-indoles.
  • RSC Publishing (2025).
  • Riu, A., et al. (2017). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl)
  • Beilstein Journals (2021).
  • Smyshliaeva, L. A., et al. (2020). Nucleophilic addition of indoles to carborancarboxaldehyde – A convenient synthetic strategy towards novel boron-enriched 3-indolylmethanols. AIP Publishing.
  • BenchChem (2025). Application Notes and Protocols: 3H-Indole-2-carbaldehyde in Heterocyclic Synthesis. BenchChem.
  • Wikipedia (n.d.). Wittig reaction.
  • PubMed (2023).
  • BenchChem (n.d.).
  • Chegg.com (2020). Solved In the following reaction, an indole—specifically, | Chegg.com.
  • PubMed (2010). Electrochemical behavior of indole-3-carboxaldehyde izonicotinoyl hydrazones: discussion on possible biological behavior.
  • ACS Publications (n.d.). Nucleophilic additions to aldehydes and ketones. 2. Reactions to heterocyclic aldehydes with hydroxide ions. The Journal of Organic Chemistry.
  • Organic Chemistry Portal (n.d.). Wittig Reaction.
  • Chemistry Steps (2023). The Wittig Reaction: Examples and Mechanism.
  • Wikipedia (n.d.). Indole-3-carbaldehyde.
  • Master Organic Chemistry (2018). Wittig Reaction - Examples and Mechanism.

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Comparative

A Senior Application Scientist's Guide to Alternative Starting Materials for Methyl 2-formyl-1H-indole-5-carboxylate

For researchers and professionals in drug development, the synthesis of complex molecules is a journey of strategic choices. The selection of a starting material is a critical decision that can significantly impact the e...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug development, the synthesis of complex molecules is a journey of strategic choices. The selection of a starting material is a critical decision that can significantly impact the efficiency, cost, and overall success of a synthetic campaign. "Methyl 2-formyl-1H-indole-5-carboxylate" is a valuable building block, but its availability, cost, or the desire for a more convergent synthetic route may necessitate the exploration of alternatives. This guide provides an in-depth comparison of viable alternative starting materials, supported by experimental data and detailed protocols, to empower you in making informed decisions for your research.

The Central Role of the Indole Scaffold

The indole nucleus is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide range of biological activities.[1] The specific substitution pattern of "Methyl 2-formyl-1H-indole-5-carboxylate," with a formyl group at the C2 position and a carboxylate at C5, makes it a versatile intermediate for the synthesis of various therapeutic agents.[2]

Strategic Considerations for Choosing an Alternative

The ideal alternative starting material should offer a balance of the following attributes:

  • Accessibility and Cost: Is the material commercially available at a reasonable price and in the required quantities?

  • Synthetic Efficiency: Does the synthetic route from the alternative to the target molecule involve a minimal number of high-yielding steps?

  • Scalability: Can the synthesis be readily scaled up for larger-quantity production?

  • Safety and Environmental Impact: Are the reagents and reaction conditions safe and environmentally benign?

This guide will explore three primary alternative strategies to access "Methyl 2-formyl-1H-indole-5-carboxylate" or its synthetic equivalents, each with its own set of advantages and challenges.

Alternative 1: Direct Formylation of Commercially Available Precursors

The most straightforward approach is to start from a commercially available indole that already possesses the C5-carboxylate functionality and introduce the C2-formyl group.

Starting Material: Indole-5-carboxylic acid

Indole-5-carboxylic acid is a readily available and cost-effective starting material.[3][4][5][6] The primary challenge lies in the regioselective formylation at the C2 position, as the electron-rich indole ring typically undergoes electrophilic substitution, such as the Vilsmeier-Haack reaction, preferentially at the C3 position.[7]

Caption: Synthetic route from Indole-5-carboxylic acid.

  • Setup: To a solution of indole-5-carboxylic acid (1.0 eq) in methanol (10-20 volumes), add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, 0.1 eq).

  • Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up: Cool the reaction mixture to room temperature and neutralize the acid with a suitable base (e.g., saturated sodium bicarbonate solution).

  • Extraction: Extract the product with an organic solvent such as ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude methyl 1H-indole-5-carboxylate can be purified by recrystallization or column chromatography.

Achieving selective formylation at the C2 position of an indole is a well-known synthetic challenge. While the Vilsmeier-Haack reaction is a powerful tool for introducing a formyl group, it overwhelmingly favors the C3 position.[7] However, recent advancements in catalysis and the use of specific directing groups are providing solutions to this problem.

  • Boron-Catalyzed Formylation: Recent studies have shown that boron trifluoride diethyl etherate (BF3·OEt2) can catalyze the formylation of indoles with trimethyl orthoformate (TMOF) as the formyl source, offering a milder alternative to traditional methods.[8][9] While primarily demonstrated for C3 formylation, exploring variations of this method could potentially lead to C2 selectivity.

  • Transition-Metal-Catalyzed C-H Functionalization: The field of C-H activation has opened new avenues for site-selective functionalization of heterocycles.[10][11] The use of directing groups on the indole nitrogen can steer the formylation to the C2 position. While this adds steps for the introduction and removal of the directing group, it offers a high degree of control.

Starting Material: Methyl 1H-indole-5-carboxylate

This commercially available precursor simplifies the synthesis by eliminating the initial esterification step.[12] The core challenge remains the C2-formylation.

Starting MaterialCommercial AvailabilityRelative CostKey Synthetic Challenge
Indole-5-carboxylic acidHighLowEsterification and C2-selective formylation
Methyl 1H-indole-5-carboxylateModerateModerateC2-selective formylation

Alternative 2: Building the Indole Scaffold via Fischer Indole Synthesis

The Fischer indole synthesis is a classic and versatile method for constructing the indole ring from an arylhydrazine and an aldehyde or ketone under acidic conditions.[13][14][15] This strategy allows for the pre-installation of the required functional groups on the precursors, leading to the direct formation of the desired substituted indole.

Caption: Fischer Indole Synthesis route to the target molecule.

  • Hydrazone Formation:

    • Dissolve (4-methoxycarbonylphenyl)hydrazine hydrochloride (1.0 eq) in a suitable solvent like ethanol.

    • Add a base such as sodium acetate to liberate the free hydrazine.

    • Add pyruvic aldehyde dimethyl acetal (1.1 eq) and stir the mixture at room temperature until hydrazone formation is complete (monitored by TLC).

  • Cyclization:

    • To the hydrazone solution, add a strong acid catalyst such as polyphosphoric acid (PPA) or a Lewis acid like zinc chloride.

    • Heat the reaction mixture to an elevated temperature (typically 80-120 °C) and monitor the formation of the indole product by TLC.

  • Work-up and Purification:

    • Cool the reaction mixture and pour it into ice water.

    • Neutralize the acid carefully with a base.

    • Extract the product with an organic solvent.

    • Wash, dry, and concentrate the organic phase.

    • Purify the crude product by column chromatography or recrystallization.

  • Convergent Synthesis: This approach builds the core structure with the desired substituents in a single key step.

  • Versatility: A wide range of substituted indoles can be synthesized by varying the hydrazine and carbonyl components.[16]

Alternative 3: Functional Group Interconversion from Other Substituted Indoles

Another viable strategy involves starting with a commercially available indole that has a different functional group at the C2 position and converting it to the desired formyl group.

Starting Material: Methyl 2-methyl-1H-indole-5-carboxylate

The methyl group at the C2 position can be oxidized to a formyl group.

Caption: Oxidation of a C2-methyl group to a formyl group.

  • Setup: Dissolve methyl 2-methyl-1H-indole-5-carboxylate (1.0 eq) in a suitable solvent such as dioxane or a mixture of dioxane and water.

  • Reaction: Add an oxidizing agent like selenium dioxide (SeO2) or 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.1-1.5 eq).

  • Heating: Heat the reaction mixture to reflux and monitor the progress by TLC.

  • Work-up: Once the reaction is complete, cool the mixture and filter off any solid byproducts.

  • Extraction and Purification: Extract the filtrate with an organic solvent, wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography.

Comparative Summary of Alternative Strategies

StrategyStarting Material(s)Key Transformation(s)AdvantagesDisadvantages
Direct Formylation Indole-5-carboxylic acid or Methyl 1H-indole-5-carboxylateC2-selective formylationFewer steps if C2-selectivity can be achieved efficiently.C2-formylation is challenging and may require specialized reagents or catalysts.
Fischer Indole Synthesis (4-Methoxycarbonylphenyl)hydrazine and a suitable carbonyl compoundHydrazone formation and acid-catalyzed cyclizationConvergent, versatile, and can directly yield the target molecule.May require optimization of reaction conditions for good yields; precursors may not be readily available.
Functional Group Interconversion Methyl 2-methyl-1H-indole-5-carboxylateOxidation of the C2-methyl groupUtilizes a potentially more accessible starting material.Oxidation reactions can sometimes lead to over-oxidation or side products; oxidizing agents can be toxic.

Conclusion: A Strategic Decision for a Successful Synthesis

The choice of an alternative starting material for "Methyl 2-formyl-1H-indole-5-carboxylate" is not a one-size-fits-all decision. The optimal route will depend on the specific constraints and goals of your project, including budget, timeline, and available expertise.

  • For rapid access and if challenges in C2-formylation can be overcome, direct formylation of commercially available precursors is attractive.

  • For a highly convergent and flexible approach , the Fischer indole synthesis offers a powerful method to construct the desired indole scaffold directly.

  • When starting from a related, more accessible indole, functional group interconversion provides a practical alternative.

By carefully evaluating the pros and cons of each strategy and leveraging the detailed protocols provided, researchers can confidently select the most suitable path forward for their synthesis of this important class of molecules.

References

Sources

Validation

Strategic Validation of Synthetic Routes Using Methyl 2-formyl-1H-indole-5-carboxylate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Synthetic Route Comparison & Experimental Validation Guide Introduction: The Strategic Value of the Bifunctional Scaffold...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Synthetic Route Comparison & Experimental Validation Guide

Introduction: The Strategic Value of the Bifunctional Scaffold

In modern drug discovery, particularly in the development of1 for fibrotic diseases, the construction of functionalized indole architectures is a recurring challenge[1]. 2 (CAS: 880360-85-0) serves as a highly versatile, bifunctional building block[2].

The presence of an electrophilic C2-formyl group and a protected C5-carboxylate ester enables orthogonal functionalization. However, the true value of this specific starting material is only realized when its performance is objectively compared against alternative synthetic routes utilizing different indole precursors.

Strategic Comparison of Synthetic Routes

When constructing 2-(aminomethyl)indole scaffolds—a ubiquitous motif in kinase inhibitors and GPCR ligands—chemists typically evaluate three primary strategies. The choice of starting material dictates the overall atom economy, scalability, and impurity profile of the campaign.

  • Route A: Direct Reductive Amination (The Validated Route) Utilizes Methyl 2-formyl-1H-indole-5-carboxylate directly. The C2-aldehyde undergoes condensation with secondary amines (e.g., 1-(pyridin-4-yl)piperazine) followed by in situ reduction. This route is highly efficient and avoids transition metal catalysts.

  • Route B: Buchwald-Hartwig Cross-Coupling (Alternative) Starts from 5-bromo-1H-indole-2-carbaldehyde. This sequence requires introducing the amine via palladium-catalyzed cross-coupling. It is heavily reliant on expensive Pd catalysts, specialized phosphine ligands, and rigorous post-reaction metal scavenging to meet pharmaceutical purity thresholds.

  • Route C:

    
     Alkylation via 2-(Chloromethyl)indole (Alternative) 
    Involves the reduction of a C2-formyl group to an alcohol, conversion to a highly reactive chloride, and subsequent displacement. 2-(Chloromethyl)indoles are notoriously unstable and prone to polymerization, leading to complex impurity profiles[3].
    
Quantitative Data Comparison
Performance MetricRoute A: Reductive Amination (Target)Route B: Buchwald-Hartwig CouplingRoute C:

Alkylation
Starting Material Methyl 2-formyl-1H-indole-5-carboxylate 5-Bromo-1H-indole-2-carbaldehyde2-(Chloromethyl)-1H-indole
Step Count 1 Step 2-3 Steps3 Steps
Overall Yield 85 - 92% 40 - 65%< 30%
Atom Economy High (Water is the only byproduct)Low (Halide and ligand waste)Poor (Requires activating groups)
Catalyst Required None Pd(OAc)2 / Phosphine LigandsNone
Primary Impurity Risk Minimal (Trace des-aminated alcohol)High (Heavy metal contamination)High (Polymerization/Dimerization)

Mechanistic Pathway & Workflow

RouteComparison StartA Methyl 2-formyl-1H-indole-5-carboxylate (Validated Starter) RA_Step Reductive Amination NaBH(OAc)3, DCE, RT StartA->RA_Step Amine 1-(pyridin-4-yl)piperazine Amine->RA_Step Buchwald Buchwald-Hartwig Pd(OAc)2, Ligand, Base, Heat Amine->Buchwald Product Target Indole-Piperazine Scaffold (High Purity) RA_Step->Product 1 Step, No Metals StartB 5-Bromo-1H-indole-2-carbaldehyde (Alternative Starter) StartB->Buchwald Buchwald->Product Multi-step, Pd-residues

Synthetic logic comparing direct reductive amination (Route A) vs. cross-coupling (Route B).

Self-Validating Experimental Protocol: Reductive Amination

To ensure scientific integrity and reproducibility, the following protocol details the exact parameters for executing Route A, explicitly explaining the thermodynamic and kinetic causality behind each reagent choice.

Objective : Synthesis of Methyl 2-((4-(pyridin-4-yl)piperazin-1-yl)methyl)-1H-indole-5-carboxylate.

Materials :

  • Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq, 1.0 mmol)

  • 1-(pyridin-4-yl)piperazine (1.1 eq, 1.1 mmol)

  • Sodium triacetoxyborohydride (

    
    ) (1.5 eq, 1.5 mmol)
    
  • 1,2-Dichloroethane (DCE) (10 mL)

  • Glacial acetic acid (0.1 eq, catalytic)

Step-by-Step Methodology

Step 1: Iminium Condensation In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve Methyl 2-formyl-1H-indole-5-carboxylate and 1-(pyridin-4-yl)piperazine in anhydrous DCE. Add glacial acetic acid.

  • Causality: The catalytic acid accelerates the dehydration of the hemiaminal intermediate, driving the equilibrium toward the highly electrophilic iminium ion.

Step 2: Selective Hydride Transfer Stir the mixture at room temperature for 30 minutes to ensure complete iminium formation. Slowly add


 in portions.
  • Causality: Delaying the reducing agent ensures the aldehyde is fully converted to the iminium ion.

    
     is sterically bulky and electronically deactivated compared to 
    
    
    
    . This makes it highly selective for iminium ions over unreacted aldehydes, effectively preventing the formation of a des-aminated alcohol byproduct.

Step 3: Reaction Quench After 12 hours of stirring at room temperature, quench the reaction with saturated aqueous


 (10 mL).
  • Causality: The mild base neutralizes the acetic acid and decomposes any residual borohydride species without hydrolyzing the sensitive C5-methyl ester.

Step 4: SCX-2 Ion Exchange Purification Extract the aqueous layer with dichloromethane (3 x 10 mL). Concentrate the combined organic layers in vacuo. Load the crude residue onto an SCX-2 (Strong Cation Exchange) cartridge. Wash with 100% Methanol, then elute with 1 N Ammonia in Methanol.

  • Causality (Self-Validating System): The SCX-2 resin selectively traps the basic piperazine/pyridine moieties. Neutral impurities (like unreacted starting indole) wash through with methanol. The ammonia breaks the ionic interaction, releasing the pure target compound as a free base[1]. This bypasses the need for complex silica gel chromatography and visually confirms the separation of the basic product from neutral starting materials.

Analytical Validation Checkpoints

To verify the integrity of the synthesized scaffold, perform the following checks:

  • 
    H NMR (400 MHz, DMSO-
    
    
    
    )
    : Look for the complete disappearance of the characteristic C2-formyl proton singlet (~9.8 ppm) and the appearance of a new methylene singlet (~3.7 ppm) bridging the indole and piperazine rings. The C5-methyl ester singlet (~3.8 ppm) must remain intact, validating that the ester survived the reductive amination and basic workup.
  • LC-MS : Observation of the [M+H]

    
     molecular ion peak. The absence of an [M+H+16]
    
    
    
    peak confirms that no N-oxidation occurred during processing.

References

  • Title: Collagen 1 translation inhibitors and methods of use thereof (WO2021216665A9)
  • Title: Methyl 2-formyl-1H-indole-5-carboxylate | 880360-85-0 Source: Sigma-Aldrich URL
  • Title: Practical Methodologies for the Synthesis of Indoles Source: Chemical Reviews - ACS Publications URL

Sources

Comparative

Head-to-Head Comparison Guide: Catalytic Reductive Amination of Methyl 2-formyl-1H-indole-5-carboxylate

Target Audience: Researchers, medicinal chemists, and drug development professionals. Executive Summary Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) is a highly privileged bifunctional building block in med...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Executive Summary

Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) is a highly privileged bifunctional building block in medicinal chemistry. The C2-formyl group serves as an electrophilic anchor for appending amine-containing pharmacophores—a critical step in synthesizing complex Active Pharmaceutical Ingredients (APIs), such as collagen 1 translation inhibitors for fibrotic diseases[1].

However, the presence of the C5-methyl ester and the electron-rich indole core presents significant chemoselectivity challenges. Harsh stoichiometric hydrides (e.g., LiAlH₄) risk reducing the ester, while aggressive hydrogenation can saturate the indole ring. This guide provides an objective, head-to-head comparison of three distinct catalytic systems for the reductive amination of this substrate, offering a framework for selecting the optimal protocol based on scale, chemoselectivity, and API purity requirements.

Mechanistic Overview

Reductive amination of the C2-formyl group proceeds via a two-step cascade: condensation of the aldehyde with an amine to form an imine/iminium intermediate, followed by catalytic hydride transfer to yield the target secondary or tertiary amine.

ReactionPathway SM Methyl 2-formyl-1H-indole-5-carboxylate + Primary/Secondary Amine Imine Imine / Iminium Intermediate (- H2O) SM->Imine Condensation Reduction Catalytic Hydride Transfer (Reduction Step) Imine->Reduction Product Methyl 2-(aminomethyl)-1H-indole-5-carboxylate (Target Scaffold) Reduction->Product Cat1 Pd/C + H2 Cat1->Reduction Cat2 [Ir(Cp*)Cl2]2 + HCOOH Cat2->Reduction Cat3 B(C6F5)3 + PhSiH3 Cat3->Reduction

Mechanistic pathway for reductive amination of Methyl 2-formyl-1H-indole-5-carboxylate.

Head-to-Head Catalyst Comparison

Heterogeneous Transition Metal Catalysis: 10% Pd/C with H₂

The industry standard for scalable, atom-economical reductive amination[2].

  • Causality & Expert Insight: Pd/C is highly efficient for imine reduction. However, the indole ring is susceptible to over-reduction under high H₂ pressure. To prevent this, the reaction must be strictly monitored, and lower pressures (1 atm) are preferred. The C5-ester remains untouched under mild hydrogenation conditions.

  • Best For: Early-stage scale-up where heavy metal remediation (via scavenging resins like QuadraPure) is already integrated into the downstream workflow.

Homogeneous Transfer Hydrogenation:[Ir(Cp*)Cl₂]₂ with Formic Acid

A highly chemoselective approach utilizing a half-sandwich iridium complex.

  • Causality & Expert Insight: The Ir-catalyst operates via an outer-sphere mechanism, transferring a hydride from formic acid exclusively to the polarized C=N bond of the imine. The C5-methyl ester and the non-polar C=C bonds of the indole are electronically ignored by the catalyst, ensuring near-perfect chemoselectivity.

  • Best For: Complex, late-stage functionalization where substrate sensitivity precludes the use of H₂ gas or pressurized vessels.

Metal-Free Frustrated Lewis Pair (FLP) Catalysis: B(C₆F₅)₃ with Hydrosilanes

A cutting-edge, transition-metal-free protocol[3].

  • Causality & Expert Insight: Tris(pentafluorophenyl)borane acts as a bulky Lewis acid that activates the imine for nucleophilic attack by the silane. Despite historical dogma suggesting B(C₆F₅)₃ is poisoned by water (generated during imine condensation), recent studies demonstrate it is highly water-tolerant for arylamines[4]. The extreme steric bulk prevents coordination to the C5-ester, eliminating side reactions.

  • Best For: Final API synthesis where strict limits on heavy metal residues (ICH Q3D guidelines) are enforced.

Quantitative Data Comparison

Catalyst SystemReductantChemoselectivity (Ester)Indole Core ToleranceReaction TimeCatalyst LoadingE-Factor (Waste)
10% Pd/C H₂ (1 atm)HighModerate4-12 h5-10 mol%Low
[Ir(Cp)Cl₂]₂*HCOOH / Et₃NVery HighHigh2-6 h0.5-2 mol%Medium
B(C₆F₅)₃ PhSiH₃AbsoluteVery High12-24 h1-5 mol%High (Silanols)

Catalyst Selection Logic

CatalystSelection Start Evaluate API Constraints Q1 Strict limits on heavy metal residues in final product? Start->Q1 Q2 Is the substrate highly sterically hindered or sensitive? Q1->Q2 No Cat3 B(C6F5)3 / Silane (Metal-Free FLP) Q1->Cat3 Yes Q3 Need for industrial scale-up with low reagent cost? Q2->Q3 No Cat2 [Ir(Cp*)Cl2]2 / HCOOH (High Chemoselectivity) Q2->Cat2 Yes Q3->Cat2 No Cat1 Pd/C / H2 (Scalable & Green) Q3->Cat1 Yes

Decision matrix for selecting the optimal reductive amination catalyst.

Self-Validating Experimental Protocols

Protocol A: Pd/C Catalyzed Hydrogenation
  • Imine Formation: Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) and the target amine (1.1 eq) in anhydrous MeOH (0.2 M). Stir at 25°C for 2 hours.

  • Validation Check 1: Analyze via TLC (UV 254 nm). The complete disappearance of the aldehyde spot confirms imine formation.

  • Reduction: Add 10% Pd/C (5 mol% Pd). Purge the vessel with N₂ (3x), then with H₂ (3x). Maintain under an H₂ balloon (1 atm) for 4-12 hours.

  • Validation Check 2: Monitor H₂ uptake. When bubbling ceases and LC-MS shows the [M+H]⁺ of the target amine without over-reduction peaks (+2 Da), the reaction is complete.

  • Workup: Filter through a tightly packed Celite pad to remove Pd/C. Concentrate the filtrate in vacuo.

Protocol B: [Ir(Cp*)Cl₂]₂ Transfer Hydrogenation
  • Preparation: In a Schlenk flask, combine the indole substrate (1.0 eq), amine (1.1 eq), and [Ir(Cp*)Cl₂]₂ (1 mol%) in a 1:1 mixture of DCM/MeOH.

  • Hydride Addition: Slowly add a pre-mixed azeotrope of Formic Acid/Triethylamine (5:2 ratio, 3.0 eq).

  • Validation Check: Observe continuous, gentle effervescence (CO₂ gas evolution). This is a self-validating visual cue that active transfer hydrogenation is occurring.

  • Completion: Stir at 40°C for 2-6 hours until CO₂ evolution ceases. Quench with saturated aqueous NaHCO₃ and extract with EtOAc.

Protocol C: B(C₆F₅)₃ Catalyzed FLP Reduction
  • Activation: In a dry flask under N₂, dissolve the indole substrate (1.0 eq) and amine (1.0 eq) in anhydrous Toluene. Add B(C₆F₅)₃ (5 mol%).

  • Reduction: Dropwise add Phenylsilane (PhSiH₃, 1.2 eq). The bulky borane selectively activates the imine intermediate[3].

  • Validation Check: Track the reaction via ¹H NMR of an aliquot. The disappearance of the Si-H multiplet (~4.2 ppm) and the formyl proton (~9.8 ppm) confirms conversion.

  • Workup: Quench with 1M NaOH to hydrolyze the silyl-amine intermediate. Extract with DCM.

(Note: While B(C₆F₅)₃ is water-tolerant for arylamines, highly basic aliphatic amines may irreversibly bind the catalyst. In such cases, pre-drying the imine over molecular sieves is strictly recommended[5].)

References

  • Google Patents. "WO2021216665A9 - Collagen 1 translation inhibitors and methods of use thereof.
  • National Institutes of Health (PMC). "Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor." Available at:[Link]

  • ACS Catalysis. "B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes." Available at:[Link]

  • Università degli Studi di Milano (AIR Unimi). "B(C6F5)3‑Catalyzed Reductive Amination using Hydrosilanes (Full Text)." Available at:[Link]

Sources

Validation

Reproducibility of experiments using "Methyl 2-formyl-1H-indole-5-carboxylate"

Reproducibility Guide: Methyl 2-formyl-1H-indole-5-carboxylate Executive Summary Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0*) is a critical building block for the synthesis of indole-based therapeutics, pa...

Author: BenchChem Technical Support Team. Date: March 2026

Reproducibility Guide: Methyl 2-formyl-1H-indole-5-carboxylate

Executive Summary

Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0*) is a critical building block for the synthesis of indole-based therapeutics, particularly PARP and kinase inhibitors. Its structural value lies in the orthogonal reactivity of the C2-formyl group (for condensation/amination) and the C5-ester (for late-stage diversification).

The Reproducibility Crisis: The most common failure mode in working with this compound is regioisomer confusion . Standard formylation protocols (e.g., Vilsmeier-Haack) inherently target the C3 position, yielding the wrong isomer (Methyl 3-formyl-1H-indole-5-carboxylate). This guide establishes the Selenium Dioxide (SeO₂) Oxidation of the 2-methyl precursor as the only robust, self-validating route to the C2-formyl target.

Part 1: The Regioselectivity Trap (Expertise & Logic)

To ensure reproducibility, one must understand the mechanistic divergence of indole functionalization. Indoles are electron-rich heterocycles that undergo electrophilic aromatic substitution preferentially at C3 due to the stability of the intermediate cation.

  • Path A (The Trap): Attempting to formylate Methyl indole-5-carboxylate using Vilsmeier-Haack reagents (

    
    ) will exclusively yield the C3-formyl  product.
    
  • Path B (The Solution): The C2-formyl group must be installed via oxidation of a pre-existing C2-methyl group. This requires starting with Methyl 2-methyl-1H-indole-5-carboxylate.

Pathway Visualization

The following diagram illustrates the divergent synthesis pathways and the critical decision point for researchers.

IndoleRegioselectivity Start Methyl indole-5-carboxylate (Unsubstituted C2/C3) Vilsmeier Vilsmeier-Haack (POCl3 / DMF) Start->Vilsmeier Electrophilic Attack Precursor Methyl 2-methyl-1H-indole-5-carboxylate (C2-Methyl Precursor) SeO2 Riley Oxidation (SeO2 / Dioxane) Precursor->SeO2 Allylic Oxidation WrongProduct C3-Formyl Isomer (WRONG TARGET) Vilsmeier->WrongProduct Favors C3 (Electronic Control) CorrectProduct Methyl 2-formyl-1H-indole-5-carboxylate (CORRECT TARGET) SeO2->CorrectProduct Selects Activated Methyl

Figure 1: Mechanistic divergence in indole formylation. Path A (Yellow) leads to the incorrect C3 isomer. Path B (Green) successfully yields the C2 target.

Part 2: The Gold Standard Synthesis Protocol

Objective: Synthesis of Methyl 2-formyl-1H-indole-5-carboxylate via SeO₂ oxidation. Starting Material: Methyl 2-methyl-1H-indole-5-carboxylate (CAS: 57663-18-0).

Reagents & Equipment
  • Substrate: Methyl 2-methyl-1H-indole-5-carboxylate (1.0 eq).

  • Oxidant: Selenium Dioxide (

    
    ), 1.2–1.5 eq.
    
  • Solvent: 1,4-Dioxane (wet, containing 2-5%

    
    ) or Xylene.
    
  • Safety:

    
     is toxic and a severe irritant. Use a fume hood.[1]
    
Step-by-Step Methodology
  • Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the starting material (e.g., 5.0 g) in 1,4-dioxane (50 mL).

  • Addition: Add

    
     (1.2 eq) in a single portion.
    
    • Note: The addition of a small amount of water (1-2 mL) helps dissolve

      
       and accelerates the reaction, preventing over-oxidation to the carboxylic acid.
      
  • Reaction: Heat the mixture to reflux (100°C) for 2–4 hours.

    • Monitoring: Monitor by TLC (Hexane/EtOAc 2:1). The aldehyde product is typically more polar than the methyl precursor but less polar than the carboxylic acid byproduct.

  • Workup (Critical for Purity):

    • Filter the hot reaction mixture through a pad of Celite to remove the black selenium metal precipitate.

    • Wash the Celite pad with hot dioxane or EtOAc.

    • Concentrate the filtrate under reduced pressure.[1]

  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (

    
    , 0-30% EtOAc in Hexanes).
    
    • Yield Expectation: 65–80%.[2]

    • Quality Check:

      
       NMR should show a singlet aldehyde proton around 
      
      
      
      9.8–10.2 ppm.

Part 3: Comparative Analysis & Data

This section objectively compares the target compound against its common isomers and analogs to assist in experimental design.

Table 1: Structural & Performance Comparison

FeatureMethyl 2-formyl-1H-indole-5-carboxylate (Target)Methyl 3-formyl-1H-indole-5-carboxylate (Isomer)Ethyl 2-formyl-1H-indole-5-carboxylate (Analog)
Synthesis Route SeO₂ Oxidation of 2-Me precursorVilsmeier-Haack of 5-ester precursorSeO₂ Oxidation of 2-Me precursor
Reaction Difficulty Moderate (requires toxic oxidant)Low (standard reagents)Moderate
Aldehyde Reactivity High (Less sterically hindered)Moderate (Steric bulk from benzene ring)High
Solubility (Organic) Moderate (MeOH, DCM, DMSO)ModerateHigh (Better for lipophilic reactions)
Stability Prone to air oxidation (store under

)
StableProne to air oxidation
Primary Use Specific kinase/PARP inhibitorsGeneral indole functionalizationWhen higher solubility is required
Why Choose the Methyl Ester?

The methyl ester is often preferred in early-stage discovery because it provides a distinct NMR signal (singlet ~3.9 ppm) that does not overlap with the complex multiplets often found in drug-like molecules, simplifying structural verification.

Part 4: Downstream Application (Validation)

To validate the quality of the synthesized aldehyde, a standard Reductive Amination is the most reliable test. Impurities (e.g., residual Se or carboxylic acid) will drastically lower the yield of this step.

Protocol: Reductive Amination with Morpholine

  • Imine Formation: Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) and Morpholine (1.2 eq) in DCE (Dichloroethane). Add catalytic Acetic Acid (1 drop). Stir for 1 hour.

  • Reduction: Add Sodium Triacetoxyborohydride (

    
    , 1.5 eq) at room temperature. Stir for 4–16 hours.
    
  • Validation: Quench with saturated

    
    . Extract with DCM.
    
    • Success Criteria: Clean conversion to the amine. If the reaction stalls at the imine or shows decomposition, the starting aldehyde likely contains selenium contaminants or carboxylic acid.

Part 5: Troubleshooting

SymptomProbable CauseCorrective Action
Low Yield (<40%) Over-oxidation to carboxylic acid.Reduce reaction time; ensure water content in dioxane is <5%; reduce SeO₂ equivalents to 1.1.
Black Precipitate in Product Colloidal Selenium.Filter through a double pad of Celite/Activated Charcoal. Treat filtrate with aqueous sodium thiosulfate.
Starting Material Remains Old/Inactive SeO₂.SeO₂ is hygroscopic and deactivates. Use fresh reagent or sublime old stock before use.
Wrong Isomer (C3) Used Vilsmeier conditions.STOP. You cannot convert the C3 isomer to C2. Restart with 2-methyl precursor and SeO₂.

References

  • BLD Pharm. Methyl 2-formyl-1H-indole-5-carboxylate Product Data (CAS 880360-85-0).[3]Link(Note: Verify structure via InChI/SMILES as CAS indexing varies).

  • Organic Syntheses. Oxidation with Selenium Dioxide: General Procedures. Org.[1][4][5][6] Synth. 1970 , 50, 77. Link

  • Battistuzzi, G., et al.C-2 vs C-3 Functionalization of Indoles.Scand. J. Chem.2002. (General reference for indole regioselectivity).
  • BenchChem. Regioselectivity of the Vilsmeier-Haack Reaction.Link

  • Sigma-Aldrich. Methyl 2-methyl-1H-indole-5-carboxylate (Precursor) Product Page.Link

Disclaimer: CAS numbers for specific indole aldehyde isomers are often mislabeled in commercial databases. Always verify the chemical structure (SMILES: COC(=O)C1=CC2=C(NC(C=O)=C2)C=C1) rather than relying solely on the CAS number.

Sources

Comparative

Benchmarking the efficiency of "Methyl 2-formyl-1H-indole-5-carboxylate" in multi-step synthesis

As drug discovery programs increasingly target complex biological pathways—such as the development of Collagen 1 translation inhibitors for fibrosis [1]—the demand for highly functionalized, predictable building blocks h...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery programs increasingly target complex biological pathways—such as the development of Collagen 1 translation inhibitors for fibrosis [1]—the demand for highly functionalized, predictable building blocks has surged. Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) has emerged as a privileged bifunctional scaffold in medicinal chemistry.

This guide objectively benchmarks the synthetic efficiency of Methyl 2-formyl-1H-indole-5-carboxylate against traditional, unfunctionalized indole alternatives. By analyzing the mechanistic causality behind route selection and providing self-validating experimental protocols, we demonstrate how this specific scaffold drastically reduces time-to-target.

The Mechanistic Advantage: Causality & Logic

The power of Methyl 2-formyl-1H-indole-5-carboxylate lies in its orthogonal reactivity . It comes pre-installed with two distinct handles:

  • C2-Formyl Group: Highly electrophilic and primed for reductive aminations, Knoevenagel condensations, or Wittig olefinations.

  • C5-Methyl Ester: Stable to mild reducing agents (like

    
    ) but readily saponified for late-stage amide couplings.
    
Why not build this from simpler indoles?

Attempting to install a formyl group onto a simpler scaffold, such as Methyl 1H-indole-5-carboxylate, exposes a fundamental mechanistic hurdle. The indole ring is an electron-rich heterocycle where the C3 position is approximately


 times more reactive toward electrophilic aromatic substitution than benzene [2]. Consequently, standard Vilsmeier-Haack formylation (

/ DMF) will exclusively yield the C3-aldehyde , not the desired C2-aldehyde [3].

To force formylation at the C2 position, chemists must resort to directed ortho-metalation (DoM). This requires protecting the indole nitrogen, utilizing cryogenic temperatures (-78 °C) with strong bases (LDA or t-BuLi), quenching with DMF, and subsequently deprotecting the nitrogen. This detour adds three synthetic steps, slashes overall yield, and introduces scalability bottlenecks.

Workflow Comparison & Quantitative Benchmarking

To benchmark efficiency, we compared three synthetic routes aiming for a common pharmaceutical intermediate: a C2-aminomethyl-C5-carboxamide indole .

  • Route A (The Benchmark): Utilizing Methyl 2-formyl-1H-indole-5-carboxylate.

  • Route B (Alternative 1): Utilizing Methyl 1H-indole-5-carboxylate (Requires N-protection and DoM formylation).

  • Route C (Alternative 2): Utilizing Indole-2-carboxaldehyde (Requires C5-halogenation and Pd-catalyzed carbonylation).

Quantitative Performance Data
MetricRoute A (Benchmark)Route B (Alt 1)Route C (Alt 2)
Starting Material Methyl 2-formyl-1H-indole-5-carboxylateMethyl 1H-indole-5-carboxylateIndole-2-carboxaldehyde
Total Linear Steps 365
Overall Yield (Avg) 68% 22%31%
Heavy Metal Usage NoneNonePalladium (Pd) required
Cryogenic Steps 01 (-78 °C)0
Est. Time-to-Target 3 Days7 Days6 Days

Data reflects standard laboratory-scale synthesis (1-10 mmol) targeting a generic C2-piperazinyl-C5-aryl amide derivative.

Visualizing the Synthetic Logic

The following workflow diagram illustrates the divergent pathways and highlights the step-economy achieved by utilizing the pre-functionalized Route A.

SynthesisComparison Target Target: C2-Aminomethyl-C5-Carboxamide Indole StartA Methyl 2-formyl-1H-indole-5-carboxylate (Bifunctional Scaffold) StepA1 1. Reductive Amination (Piperazine, NaBH(OAc)3) StartA->StepA1 StepA2 2. Saponification (NaOH) 3. Amide Coupling (HATU) StepA1->StepA2 StepA2->Target StartB Methyl 1H-indole-5-carboxylate (Lacks C2 Formyl) StepB1 1. N-Protection (Boc2O) 2. C2-Lithiation (LDA) 3. DMF Quench StartB->StepB1 StepB2 4. Deprotection (TFA) StepB1->StepB2 StepB2->StepA1 Converges to Route A StartC Indole-2-carboxaldehyde (Lacks C5 Ester) StepC1 1. C5-Bromination (NBS) StartC->StepC1 StepC2 2. Reductive Amination 3. Pd-Carbonylation (CO, MeOH) StepC1->StepC2 StepC2->StepA2 Converges to Route A

Figure 1: Synthetic route comparison demonstrating the step-economy of the bifunctional scaffold.

Experimental Protocols (Self-Validating System)

The following 3-step protocol details the conversion of Methyl 2-formyl-1H-indole-5-carboxylate into a complex pharmaceutical intermediate, adapted from validated methodologies for Collagen 1 translation inhibitors [1].

Step 1: Reductive Amination at C2

Objective: Install the amine moiety while preserving the C5 ester.

  • Reaction Setup: Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) and the desired secondary amine (e.g., a substituted piperazine, 1.2 eq) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

  • Imine Formation: Stir at room temperature for 1 hour. Causality: Pre-forming the imine prevents the premature reduction of the aldehyde to an alcohol.

  • Reduction: Add Sodium triacetoxyborohydride (

    
    ) (1.5 eq) portion-wise. Stir for 12 hours.
    
  • Self-Validating Workup: Quench with saturated aqueous

    
    . Rationale: The basic quench neutralizes the acetic acid byproduct generated by the hydride reagent, preventing protonation of the newly formed amine and ensuring it partitions cleanly into the organic layer. Extract with Dichloromethane (DCM), dry over 
    
    
    
    , and concentrate.
Step 2: Saponification of the C5 Ester

Objective: Unmask the carboxylic acid for late-stage functionalization.

  • Reaction Setup: Dissolve the crude product from Step 1 in a 3:1:1 mixture of THF/MeOH/

    
     (0.1 M).
    
  • Hydrolysis: Add Lithium Hydroxide monohydrate (

    
    ) (3.0 eq). Stir at 40 °C for 4 hours. Monitor by TLC (disappearance of the higher-Rf ester spot).
    
  • Self-Validating Workup: Concentrate under reduced pressure to remove organic solvents. Dilute the aqueous layer with water and carefully acidify with 1M HCl to pH ~4-5. Rationale: Adjusting to the isoelectric point forces the zwitterionic amino acid intermediate to precipitate out of solution. Filter the resulting solid and dry under a high vacuum.

Step 3: HATU-Mediated Amide Coupling

Objective: Couple the C5 carboxylic acid with an aniline/amine.

  • Activation: Dissolve the carboxylic acid intermediate (1.0 eq) in anhydrous DMF (0.1 M). Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes. Causality: Pre-activation forms the highly reactive HOAt ester, which prevents side reactions when the amine is introduced.

  • Coupling: Add the desired aniline or primary amine (1.1 eq). Stir at room temperature for 4 hours.

  • Self-Validating Workup: Pour the reaction mixture into ice water. If the product precipitates, collect by filtration. Otherwise, extract with Ethyl Acetate (EtOAc) and wash the organic layer extensively with 5% aqueous LiCl (3x). Rationale: DMF is highly soluble in EtOAc; washing with aqueous LiCl efficiently pulls the DMF back into the aqueous phase, ensuring a pure crude product.

References

  • WO2021216665A9 - Collagen 1 translation inhibitors and methods of use thereof. Google Patents. 1

  • INDOLE - Ataman Kimya. (Electrophilic aromatic substitution and C3 reactivity).

  • Technical Support Center: Synthesis of Indole-2-Carbaldehydes - Benchchem. (Vilsmeier-Haack regioselectivity and troubleshooting). 2

Sources

Validation

Publish Comparison Guide: Selectivity &amp; Cross-Reactivity of Methyl 2-formyl-1H-indole-5-carboxylate Derivatives

The following guide provides a technical analysis of Methyl 2-formyl-1H-indole-5-carboxylate (MFIC) derivatives, focusing on their cross-reactivity profiles, selectivity mechanisms, and performance relative to clinical s...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a technical analysis of Methyl 2-formyl-1H-indole-5-carboxylate (MFIC) derivatives, focusing on their cross-reactivity profiles, selectivity mechanisms, and performance relative to clinical standards.

Executive Summary: The Scaffold Paradox

Methyl 2-formyl-1H-indole-5-carboxylate (MFIC) is a "privileged scaffold" in drug discovery. Its C2-formyl group allows for rapid diversification (via Schiff bases, hydrazones, and condensations), while the C5-ester provides a handle for solubility modulation.

However, this versatility comes with a cost: High Cross-Reactivity . Because the indole core mimics the purine ring of ATP, MFIC derivatives frequently exhibit "polypharmacology"—simultaneously inhibiting multiple kinases (e.g., EGFR, SRC, CDK2) rather than a single target. This guide objectively compares MFIC derivatives against highly selective clinical alternatives to help researchers navigate the trade-off between potency and selectivity .

Comparative Performance Analysis

The following data contrasts MFIC-derived "Dual Inhibitors" against standard, single-target clinical agents. Data is synthesized from recent structure-activity relationship (SAR) studies involving C2-hydrazone and C2-carboxamide derivatives of the MFIC core.

Table 1: Potency & Selectivity Benchmarking (IC₅₀ Values)
Compound ClassTarget (Primary)Target (Off-Target/Cross)Potency (Primary)Selectivity Ratio (Target/Off-Target)Cross-Reactivity Risk
MFIC Derivative (Cmpd 16) SRC Kinase EGFR2.0 nM~500-foldModerate: High potency against SRC, but retains nM activity against EGFR.
MFIC Derivative (Cmpd 5g) CDK2 EGFR33 nM~2.5-foldHigh: Almost equipotent against CDK2 and EGFR. Poor selectivity.
Dasatinib (Standard) SRC/ABLc-Kit/PDGFR<1.0 nMLow (Multi-target)High: Known pan-kinase inhibitor profile.
Osimertinib (Standard) EGFR (T790M)Wild-type EGFR12 nM>200-foldLow: Designed for high mutant selectivity.
Azaindole Scaffolds (Alt) Various KinasesCYP450 IsoformsVariableHighLow: Nitrogen substitution reduces lipophilicity and metabolic cross-reactivity.

Key Insight: MFIC derivatives often function as Dual Inhibitors (e.g., EGFR/SRC). While this is beneficial for complex tumors (e.g., glioblastoma), it presents a "false positive" risk in assays designed for single-target specificity.

Mechanism of Cross-Reactivity

Understanding why MFIC derivatives cross-react is crucial for designing counter-screens.

  • ATP-Binding Pocket Mimicry: The indole NH and the C2-carbonyl oxygen (from the formyl group derivatives) form a donor-acceptor motif that mimics the Adenine hinge-binding region of ATP. This allows the scaffold to dock into the catalytic cleft of over 50% of the human kinome.

  • Planarity & Intercalation: The rigid, planar indole system can intercalate into DNA or bind non-specifically to hydrophobic pockets in serum albumin, leading to assay interference (quenching or false inhibition).

  • Chemical Reactivity (Schiff Bases): Derivatives formed via the C2-formyl group (imines/hydrazones) are susceptible to hydrolysis in acidic media (lysosomes), potentially regenerating the reactive aldehyde which can covalently modify off-target proteins.

Experimental Protocols

To validate the performance of MFIC derivatives, researchers must employ a Self-Validating Screening Workflow .

Protocol A: Differential Kinase Selectivity Assay (The "Filter")

Objective: Distinguish between specific inhibition and promiscuous aggregation or pan-assay interference (PAINS).

Materials:

  • Recombinant Kinases: EGFR-WT, SRC, CDK2.

  • Substrate: Poly(Glu,Tyr) 4:1.

  • Detection: ADP-Glo™ Kinase Assay (Promega).

Step-by-Step Methodology:

  • Preparation: Dissolve MFIC derivatives in 100% DMSO to 10 mM. Prepare serial dilutions (1 nM to 10 µM) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT).

  • Detergent Control (Critical Step): Run the assay in duplicate:

    • Set A: Standard Buffer.

    • Set B: Buffer + 0.01% Triton X-100.

    • Rationale: If IC₅₀ shifts significantly (>10-fold) between Set A and Set B, the compound is acting as a colloidal aggregator (artifact), not a true inhibitor.

  • Incubation: Mix kinase (2 ng/µL), ATP (at Kₘ), and compound. Incubate at 25°C for 60 min.

  • Detection: Add ADP-Glo reagent to deplete ATP; incubate 40 min. Add Kinase Detection Reagent; incubate 30 min.

  • Readout: Measure luminescence. Calculate IC₅₀ using non-linear regression (GraphPad Prism).

Protocol B: Cellular Counter-Screen (The "Safety Valve")

Objective: Assess cytotoxicity cross-reactivity between cancer cells and normal tissue.

Methodology:

  • Cell Lines: A549 (Lung Cancer) vs. HEK293 (Normal Embryonic Kidney).

  • Seeding: Plate 5,000 cells/well in 96-well plates. Adhere for 24h.

  • Treatment: Treat with MFIC derivatives (0.1 - 100 µM) for 48h.

  • Viability Assay: Use MTT or Resazurin.

  • Calculation: Calculate Selectivity Index (SI):

    
    .
    
    • Pass Criteria: SI > 10.

    • Fail Criteria: SI < 2 (Indicates general toxicity/cross-reactivity).

Visualization of Workflows

Diagram 1: Synthesis & Derivatization Logic

This diagram illustrates how the C2-Formyl and C5-Ester sites are exploited and where cross-reactivity risks are introduced.

MFIC_Synthesis MFIC Methyl 2-formyl-1H-indole -5-carboxylate (Scaffold) Schiff Schiff Base Formation (C2-Imine/Hydrazone) MFIC->Schiff + Aryl Hydrazines Cyclization Heterocyclization (Pyrimido/Triazino-indoles) MFIC->Cyclization + Diamines/Urea Target Target: Kinase Hinge Region (ATP Competitive) Schiff->Target H-Bond Donor/Acceptor Risk Risk: Hydrolysis & Off-Target Covalent Binding Schiff->Risk Acidic pH Stability Cyclization->Target Planar Intercalation

Caption: Synthesis pathways from the MFIC scaffold. C2-modification drives potency but introduces hydrolytic instability risks (Schiff bases) or intercalation risks (fused cycles).

Diagram 2: Cross-Reactivity Screening Decision Tree

A logic flow for accepting or rejecting a candidate based on the protocols above.

Screening_Workflow Start MFIC Derivative Library Assay1 Protocol A: Kinase Panel (+/- Triton X-100) Start->Assay1 Decision1 Is IC50 Shift > 10x? Assay1->Decision1 Reject1 REJECT: Aggregator/Artifact Decision1->Reject1 Yes Assay2 Protocol B: Cytotoxicity (A549 vs HEK293) Decision1->Assay2 No (True Inhibitor) Decision2 Selectivity Index (SI) Assay2->Decision2 Pass LEAD CANDIDATE (Specific Inhibitor) Decision2->Pass SI > 10 Warn DUAL INHIBITOR (Polypharmacology) Decision2->Warn 2 < SI < 10 Reject2 REJECT: General Toxin Decision2->Reject2 SI < 2

Caption: The "Self-Validating" workflow. Compounds must pass the detergent test (aggregation) and the cytotoxicity index to be considered viable drug candidates.

References

  • Olgen, S., et al. (2024). "Synthesis and Anticancer Activity of Novel Indole Derivatives as Dual EGFR/SRC Kinase Inhibitors." Current Medicinal Chemistry. Link

  • Youssif, B.G., et al. (2019). "Discovery of new 5-substituted-indole-2-carboxamides as dual EGFR/CDK2 inhibitors." RSC Advances. Link

  • Zhang, H., et al. (2022).[1][2] "Indole Derivatives as Kinase Inhibitors: Structure-Activity Relationship (SAR) and Clinical Implications." Current Medicinal Chemistry. Link

  • Dandagvhal, K.R., et al. (2022). "Synthesis and in vitro Studies of Ethyl 2-Carboxylate-5-monosubstituted 1H-indole Derivatives as GSK-3β Inhibitors." Asian Journal of Organic & Medicinal Chemistry. Link

  • Popowycz, F., et al. (2014). "The Azaindole Framework in the Design of Kinase Inhibitors." Molecules. Link

Sources

Safety & Regulatory Compliance

Safety

Methyl 2-formyl-1H-indole-5-carboxylate proper disposal procedures

Advanced Operational Guide: Safe Handling, Decontamination, and Disposal of Methyl 2-formyl-1H-indole-5-carboxylate Proper chemical disposal is not merely a regulatory formality; it is a critical operational necessity di...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Operational Guide: Safe Handling, Decontamination, and Disposal of Methyl 2-formyl-1H-indole-5-carboxylate

Proper chemical disposal is not merely a regulatory formality; it is a critical operational necessity dictated by a molecule's inherent reactivity. Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0) is a highly functionalized indole scaffold widely utilized in drug discovery. However, the presence of both a lipophilic indole core and an electrophilic formyl group creates specific toxicological and environmental risks that require rigorous, self-validating disposal frameworks.

This guide provides researchers and environmental health and safety (EHS) professionals with an authoritative, step-by-step methodology for managing this compound.

Chemical Rationale & Mechanistic Hazard Assessment

To safely dispose of a chemical, one must first understand the mechanistic causality behind its hazards. According to its Safety Data Sheet[1], this compound carries specific GHS hazard statements. The chemical causality for these hazards dictates our handling approach:

  • H302 (Harmful if swallowed): The highly lipophilic nature of the indole ring facilitates rapid gastrointestinal absorption. Once systemic, the reactive 2-formyl group can form Schiff bases with biological amines, disrupting cellular function[1].

  • H315 / H319 (Skin and Eye Irritation): The electrophilic aldehyde readily reacts with primary amines in dermal proteins and ocular mucosa. This covalent modification triggers localized inflammatory cascades, necessitating strict barrier protection[1].

  • H335 (Respiratory Irritation): As a fine crystalline powder, the compound is highly prone to aerosolization. Inhalation deposits these reactive, electrophilic particles directly onto sensitive respiratory epithelium[1].

Quantitative Operational Parameters

To maintain a self-validating safety environment, all handling and disposal operations must strictly adhere to the following quantitative limits.

ParameterSpecification / LimitOperational Rationale
Storage Temperature 2–8°C (Inert Atmosphere)Prevents spontaneous oxidation of the formyl group to a carboxylic acid prior to disposal.
Max SAA Accumulation 10 GallonsComplies with EPA RCRA limits for Satellite Accumulation Areas to minimize fire and exposure risks[2].
Aqueous Solubility NegligibleDictates the use of organic solvents (e.g., EtOAc, EtOH) for equipment decontamination rather than aqueous washing.
Ventilation Requirement > 100 LFM (Fume Hood)Ensures complete capture of aerosolized particulates during solid transfer operations.

Experimental Workflow: Decontamination & Disposal

The following diagram maps the logical, self-validating workflow for processing this specific chemical waste, ensuring that every stage of disposal is verified before proceeding to the next.

DecontaminationWorkflow Start Waste Generation (CAS: 880360-85-0) Dissolve Dissolution in Compatible Solvent (e.g., EtOH) Start->Dissolve Validate1 Validation: Complete Solubilization? Dissolve->Validate1 Validate1->Dissolve No (Agitate) Transfer Transfer to Halogen-Free Organic Waste Container Validate1->Transfer Yes Label Apply RCRA-Compliant Hazardous Waste Label Transfer->Label Validate2 Validation: Secondary Containment Intact? Label->Validate2 Validate2->Label No (Replace) EHS EHS Pickup & High-Temp Incineration Validate2->EHS Yes

Self-validating workflow for the solubilization, containerization, and disposal of indole waste.

Self-Validating Disposal Protocols

Do not treat chemical disposal as a passive task. The following step-by-step methodologies incorporate immediate validation steps to ensure systemic integrity and prevent dangerous chemical incompatibilities.

Protocol A: Solid Waste Consolidation Causality: Dry-sweeping powders aerosolizes the reactive aldehyde, drastically increasing inhalation risks[1].

  • Preparation: Don double nitrile gloves, splash goggles, and a lab coat.

    • Validation: Perform a pneumatic glove inflation test prior to donning to ensure zero micro-punctures exist.

  • Primary Containment: Keep the unused or contaminated solid Methyl 2-formyl-1H-indole-5-carboxylate in its original glass vial. Do not attempt to transfer the dry powder to a secondary bag.

    • Validation: Invert the sealed vial gently to ensure the cap is properly threaded and no powder escapes.

  • Segregation: Place the sealed vial into a dedicated, rigid container labeled for "Hazardous Solid Chemical Waste." Ensure no incompatible materials (e.g., strong oxidizers, strong bases) are present in the bin[3].

    • Validation: Cross-reference the waste log. The absence of strong bases prevents unintended, exothermic aldol condensation reactions with the formyl group[3].

Protocol B: Liquid Waste & Solvent Decontamination Causality: Indole derivatives have negligible aqueous solubility. Equipment must be rinsed with an organic solvent and collected strictly as halogen-free organic waste to prevent the formation of toxic dioxins during downstream incineration[2].

  • Solubilization: Rinse contaminated glassware with 3 volumes of ethanol or ethyl acetate.

    • Validation: Visually inspect the glassware under ambient light; the absence of crystalline residue confirms complete solubilization.

  • Transfer: Using a dedicated funnel, transfer the solvent wash into the "Halogen-Free Organic Waste" carboy[2].

    • Validation: Touch the exterior of the carboy with the back of a gloved hand. The absence of heat confirms no unintended exothermic incompatibilities (e.g., rapid oxidation of the aldehyde) are occurring[3].

  • Containment & Sealing: Cap the container tightly and ensure it rests within a secondary containment tray[2].

    • Validation: Attempt to gently rotate the cap counter-clockwise without downward pressure. Resistance confirms the torque lock is engaged, preventing fugitive vapor release.

Emergency Spill Response (Self-Validating)

In the event of a localized spill of Methyl 2-formyl-1H-indole-5-carboxylate powder, follow this established hazardous response protocol[4]:

  • Isolate: Immediately lower the fume hood sash to increase face velocity and contain aerosolized particles[1].

    • Validation: Check the digital airflow monitor on the hood to confirm face velocity exceeds 100 LFM.

  • Wet-Wipe Method: Do not dry sweep. Dampen an absorbent pad with a compatible solvent (e.g., ethanol) and gently place it over the spilled powder to dissolve and capture it[4].

  • Collection: Transfer the used pads into a solid hazardous waste container.

    • Validation: Wipe the spill area with a secondary clean, damp pad. If the pad remains visually clean, decontamination is complete.

References

  • [1] Title: Safety Datasheet: ACQNIW125 (Methyl 2-formyl-1H-indole-5-carboxylate) Source: AiFChem URL:

  • [3] Title: PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS Source: EPFL URL:

  • [2] Title: Hazardous Waste Disposal Guide - Research Areas Source: Dartmouth College Environmental Health & Safety URL:

  • [4] Title: Proper Disposal of Indole-3-Carboxaldehyde: A Guide for Laboratory Professionals Source: Benchchem URL:

Sources

Handling

Personal Protective Equipment &amp; Handling Guide: Methyl 2-formyl-1H-indole-5-carboxylate

CAS Number: 880360-85-0 Formula: C₁₁H₉NO₃ Molecular Weight: 217.20 g/mol Synonyms: Methyl 2-formylindole-5-carboxylate[1][2] Executive Safety Summary Immediate Action Required: This compound is a functionalized indole al...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 880360-85-0 Formula: C₁₁H₉NO₃ Molecular Weight: 217.20 g/mol Synonyms: Methyl 2-formylindole-5-carboxylate[1][2]

Executive Safety Summary

Immediate Action Required: This compound is a functionalized indole aldehyde. While classified as an Irritant (Skin/Eye/Respiratory) and Harmful if Swallowed , its primary operational risk lies in its chemical instability (oxidation sensitivity) and potential for sensitizing dust generation.

Critical Directive: Handle strictly within a Chemical Fume Hood . The aldehyde moiety at position 2 is susceptible to air oxidation to the corresponding carboxylic acid, which not only degrades purity but alters the safety profile. Store at 2–8°C under inert atmosphere (Argon/Nitrogen) .

Risk Assessment & Hazard Identification (GHS)

This compound is not just a passive reagent; it is a biologically active scaffold. The following hazards are based on the Globally Harmonized System (GHS) and structural activity relationships (SAR) of indole aldehydes.

Hazard ClassCategoryHazard StatementOperational Implication
Acute Toxicity (Oral) Cat 4H302: Harmful if swallowed.Do not mouth pipette. Wash hands immediately after doffing gloves.
Skin Irritation Cat 2H315: Causes skin irritation.[3][4][5][6][7]Direct contact causes dermatitis. Aldehydes can cross-link proteins.
Eye Irritation Cat 2AH319: Causes serious eye irritation.[3][4][5][6][7][8]Dust/Vapors can cause severe lacrimation and conjunctivitis.
STOT - SE Cat 3H335: May cause respiratory irritation.[3][4][5][6][7]High Risk: Inhalation of dust during weighing can trigger asthma-like symptoms.

Scientist's Note: The presence of the formyl group (aldehyde) implies a risk of contact dermatitis via Schiff base formation with skin proteins. Treat all "irritants" in this class as potential sensitizers.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this task-specific matrix to select the correct barrier protection.

Glove Selection Logic
  • Standard Nitrile (0.11 mm): Sufficient for incidental splash protection during weighing of solid.

  • Thick Nitrile (0.20 mm) or Laminate: Required if dissolving in penetrating solvents like DCM (Dichloromethane) or DMF , as these solvents carry the solute through thin gloves.

PPE Specification Table
Protection ZoneEquipment StandardSpecification / Action
Hand Protection Nitrile Gloves Type: Disposable Nitrile (Powder-free).Thickness: Min 0.11 mm.Change Frequency: Every 30 mins or immediately upon splash.
Eye Protection Safety Glasses Standard: ANSI Z87.1 / EN166.Requirement: Side shields mandatory. Use Chemical Goggles if handling fine powder outside a hood (not recommended).
Respiratory Engineering Control Primary: Fume Hood (Face velocity > 0.5 m/s).Secondary: N95/P2 Mask only if hood is unavailable (Emergency only).
Body Defense Lab Coat Material: Cotton/Polyester blend (Fire Resistant preferred).Protocol: Buttoned to neck; sleeves rolled down.

Operational Handling Protocol

This workflow ensures scientific integrity (purity maintenance) and operator safety.

Diagram: Safe Handling Workflow

Visualizing the movement of the chemical from storage to waste to prevent cross-contamination.

G cluster_0 Critical Control Point Storage Storage (2-8°C, Inert Gas) Weighing Weighing (Analytical Balance) Storage->Weighing Acclimate to RT (Prevent Condensation) Reaction Reaction Setup (Fume Hood) Weighing->Reaction Dissolve/Transfer (Avoid Dust) Waste Disposal (Solid/Liquid Waste) Reaction->Waste Quench & Segregate

Figure 1: Operational workflow emphasizing the critical control point at weighing to prevent dust inhalation and moisture ingress.

Step-by-Step Methodology
Phase 1: Preparation & Weighing
  • Acclimatization: Remove the container from the refrigerator (2–8°C) and allow it to warm to room temperature before opening .

    • Why? Opening a cold bottle introduces atmospheric moisture, which condenses on the solid, accelerating aldehyde oxidation and ester hydrolysis.

  • Static Control: Use an anti-static gun or wipe on the spatula and weighing boat. Indole esters are often fluffy, electrostatic powders that "jump."

  • Transfer: Weigh inside a fume hood or a balance enclosure. If the balance is outside the hood, transfer the solid into a tared vial, cap it immediately, and then weigh the sealed vial.

Phase 2: Reaction Setup
  • Solvent Choice: The compound is soluble in DMSO, DMF, and Chloroform.

  • Inert Atmosphere: Flush the reaction vessel with Nitrogen or Argon.

    • Mechanism:[3][9] The C2-formyl group is an electrophile; oxygen can convert it to a carboxylic acid (Indole-2,5-dicarboxylic acid monomethyl ester), ruining stoichiometry.

  • Addition: Add the solid to the solvent, not solvent to solid, to minimize dust puff-back.

Phase 3: Storage
  • Reseal: Flush the headspace of the source bottle with Argon before recapping.

  • Seal: Parafilm the cap to prevent oxygen diffusion.

  • Location: Return to 2–8°C immediately.

Emergency Response & Disposal

Spill Cleanup (Solid)
  • Evacuate: If a large amount (>5g) is spilled outside a hood, evacuate the immediate area.

  • PPE: Don double nitrile gloves and an N95 respirator.

  • Method: Do not dry sweep.

    • Option A: Cover with wet paper towels to dampen dust, then scoop.

    • Option B: Use a HEPA-filtered vacuum.

  • Decontamination: Wipe the surface with 70% Ethanol or Isopropanol.

Waste Disposal[4][5][6][8][9]
  • Solid Waste: Dispose of contaminated wipes and solids in the Hazardous Solid Waste stream (Incineration).

  • Liquid Waste: Dissolved material goes to Non-Halogenated Organic Waste (unless halogenated solvents like DCM were used).

  • Container: Triple rinse the empty bottle with acetone before discarding or recycling.

References

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 2-formyl-1H-indole-5-carboxylate
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Reactant of Route 2
Methyl 2-formyl-1H-indole-5-carboxylate
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